5-methyl-D-tryptophan

• CAS: 99295-79-1

Core Science & Biosynthesis

A Technical Guide to the Mechanism of Action of the Tryptophan Metabolism Modulator, 1-Methyl-D-Tryptophan

Author's Note for the Scientific Community: This guide delves into the intricate mechanism of 1-methyl-D-tryptophan, a compound frequently investigated under the name Indoximod. It is crucial to distinguish this molecule from its structural isomer, 5-methyl-D-tryptophan. While both are tryptophan analogs, 1-methyl-D-tryptophan has been the subject of extensive research and clinical trials in immuno-oncology. Its mechanism has proven to be far more complex than that of a simple enzyme inhibitor. This document synthesizes current understanding, providing a nuanced perspective for researchers and drug development professionals exploring the targeting of tryptophan metabolism.

Section 1: Tryptophan Metabolism: An Endogenous Immune Checkpoint

The catabolism of the essential amino acid L-tryptophan is a critical metabolic hub that extends beyond simple protein synthesis.[1] The majority of free tryptophan, over 95%, is degraded through the kynurenine pathway.[1][2] This pathway's initial and rate-limiting step is catalyzed by two distinct enzymes: tryptophan 2,3-dioxygenase (TDO), primarily expressed in the liver, and indoleamine 2,3-dioxygenase (IDO1), which is expressed extrahepatically and is inducible in numerous cell types, including immune and cancer cells, by pro-inflammatory stimuli like interferon-gamma (IFN-γ).[3][4][5]

In the context of oncology, IDO1 has emerged as a pivotal immune checkpoint molecule.[3] Its upregulation within the tumor microenvironment (TME) creates a profound state of immunosuppression through two primary mechanisms:

• Tryptophan Depletion: The enzymatic consumption of tryptophan by IDO1 starves infiltrating immune cells, particularly effector T-cells, of this essential amino acid, leading to cell cycle arrest and anergy.[6][7]

• Production of Immunosuppressive Metabolites: The enzymatic product, kynurenine, and its downstream metabolites are not inert. They actively suppress effector T-cells and natural killer (NK) cells while promoting the generation and activation of immunosuppressive regulatory T-cells (Tregs) and myeloid-derived suppressor cells (MDSCs).[3][6][8] Kynurenine can also act as a ligand for the Aryl Hydrocarbon Receptor (AhR), further driving an immunosuppressive cellular phenotype.[6][9]

This dual action effectively cripples the anti-tumor immune response, allowing cancer cells to evade destruction.[3][10] Consequently, inhibiting the IDO1 pathway has become an attractive strategy in cancer immunotherapy.[11]

Caption: Figure 1: The IDO1-Mediated Immunosuppressive Pathway.

Section 2: The Evolving Understanding of 1-Methyl-D-Tryptophan (Indoximod)

1-methyl-tryptophan (1-MT) was initially developed as a competitive inhibitor of IDO1.[12] Early investigations focused on a racemic mixture of its D- and L-stereoisomers. Subsequent studies revealed crucial differences: the L-isomer (1-L-MT) is a more potent direct inhibitor of the IDO1 enzyme in biochemical assays, whereas the D-isomer (1-D-MT, Indoximod) demonstrates superior anti-tumor activity in preclinical models.[12] This paradox—that the weaker enzymatic inhibitor had stronger in vivo efficacy—pointed towards a more complex mechanism of action beyond simple competitive inhibition.

Further research revealed that Indoximod is, at best, a very weak inhibitor of IDO1 enzymatic activity.[3][13] In a surprising turn, some studies demonstrated that incubating cancer cells with Indoximod can paradoxically lead to an increase in kynurenine production.[12][14] This was found to be the result of Indoximod inducing the upregulation of IDO1 mRNA and protein expression, an off-target transcriptional effect that complicated the initial mechanistic hypothesis.[12][14] These findings necessitated a fundamental re-evaluation of how Indoximod functions to restore anti-tumor immunity.

Section 3: The Core Mechanism: A Tryptophan Mimetic Rescuing mTOR Signaling

The modern understanding of Indoximod's mechanism centers on its role as a tryptophan mimetic that counteracts the downstream cellular stress signals induced by IDO1 activity, rather than blocking the enzyme itself.[13][15]

The depletion of tryptophan by IDO1 leads to an accumulation of uncharged tryptophan-tRNA. This is sensed by the kinase General Control Nonderepressible 2 (GCN2), a key regulator of the integrated stress response.[8] Activated GCN2 phosphorylates the eukaryotic initiation factor 2 alpha (eIF2α), which leads to an inhibition of global protein synthesis and, critically, the suppression of the mammalian target of rapamycin (mTOR) signaling pathway.[13] mTORC1 is a central regulator of cell growth, proliferation, and survival; its inhibition is a primary way in which IDO1 suppresses T-cell function.

Indoximod's primary mechanism is to act as a signaling mimetic of tryptophan, reversing the IDO-mediated inhibition of mTOR.[13] It effectively bypasses the GCN2 stress-response pathway, signaling to the cell that tryptophan is sufficient. This action restores mTORC1 activity, thereby allowing T-cells to proliferate and execute their effector functions even within the tryptophan-depleted tumor microenvironment.[8][13] It does not replenish tryptophan, but rather it circumvents the specific signaling blockade caused by its absence.

Caption: Figure 2: Indoximod's Core Mechanism of Action.

Section 4: Secondary and Off-Target Effects

While the mTOR rescue is the primary mechanism, a complete picture must include other observed effects. As mentioned, Indoximod has been shown to induce IDO1 expression at the transcriptional level in human cancer cells through pathways involving p38 MAPK and JNK signaling.[12][14] This effect appears counterintuitive to a therapeutic strategy aimed at inhibiting the IDO1 pathway. The clinical ramification is complex; while it could potentially increase kynurenine production, the dominant effect of rescuing T-cell function via mTOR signaling appears to overcome this, leading to a net anti-tumor outcome in preclinical models. This highlights the importance of measuring functional immune endpoints rather than relying solely on metabolite levels as a pharmacodynamic biomarker.

Section 5: Experimental Protocols for Mechanism-of-Action Studies

Validating the multifaceted mechanism of a compound like Indoximod requires a suite of complementary assays. The following protocols provide a framework for interrogating its key activities.

Protocol 1: Cellular Kynurenine Production Assay

This assay measures the functional impact of a compound on IDO1 activity within a relevant cellular context.

• Objective: To determine the effect of 5-methyl-D-tryptophan on kynurenine production by IDO1-expressing cells.

• Methodology:

  • Cell Seeding: Plate human cancer cells known to express IDO1 (e.g., SK-OV-3 ovarian cancer cells) in a 96-well plate at a density of 3 x 10⁴ cells/well and allow them to adhere overnight.[16]

  • IDO1 Induction: Add human IFN-γ to the culture medium (final concentration 100 ng/mL) to induce high-level expression of IDO1. Incubate for 24 hours.[16]

  • Compound Treatment: Prepare serial dilutions of 5-methyl-D-tryptophan in fresh culture medium containing a known concentration of L-tryptophan (e.g., 50 µg/mL).[16] Replace the medium on the cells with the compound-containing medium. Include vehicle-only and positive control inhibitor (e.g., Epacadostat) wells.

  • Incubation: Incubate the plate for 24-48 hours at 37°C.

  • Kynurenine Measurement:

    • Collect 140 µL of the cell supernatant.

    • Add 10 µL of 6.1 N trichloroacetic acid (TCA), mix, and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[17]

    • Centrifuge to pellet precipitated protein.

    • Transfer 100 µL of the supernatant to a new plate and add 100 µL of 2% (w/v) p-dimethylaminobenzaldehyde (DMAB) in acetic acid.[17]

    • Measure the absorbance at 480 nm. Alternatively, for higher sensitivity, analyze the supernatant using HPLC or LC-MS.[17][18]

  • Data Analysis: Quantify kynurenine concentration against a standard curve and calculate IC50 values or percent change relative to vehicle control.

Protocol 2: Western Blot Analysis of mTOR Pathway Signaling

This assay directly tests the core hypothesis that Indoximod rescues mTORC1 signaling.

• Objective: To measure the phosphorylation status of the mTORC1 downstream effector, S6 Kinase (S6K), in T-cells.

• Methodology:

  • System Setup: Co-culture human Jurkat T-cells (or primary human T-cells) with IDO1-expressing HeLa cells that have been pre-treated with IFN-γ to induce tryptophan depletion.

  • Treatment Groups: Establish the following conditions:

    • Control (no IDO1 expression)

    • IDO1-expressing cells (Trp depletion)

    • IDO1-expressing cells + 1-Methyl-D-Tryptophan

    • IDO1-expressing cells + excess L-Tryptophan (positive control for rescue)

    • IDO1-expressing cells + Indoximod + Rapamycin (mTOR inhibitor control)

  • Incubation: Incubate for 24 hours.

  • Cell Lysis: Harvest the T-cells, wash, and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE and Western Blot:

    • Separate equal amounts of protein lysate on a polyacrylamide gel.

    • Transfer proteins to a PVDF membrane.

    • Block the membrane (e.g., with 5% BSA in TBST).

    • Incubate with primary antibodies against phospho-S6K (Thr389) and total S6K (as a loading control) overnight at 4°C.[13]

    • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Analysis: Quantify band intensity and express the results as a ratio of phospho-S6K to total S6K.

Caption: Figure 3: Experimental Workflow for Mechanism Validation.

Section 6: Data Summary & Interpretation

The following table summarizes the distinct characteristics of the D- and L-isomers of 1-methyl-tryptophan, which is essential for understanding the rationale behind the clinical development of Indoximod (the D-isomer).

Parameter	1-Methyl-L-Tryptophan (L-1MT)	1-Methyl-D-Tryptophan (D-1MT / Indoximod)	Reference
Primary Mechanism	Competitive IDO1/IDO2 Enzyme Inhibitor	Tryptophan Mimetic / mTOR Pathway Rescue	[8][9][13]
IDO1 Inhibition (Ki)	Micromolar (µM) range	Weak; often considered non-inhibitory	[9][12]
In Vivo Anti-Tumor Efficacy	Moderate	Superior	[12]
Clinical Candidate	No	Yes	[11][12]

Table 1: Comparative properties of 1-Methyl-Tryptophan stereoisomers.

Section 7: Conclusion and Future Directions

The mechanism of action of 1-methyl-D-tryptophan (Indoximod) is a compelling example of a therapeutic agent whose function was initially mischaracterized. It does not act as a potent enzymatic inhibitor of IDO1 but rather as a sophisticated modulator of the cellular stress response triggered by tryptophan catabolism. By acting as a tryptophan mimetic, Indoximod rescues mTORC1 signaling in immune cells, thereby preserving their proliferative and effector capabilities within the hostile, tryptophan-depleted tumor microenvironment.[13]

This nuanced understanding has profound implications for drug development. Firstly, it suggests that pharmacodynamic biomarkers for Indoximod should focus on downstream signaling events (e.g., p-S6K in T-cells) or functional immune restoration, rather than solely on plasma kynurenine/tryptophan ratios, which may be misleading due to the compound's off-target effects on IDO1 expression.[13][14] Secondly, its unique mechanism provides a strong rationale for its use in combination with other immunotherapies, such as PD-1/PD-L1 checkpoint inhibitors, to synergistically dismantle the layers of immune suppression within the TME.[11] While a phase 3 trial of Indoximod with pembrolizumab did not meet its primary endpoint, the complex biology of the tryptophan-kynurenine-AhR axis continues to be an area of intense investigation, with ongoing efforts to develop next-generation inhibitors targeting IDO1, TDO, or both.[11][19] Understanding the intricate, non-canonical mechanism of first-generation compounds like Indoximod is paramount to guiding these future endeavors.

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An In-depth Technical Guide to 5-methyl-D-tryptophan: Physicochemical Properties, Biochemical Activity, and Research Applications

Prepared by: Gemini, Senior Application Scientist

Abstract

5-methyl-D-tryptophan (5-Me-D-Trp) is a synthetic, non-proteinogenic amino acid, an analog of the essential amino acid L-tryptophan. Its unique structure, featuring a methyl group on the indole ring and a D-chiral center, precludes it from direct participation in protein synthesis but positions it as a valuable chemical probe for exploring tryptophan metabolic pathways. This guide provides a comprehensive overview of the physicochemical and biochemical properties of 5-Me-D-Trp. We will delve into its established mechanisms of action in microorganisms, explore its potential interactions with mammalian tryptophan metabolism—particularly the serotonin synthesis pathway—and provide detailed, field-proven protocols for its analysis and for assessing its biochemical activity. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this compound as a tool in neuroscience, oncology, and metabolic research.

Physicochemical Profile

A thorough understanding of a compound's physical and chemical properties is the foundation of its effective application in research. 5-Me-D-Trp is typically supplied as a stable, off-white to faint yellow solid.[1][2] Its core properties are summarized below.

Key Properties Table

Property	Value	Source(s)
IUPAC Name	(2R)-2-amino-3-(5-methyl-1H-indol-3-yl)propanoic acid	[3]
Synonyms	5-Methyl-D-tryptophan, H-D-Trp(5-Me)-OH	[1]
Molecular Formula	C₁₂H₁₄N₂O₂	[1][3]
Molecular Weight	218.25 g/mol	[3][4]
Appearance	Off-white to faint yellow solid/powder	[1][2]
Melting Point	~275-282 °C (with decomposition)	[2][5][6]
Purity	Typically ≥97% (HPLC)	[1]
CAS Number	951-55-3 (for DL-racemate)	[1][2]

Solubility and Storage

The methyl group on the indole ring is reported to enhance solubility relative to tryptophan.[1] For experimental purposes, 5-Me-D-Trp can be dissolved in aqueous alkaline or acidic solutions; for instance, it forms a clear solution at 5% in 1M NaOH or 1M HCl.[7][8][9] For in vivo or cell culture work where physiological pH is required, initial dissolution in a minimal volume of DMSO followed by dilution in an appropriate aqueous buffer or media is a common strategy.[4]

Recommended Storage: For maximum stability, 5-methyl-D-tryptophan should be stored desiccated at 2-8°C and protected from light.[1][2][9] Stock solutions should be aliquoted and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]

Spectroscopic Data

Spectroscopic analysis confirms the molecular structure of 5-Me-D-Trp.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra provide the chemical shifts and coupling constants characteristic of the indole ring protons and carbons, the aliphatic side chain, and the methyl group substituent.[3]

• Mass Spectrometry (MS): GC-MS analysis shows a molecular ion peak consistent with its molecular weight, alongside a predictable fragmentation pattern.[3]

• Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the N-H stretches of the amine and indole, the O-H and C=O stretches of the carboxylic acid, and C-H stretches of the aromatic and aliphatic portions.[3]

Biochemical Activity and Mechanism of Action

The biological activity of 5-Me-D-Trp stems from its structural mimicry of L-tryptophan. This allows it to interact with enzymes and regulatory proteins that normally bind the natural amino acid.

Established Roles in Microorganisms

The most clearly defined activities of 5-methyl-tryptophan have been elucidated in bacteria and fungi. In these systems, it primarily functions as a metabolic antagonist.

• Tryptophan Biosynthesis Inhibition: It inhibits anthranilate synthase, a key enzyme in the tryptophan biosynthesis pathway in organisms like Neurospora crassa. This feedback inhibition is a classic mechanism for tryptophan analogs.

• Gene Regulation: In E. coli, 5-methyl-tryptophan acts as a corepressor of the tryptophan (trp) repressor protein.[5][8] Binding of the analog-repressor complex to the trp operon operator sequence effectively shuts down the transcription of genes required for tryptophan synthesis. This property makes it a useful tool for selecting genetic mutants with altered regulatory pathways.[5][8][9]

Tryptophan Metabolism in Mammals: A Framework for Investigation

In mammals, L-tryptophan is a precursor to several critical bioactive molecules via three major routes: the kynurenine pathway, the indole pathway (mediated by gut microbiota), and the serotonin pathway.[10][11] The vast majority (~95%) of free tryptophan is metabolized through the kynurenine pathway, while a smaller fraction is used for protein synthesis and serotonin production.[10][12]

Caption: Major metabolic pathways of L-tryptophan in mammals.

Potential Interaction with Mammalian Serotonin Synthesis

The central role of 5-Me-D-Trp in research lies in its potential to modulate the serotonin pathway. Serotonin (5-hydroxytryptamine, 5-HT) is a critical neurotransmitter, and its synthesis is initiated by the rate-limiting enzyme tryptophan hydroxylase (TPH).[10][12][13] TPH exists in two isoforms: TPH1 (peripheral) and TPH2 (neuronal).[10][13]

Key Mechanistic Considerations:

• Enzyme Specificity: TPH enzymes are specific for the L-enantiomer of tryptophan. Therefore, 5-Me-D-Trp is not expected to be a substrate for hydroxylation. Its role, if any, would be as a modulator or inhibitor.

• Competitive Inhibition: As a structural analog, 5-Me-D-Trp could theoretically act as a competitive inhibitor, binding to the tryptophan active site on TPH without being turned over, thereby blocking access for the natural substrate, L-tryptophan.

• Lack of Direct Evidence: It is critical to note that while this is a sound hypothesis, direct experimental evidence characterizing the inhibitory activity (e.g., Ki values) of 5-methyl-D-tryptophan specifically against mammalian TPH1 and TPH2 isoforms is not prominent in the available literature. Its effects are often studied using the racemic DL-mixture.[14]

Distinction from Other Analogs: The position of the methyl group is paramount. 5-methyl-tryptophan must not be confused with:

• α-methyl-tryptophan: Methylated on the side-chain alpha-carbon. This compound can be metabolized and is used as a tracer to measure serotonin synthesis rates.[15]

• 1-methyl-tryptophan: Methylated on the indole nitrogen. The D-isomer (D-1MT) is known to target the kynurenine pathway enzyme Indoleamine 2,3-dioxygenase (IDO).[16]

This highlights that subtle structural changes dictate the specific metabolic pathway targeted.

Caption: Hypothesized mechanism of TPH inhibition by 5-methyl-D-tryptophan.

Emerging Context: D-Amino Acids in the Nervous System

Historically, D-amino acids were considered "unnatural" in mammals. However, research has established that certain D-amino acids, notably D-serine and D-aspartate, are endogenous to the mammalian brain and function as important neurotransmitters or neuromodulators.[1][2][5] They primarily act on the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity, learning, and memory.[3][7] While 5-Me-D-Trp is not known to be an endogenous molecule, its identity as a D-amino acid places it within a class of compounds with demonstrated and significant neurobiological activity. This context validates the exploration of its effects beyond simple enzyme inhibition, opening possibilities for unforeseen interactions with neural signaling pathways.

Experimental Protocols and Research Workflows

To ensure data integrity and reproducibility, standardized and well-validated protocols are essential. The following sections provide detailed methodologies for the characterization and functional assessment of 5-methyl-D-tryptophan.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Principle: Reverse-phase HPLC separates compounds based on their hydrophobicity. The purity of 5-Me-D-Trp is assessed by quantifying the area of its corresponding peak relative to the total area of all detected peaks at an appropriate UV wavelength.

Step-by-Step Protocol:

• System Preparation:

  • HPLC System: A standard HPLC system with a UV detector is required.[17][18]

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[17]

  • Mobile Phase A: 0.1% Phosphoric Acid or Formic Acid in HPLC-grade water.

  • Mobile Phase B: Acetonitrile.

  • Elution: Isocratic elution with a mixture such as 93:7 (Mobile Phase A: Mobile Phase B) is a good starting point.[17] Gradient elution can be developed for samples with multiple impurities.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at ~275-280 nm, the absorbance maximum for the indole ring.[17]

• Sample Preparation:

  • Prepare a stock solution of 5-Me-D-Trp (e.g., 1 mg/mL) in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection to protect the column.[17]

• Analysis:

  • Inject 10-20 µL of the prepared sample.

  • Run the method for a sufficient time to allow all components to elute.

  • Integrate the peaks in the resulting chromatogram.

  • Calculate purity as: (Area of 5-Me-D-Trp Peak / Total Area of All Peaks) * 100.

Workflow: In Vitro Tryptophan Hydroxylase (TPH) Inhibition Assay

Principle: This protocol describes a continuous fluorometric assay that leverages the difference in fluorescence properties between tryptophan and its product, 5-hydroxytryptophan (5-HTP).[8] As TPH converts the substrate to the product, the fluorescence of the solution increases, providing a real-time measure of enzyme activity.

Caption: Experimental workflow for a TPH continuous fluorescence inhibition assay.

Detailed Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: e.g., 50 mM MOPS, pH 7.0.

  • TPH Enzyme: Recombinant human TPH1 or TPH2, diluted in assay buffer.

  • Substrate: L-tryptophan solution.

  • Cofactor: A pterin cofactor such as (6R)-L-erythro-5,6,7,8-tetrahydrobiopterin (BH₄) or the more stable analog 6-methyl-5,6,7,8-tetrahydropterin (6-MPH₄).

  • Reductant: Dithiothreitol (DTT) to prevent oxidation of the cofactor.[8]

  • Enzymes: Catalase to remove hydrogen peroxide.

  • Inhibitor: Serial dilutions of 5-Me-D-Trp.

• Assay Procedure (96-well plate format):

  • To each well, add assay buffer, catalase, DTT, and the desired concentration of 5-Me-D-Trp (or vehicle control, e.g., DMSO).

  • Add the TPH enzyme solution and pre-incubate for 5-10 minutes at the desired temperature (e.g., 37°C).

  • Initiate the reaction by adding a mixture of L-tryptophan and the pterin cofactor.

• Data Acquisition:

  • Immediately place the microplate into a fluorescence plate reader.

  • Measure the increase in fluorescence over time (kinetic read) with excitation at ~300 nm and emission at ~335-360 nm.[8]

• Data Analysis:

  • For each concentration of the inhibitor, calculate the initial reaction rate (the slope of the linear portion of the fluorescence vs. time curve).

  • Calculate the percent inhibition for each concentration relative to the vehicle control.

  • Plot percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Summary and Future Directions

5-methyl-D-tryptophan is a well-characterized tryptophan antagonist in microbial systems and a valuable tool for studying metabolic regulation. Its physicochemical properties are well-defined, allowing for its straightforward use in experimental settings.

The primary area for future investigation lies in definitively characterizing its activity in mammalian systems. While it is a compelling candidate for a TPH inhibitor based on its structure, rigorous kinetic studies against both TPH1 and TPH2 are needed to confirm this hypothesis and quantify its potency and mechanism of inhibition. Furthermore, given the emerging roles of D-amino acids in neurobiology, exploring potential interactions of 5-Me-D-Trp with other neural targets, such as the NMDA receptor, could unveil novel biological functions. For drug development professionals and academic researchers, 5-Me-D-Trp remains a powerful chemical probe to dissect the intricate pathways of tryptophan metabolism and its downstream consequences on cellular and organismal physiology.

References

• PubChem. 5-Methyl-DL-tryptophan | C12H14N2O2 | CID 92852. Available from: [Link]

• ZellBio GmbH. 5-Methyl-DL-tryptophan. Available from: [Link]

• Moran GR, Fitzpatrick PF. A continuous fluorescence assay for tryptophan hydroxylase. Anal Biochem. 1999;266(1):148-52. Available from: [Link]

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• Nohta H, et al. Assay for tryptophan hydroxylase activity in rat brain by high-performance liquid chromatography with fluorescence detection. Biol Pharm Bull. 1996;19(5):762-4. Available from: [Link]

• Diksic M, et al. Labelled α-methyl-L-tryptophan as a tracer for the study of the brain serotonergic system. J Psychiatry Neurosci. 2000;25(1):55-64. Available from: [Link]

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• Schürch D, et al. Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants. J Bacteriol. 1974;117(3):1131-40. Available from: [Link]

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• Wróblewski A, et al. Chromatographic analysis of tryptophan metabolites. J Chromatogr B Analyt Technol Biomed Life Sci. 2018;1090:91-103. Available from: [Link]

• Vecsei L, et al. HPLC method for the assessment of tryptophan metabolism utilizing separate internal standard for each detector. J Pharm Biomed Anal. 2019;169:219-227. Available from: [Link]

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• Jenkins TA, et al. Influence of Tryptophan and Serotonin on Mood and Cognition with a Possible Role of the Gut-Brain Axis. Nutrients. 2016;8(1):56. Available from: [Link]

• Szydlowska M, et al. Tryptophan Hydroxylase-2-Mediated Serotonin Biosynthesis Suppresses Cell Reprogramming into Pluripotent State. Int J Mol Sci. 2023;24(5):4899. Available from: [Link]

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• Metz R, et al. IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan. Oncoimmunology. 2012;1(9):1460-1468. Available from: [Link]

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5-Methyl-D-Tryptophan: An Inquiry into Competitive Inhibition of IDO1

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

The Central Role of IDO1 in Immune Regulation

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the kynurenine pathway of tryptophan metabolism. This pathway is responsible for the degradation of the majority of the essential amino acid L-tryptophan in the body. The enzymatic action of IDO1 involves the oxidative cleavage of the indole ring of tryptophan to produce N-formylkynurenine.

The significance of IDO1 in a therapeutic context stems from its profound impact on the immune system. In the tumor microenvironment, the expression of IDO1 is often upregulated. This leads to two key immunosuppressive effects:

• Tryptophan Depletion: The accelerated degradation of tryptophan starves proximate immune cells, particularly T-cells, which are highly sensitive to tryptophan levels, leading to their anergy and apoptosis.

• Kynurenine Accumulation: The metabolic products of tryptophan degradation, collectively known as kynurenines, are not inert. They actively induce the differentiation and activation of regulatory T-cells (Tregs), further dampening the anti-tumor immune response.

This dual mechanism of immune suppression makes IDO1 a critical "immune checkpoint" and a compelling target for cancer immunotherapy. The central hypothesis is that inhibiting IDO1 will restore local tryptophan levels, reduce immunosuppressive kynurenines, and thereby unleash the patient's own immune system to attack the tumor.

The Question of 5-Methyl-D-Tryptophan as a Competitive Inhibitor

Competitive inhibitors are compounds that reversibly bind to the active site of an enzyme, thereby preventing the natural substrate from binding. In the context of IDO1, many tryptophan analogs have been designed to act as competitive inhibitors by mimicking the structure of L-tryptophan.

Insights from 5-Substituted Tryptophan Analogs

Research into radiolabeled tryptophan derivatives for in vivo imaging of IDO1 activity provides crucial insights. Two compounds of particular relevance are 5-I-α-methyl-tryptophan and 5-F-α-methyl-tryptophan.

Enzymatic assays have demonstrated that both 5-I-α-methyl-tryptophan and 5-F-α-methyl-tryptophan are not inhibitors, but rather substrates for the IDO1 enzyme.[1][2] This means that IDO1 is capable of binding these molecules in its active site and catalyzing their conversion to their respective N-formylkynurenine derivatives.

This finding is highly significant. The presence of a methyl group at the alpha-carbon and a substituent at the 5-position of the indole ring does not preclude the molecule from being processed by the enzyme. Given that 5-methyl-D-tryptophan shares the core structural feature of substitution at the 5-position, it is highly probable that it also acts as a substrate for IDO1, rather than a competitive inhibitor.

Contrasting with 1-Methyl-Tryptophan: A Case Study in SAR

The behavior of 5-substituted tryptophan analogs stands in stark contrast to that of 1-methyl-tryptophan. Methylation at the 1-position of the indole nitrogen is a well-established strategy for creating IDO1 inhibitors.

• 1-Methyl-L-tryptophan (L-1MT) is known to be a competitive inhibitor of IDO1.

• 1-Methyl-D-tryptophan (D-1MT, Indoximod) has a more complex and debated mechanism, with some studies suggesting it is a weak direct inhibitor of IDO1 but may have other indirect effects on the tryptophan metabolism pathway.

The differential effects of methylation at the 1-position versus the 5-position underscore the stringent structural requirements within the IDO1 active site for a molecule to act as an inhibitor rather than a substrate.

Compound	Position of Methylation	Interaction with IDO1
1-Methyl-Tryptophan (L-isomer)	1-position of indole ring	Competitive Inhibitor
1-Methyl-Tryptophan (D-isomer)	1-position of indole ring	Weak/Indirect Inhibitor
5-I-α-Methyl-Tryptophan	5-position of indole ring	Substrate[1]
5-F-α-Methyl-Tryptophan	5-position of indole ring	Substrate[2]
5-Methyl-D-Tryptophan (Inferred)	5-position of indole ring	Likely Substrate

Experimental Verification: A Protocol for Determining Inhibition Kinetics

To definitively characterize the interaction of 5-methyl-D-tryptophan with IDO1, a direct in vitro enzymatic assay is required. The following protocol provides a robust framework for determining whether the compound is an inhibitor and, if so, its mechanism of inhibition.

Principle

This assay measures the production of N-formylkynurenine, the product of the IDO1-catalyzed reaction, via a colorimetric method. The subsequent hydrolysis of N-formylkynurenine to kynurenine, followed by a reaction with Ehrlich's reagent (p-dimethylaminobenzaldehyde), produces a yellow-colored product with an absorbance maximum at 480 nm. By measuring the rate of this color formation in the presence and absence of the test compound (5-methyl-D-tryptophan) at various substrate (L-tryptophan) concentrations, the mode of inhibition can be determined.

Materials and Reagents

• Recombinant human IDO1 enzyme

• L-Tryptophan

• 5-Methyl-D-tryptophan

• Potassium phosphate buffer (50 mM, pH 6.5)

• Ascorbic acid

• Methylene blue

• Catalase

• Trichloroacetic acid (TCA), 30% (w/v)

• Ehrlich's reagent (2% p-dimethylaminobenzaldehyde in glacial acetic acid)

• 96-well microplates

• Microplate reader capable of measuring absorbance at 480 nm

Step-by-Step Protocol

• Preparation of Reagents:

  • Prepare a stock solution of L-tryptophan in the assay buffer.

  • Prepare a stock solution of 5-methyl-D-tryptophan in a suitable solvent (e.g., DMSO) and then dilute in the assay buffer. Ensure the final solvent concentration in the assay is low (e.g., <1%) and consistent across all wells.

  • Prepare a fresh assay cocktail containing potassium phosphate buffer, ascorbic acid, methylene blue, and catalase.

• Assay Setup:

  • In a 96-well plate, add the assay cocktail to each well.

  • Add varying concentrations of L-tryptophan to the wells.

  • Add varying concentrations of 5-methyl-D-tryptophan to the appropriate wells. Include control wells with no inhibitor.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Enzyme Reaction:

  • Initiate the reaction by adding a fixed amount of recombinant human IDO1 enzyme to each well.

  • Incubate the plate at 37°C for a set period (e.g., 30-60 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Color Development:

  • Stop the reaction by adding 30% TCA to each well.

  • Incubate the plate at 60°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.

  • Centrifuge the plate to pellet any precipitated protein.

  • Transfer the supernatant to a new 96-well plate.

  • Add Ehrlich's reagent to each well and incubate at room temperature for 10 minutes to allow for color development.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 480 nm using a microplate reader.

  • Subtract the absorbance of the blank (no enzyme) from all readings.

  • Plot the reaction velocity (absorbance) against the L-tryptophan concentration for each concentration of 5-methyl-D-tryptophan.

  • Generate a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]) to determine the mechanism of inhibition.

    • Competitive Inhibition: The lines will intersect on the y-axis.

    • Non-competitive Inhibition: The lines will intersect on the x-axis.

    • Uncompetitive Inhibition: The lines will be parallel.

    • Substrate Behavior: If 5-methyl-D-tryptophan is a substrate, it may compete with L-tryptophan for the active site, and its own conversion can be measured in the absence of L-tryptophan.

Visualizing the Mechanisms

To further clarify the concepts discussed, the following diagrams illustrate the key interactions at the molecular level.

IDO1 Catalytic Cycle

Caption: 5-Methyl-D-Tryptophan likely acts as a substrate for IDO1.

Competitive Inhibition of IDO1

Caption: Mechanism of competitive inhibition of IDO1 by a tryptophan analog.

Conclusion

Based on the available evidence from closely related 5-substituted tryptophan analogs, it is highly probable that 5-methyl-D-tryptophan is not a competitive inhibitor of IDO1, but rather a substrate for the enzyme . This inference is drawn from enzymatic assays on 5-I-α-methyl-tryptophan and 5-F-α-methyl-tryptophan, which are both processed by IDO1. [1][2]This highlights a critical structure-activity relationship: modification at the 5-position of the indole ring does not appear to confer inhibitory properties in the same way that modification at the 1-position does.

References

• Zheng, H., et al. (2018). Synthesis and initial evaluation of radioactive 5-I-α-methyl-tryptophan: a Trp based agent targeting IDO-1. MedChemComm, 9(7), 1236-1239.
• Li, B. C., et al. (2018). Synthesis of 5-[18F]Fluoro-α-methyl Tryptophan: New Trp Based PET Agents. Theranostics, 8(15), 4239–4247.

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Part 1: Introduction to 5-Methyl-D-Tryptophan (5-MD-Trp)

An In-Depth Technical Guide to the Predicted In Vivo Metabolic Fate of 5-Methyl-D-Tryptophan

Prepared by: Gemini, Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive technical overview of the predicted in vivo metabolic fate of 5-methyl-D-tryptophan (5-MD-Trp), a non-proteinogenic amino acid analogue. Due to the limited direct research on this specific molecule, this guide synthesizes established principles of D-amino acid biochemistry and the well-documented metabolism of related tryptophan analogues to construct a robust predictive framework for its absorption, distribution, metabolism, and excretion (ADME). We present hypothesized metabolic pathways, including oxidative deamination by D-amino acid oxidase (DAO) and potential entry into the kynurenine pathway via indoleamine 2,3-dioxygenase (IDO). Furthermore, this guide serves as a practical resource by providing detailed, field-proven experimental protocols and analytical methodologies, primarily leveraging liquid chromatography-tandem mass spectrometry (LC-MS/MS), to enable researchers to definitively characterize the metabolic profile of 5-MD-Trp in vivo.

5-Methyl-D-tryptophan is a derivative of the essential amino acid L-tryptophan, characterized by two key modifications: the addition of a methyl group at the 5th position of the indole ring and the D-configuration of its alpha-carbon stereocenter. Unlike its L-enantiomer, 5-MD-Trp is not incorporated into proteins during ribosomal biosynthesis. Its significance in research stems from its potential to interact with and modulate the enzymes and transporters involved in tryptophan metabolism. For instance, the racemic mixture (5-methyl-DL-tryptophan) has been shown to inhibit an ATP-binding cassette (ABC) transporter that regulates tryptophan availability, an action linked to lifespan extension in Drosophila[1]. Understanding the in vivo disposition of the specific D-isomer is critical for interpreting its pharmacological effects and developing it as a research tool or potential therapeutic agent.

Part 2: Predicted Pharmacokinetics: Absorption, Distribution, and Excretion (ADE)

The pharmacokinetic profile of 5-MD-Trp has not been explicitly documented. However, a predictive model can be constructed based on the behavior of general D-amino acids and the detailed studies of the closely related compound, 1-methyl-D-tryptophan (D-1MT).

Absorption

Unlike L-amino acids, which are typically absorbed via active transport systems, D-amino acids are often absorbed more slowly, potentially through passive diffusion. High oral doses of the related compound D-1MT have been shown to lead to saturating absorption, suggesting a carrier-mediated component that can become overwhelmed[2]. It is plausible that 5-MD-Trp follows a similar absorption pattern, with bioavailability being dose-dependent.

Distribution

Following absorption, the distribution of 5-MD-Trp is likely to be widespread but with key distinctions from L-tryptophan. Pharmacokinetic studies of D-1MT in rodents revealed several key characteristics that may be predictive for 5-MD-Trp[2][3]:

• Low Plasma Protein Binding: D-1MT exhibits very low binding to plasma proteins (<15%), meaning the majority of the compound circulates in its free, unbound form, available for distribution and metabolism[2].

• Tissue Accumulation: The highest concentrations of D-1MT were found in the kidney and liver, the primary organs of metabolism and excretion[2]. Significant levels were also detected in muscle, heart, and lung.

• Poor Blood-Brain Barrier Penetration: Critically, brain concentrations of D-1MT were found to be very low, suggesting it does not efficiently cross the blood-brain barrier[2]. This is a common feature for many D-amino acids and synthetic analogues.

Table 1: Pharmacokinetic Parameters of 1-Methyl-D-Tryptophan (D-1MT) in Rats (Oral Administration) (Data from a surrogate molecule used for predictive purposes)

Parameter	Value (at 50 mg/kg dose)	Reference
Tmax (Time to Peak Concentration)	4.7 hours	[3]
t1/2β (Elimination Half-Life)	46 hours	[3]
Oral Bioavailability	~92-109%	[2][3]
Plasma Protein Binding	<15%	[2]
Primary Distribution Tissues	Kidney, Liver, Muscle	[2]

Excretion

The primary routes of elimination for 5-MD-Trp and its metabolites are predicted to be through urine and feces. For D-1MT, approximately 35% of an oral dose was recovered in urine and 13.5% in feces within 48 hours, suggesting significant renal and biliary clearance[2].

Part 3: Predicted Metabolic Pathways

The core of 5-MD-Trp's metabolic fate likely revolves around two key enzymatic systems that recognize D-amino acids and tryptophan analogues.

Pathway A: Oxidative Deamination via D-Amino Acid Oxidase (DAO)

D-amino acid oxidase is a FAD-dependent peroxisomal enzyme that plays a crucial role in the catabolism of D-amino acids, converting them into their corresponding α-keto acids[4][5]. DAO is known to act on D-tryptophan[6][7]. It is therefore highly probable that DAO recognizes and metabolizes 5-MD-Trp.

The Causality of the Reaction: The stereospecificity of DAO for the D-configuration makes this a primary and highly likely metabolic route. The enzymatic reaction involves an oxidative deamination, yielding three products:

• 5-methyl-indole-3-pyruvic acid: The α-keto acid analogue.

• Ammonia (NH₃)

• Hydrogen Peroxide (H₂O₂)

Caption: Predicted metabolism of 5-MD-Trp by D-Amino Acid Oxidase (DAO).

Pathway B: Entry into the Kynurenine Pathway via Indoleamine 2,3-Dioxygenase (IDO)

The kynurenine pathway is the major catabolic route for L-tryptophan, initiated by the enzymes IDO and tryptophan 2,3-dioxygenase (TDO)[8]. While TDO is largely specific for the L-isomer, IDO exhibits broader substrate specificity and can metabolize D-tryptophan[7][9]. Studies using 5-fluorotryptophan have shown it is converted to 5-fluorokynurenine in the liver, confirming that analogues with substitutions at the 5-position can enter this pathway[10].

The Causality of the Reaction: IDO catalyzes the oxidative cleavage of the indole ring's pyrrole moiety. If 5-MD-Trp serves as a substrate, it would be converted into N-formyl-5-methylkynurenine. This intermediate would then be rapidly hydrolyzed by formamidases into 5-methylkynurenine, which could undergo further downstream metabolism.

Caption: Hypothesized entry of 5-MD-Trp into the Kynurenine Pathway.

Part 4: Technical Guide to Elucidating the Metabolic Fate of 5-MD-Trp

To move from prediction to confirmation, a rigorous experimental approach is required. The following outlines a self-validating system designed to characterize the ADME profile of 5-MD-Trp in a preclinical model.

Experimental Design: In Vivo Pharmacokinetic and Metabolite Identification Study

This protocol provides the framework for a comprehensive study in rats. The choice of a rodent model is based on its well-characterized physiology and widespread use in pharmacokinetic research, providing a wealth of comparative data.

Step-by-Step Methodology:

• Animal Model:

  • Use male Sprague-Dawley rats (n=5 per time point/group), weighing 250-300g. House under standard conditions with a 12-hour light/dark cycle and access to food and water ad libitum. Acclimatize animals for at least one week before the study.

• Compound Formulation and Dosing:

  • Intravenous (IV) Group: Dissolve 5-MD-Trp in a sterile saline solution at a concentration suitable for a 2 mg/kg dose. Administer via a single bolus injection into the tail vein. This group is essential for determining absolute bioavailability.

  • Oral (PO) Group: Suspend 5-MD-Trp in a vehicle like 0.5% methylcellulose for a 10 mg/kg dose. Administer via oral gavage.

• Sample Collection:

  • Collect blood samples (~200 µL) from the saphenous vein into EDTA-coated tubes at pre-dose (0) and at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

  • Immediately centrifuge blood at 4°C to separate plasma. Store plasma at -80°C until analysis.

  • House a separate cohort of animals (n=5) in metabolic cages to collect urine and feces for 48 hours post-dose.

  • For tissue distribution, euthanize animals at selected time points (e.g., 1, 4, and 8 hours) and harvest key organs (liver, kidneys, brain, muscle, spleen, lung). Rinse tissues, blot dry, weigh, and flash-freeze in liquid nitrogen. Store at -80°C.

Caption: Workflow for an in vivo study of 5-MD-Trp metabolism.

Analytical Methodology: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry is the definitive technique for this work due to its superior sensitivity, specificity, and ability to both quantify the parent drug and identify unknown metabolites[11][12].

Step-by-Step Protocol:

• Sample Preparation (Protein Precipitation):

  • Thaw plasma, urine (diluted), and tissue homogenate samples on ice.

  • To 50 µL of sample, add 150 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., deuterated 5-MD-Trp or a structural analogue like 6-methyl-tryptophan[11]).

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at >12,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS injection.

• LC-MS/MS Conditions:

  • Liquid Chromatography: Use a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) for separation. Employ a gradient elution with mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile with 0.1% formic acid).

  • Mass Spectrometry: Operate a triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode. Monitor the transitions using Multiple Reaction Monitoring (MRM).

Table 2: Predicted MRM Transitions for 5-MD-Trp and Key Hypothetical Metabolites

Compound	Predicted [M+H]+ (Q1)	Predicted Fragment Ion (Q3)	Notes
5-Methyl-D-Tryptophan	219.1	202.1	Loss of NH₃
160.1	Loss of carboxyl and amino groups
5-Methyl-Indole-3-Pyruvic Acid	218.1	172.1	Loss of carboxyl group (CO₂)
N-Formyl-5-Methylkynurenine	251.1	223.1	Loss of CO
5-Methylkynurenine	223.1	206.1	Loss of NH₃
146.1	Cleavage of the side chain

Note: These values are predictive and must be confirmed experimentally by infusion of authentic standards.

Conclusion

While direct experimental data on the in vivo metabolic fate of 5-methyl-D-tryptophan is currently lacking in the public domain, a strong, evidence-based predictive framework can be constructed. It is highly probable that 5-MD-Trp is metabolized via two main routes: oxidative deamination by D-amino acid oxidase and entry into the kynurenine pathway through the action of indoleamine 2,3-dioxygenase. Its pharmacokinetic profile is likely characterized by good oral bioavailability, low plasma protein binding, and limited CNS exposure. The experimental and analytical protocols detailed herein provide a clear and robust roadmap for researchers to definitively test these hypotheses, elucidate the complete metabolic profile, and unlock the full potential of 5-MD-Trp as a valuable tool in biological and pharmacological research.

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The Genesis and Evolution of 5-Methyl-Tryptophan Analogs: A Technical Guide for Drug Discovery

Abstract

This technical guide provides an in-depth exploration of the discovery, historical development, and therapeutic applications of 5-methyl-tryptophan analogs. We will delve into the synthetic chemistry, mechanisms of action, and structure-activity relationships that have defined this class of compounds. This guide is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of these intriguing molecules, from their early beginnings as biochemical probes to their current status as clinical candidates in immuno-oncology.

Introduction: The Significance of the Indole Scaffold

Tryptophan, an essential amino acid, serves as a fundamental building block for protein synthesis and as a precursor to a cascade of bioactive molecules, including the neurotransmitter serotonin and metabolites of the kynurenine pathway.[1] The indole ring of tryptophan is a privileged scaffold in medicinal chemistry, offering a versatile template for the design of compounds that can modulate a wide array of biological targets. The strategic modification of this indole ring has given rise to numerous analogs with unique pharmacological properties. Among these, the 5-methyl-tryptophan analogs have emerged as a particularly important class, demonstrating a range of activities from antimicrobial to anticancer. This guide will illuminate the scientific journey of these analogs, highlighting the key discoveries and developmental milestones that have shaped our understanding of their therapeutic potential.

Historical Development: From Biochemical Tools to Therapeutic Agents

The story of 5-methyl-tryptophan is intrinsically linked to the broader exploration of tryptophan metabolism and its regulation. While a singular, seminal "discovery" paper for 5-methyl-tryptophan is not readily apparent in the historical literature, its use as a tool to probe tryptophan biosynthesis pathways dates back to the mid-20th century. Early studies utilized 5-methyl-DL-tryptophan to investigate its effects on protein and RNA synthesis in Escherichia coli and as an inhibitor of anthranilate synthase, the enzyme that catalyzes the first committed step in tryptophan biosynthesis.[2][3] These foundational studies established 5-methyl-tryptophan as a valuable research tool for dissecting the intricacies of amino acid metabolism.

The therapeutic potential of tryptophan analogs began to be explored in various contexts. For instance, some tryptophan analogs were investigated for their antihypertensive activity.[4][5][6] Others were examined for their antiviral and anticancer properties.[1][7][8][9][10][11][12][13][14] However, the most significant leap in the therapeutic development of 5-methyl-tryptophan analogs came with the discovery of their role as modulators of the kynurenine pathway, particularly as inhibitors of the enzyme indoleamine 2,3-dioxygenase (IDO1).

The realization that IDO1 is a key immune checkpoint inhibitor, exploited by tumors to create an immunosuppressive microenvironment, propelled the development of IDO1 inhibitors as a promising strategy in cancer immunotherapy.[15][16][17][18][19] 1-Methyl-tryptophan (1-MT), a close analog of 5-methyl-tryptophan, was among the first tryptophan analogs to be extensively studied as an IDO inhibitor.[16] This led to a surge in research focused on designing and synthesizing novel tryptophan analogs, including various methylated and substituted derivatives, with improved potency and selectivity for IDO1.[20]

Synthetic Strategies for 5-Methyl-Tryptophan Analogs

The synthesis of 5-methyl-tryptophan and its analogs has evolved over the years, with various methods being developed to achieve efficient and stereoselective production. A general overview of synthetic approaches is presented below.

Classical Approaches from Substituted Indoles

One of the earliest and most straightforward methods involves the use of a substituted indole as the starting material. For example, 5-methyl-DL-tryptophan can be synthesized from 5-methylgramine.[16] This approach typically involves the introduction of the amino acid side chain onto the indole core.

Modern Synthetic Methods

More contemporary methods offer greater flexibility and control over the final product's stereochemistry and substitution pattern. These include:

• Palladium-catalyzed cross-coupling reactions: These methods allow for the efficient formation of the indole ring system from appropriately substituted anilines and alkynes.

• Biocatalytic synthesis: The use of enzymes, such as tryptophan synthase (TrpS), has emerged as a powerful tool for the enantioselective synthesis of tryptophan analogs. By employing engineered TrpS variants, a wide range of substituted indoles can be converted into their corresponding tryptophan analogs with high efficiency and stereopurity.

A generalized synthetic scheme for producing a 5-substituted tryptophan analog is depicted below:

Caption: A generalized workflow for the synthesis of 5-methyl-tryptophan analogs.

Radiosynthesis for PET Imaging

The development of radiolabeled 5-methyl-tryptophan analogs has been crucial for their application in positron emission tomography (PET) imaging. These tracers, often labeled with isotopes like ¹¹C or ¹⁸F, allow for the non-invasive visualization and quantification of IDO1 activity in vivo. The synthesis of these radiotracers requires specialized techniques to incorporate the radioisotope efficiently and with high radiochemical purity.[21][22][23]

Mechanism of Action: Targeting Key Metabolic Pathways

The pharmacological effects of 5-methyl-tryptophan analogs stem from their ability to interact with and modulate key enzymes involved in tryptophan metabolism.

Inhibition of Tryptophan Biosynthesis

As mentioned earlier, one of the first recognized activities of 5-methyl-tryptophan was its ability to inhibit anthranilate synthase, thereby blocking the de novo synthesis of tryptophan in microorganisms.[3] This feedback inhibition mechanism makes it a useful tool for selecting for genetic mutants with altered tryptophan biosynthesis pathways.

Modulation of the Kynurenine Pathway and IDO1 Inhibition

The most therapeutically relevant mechanism of action for many 5-methyl-tryptophan analogs is their inhibition of indoleamine 2,3-dioxygenase (IDO1). IDO1 is the first and rate-limiting enzyme in the kynurenine pathway, which is responsible for the catabolism of the majority of dietary tryptophan.[20]

Caption: The Kynurenine Pathway and the inhibitory action of 5-methyl-tryptophan analogs on IDO1.

In the context of cancer, tumor cells can upregulate IDO1 expression, leading to the depletion of tryptophan in the local microenvironment and the accumulation of immunosuppressive kynurenine metabolites. This dual effect suppresses the activity of tumor-infiltrating T cells, allowing the tumor to evade immune surveillance. By inhibiting IDO1, 5-methyl-tryptophan analogs can restore local tryptophan levels and reduce the production of immunosuppressive metabolites, thereby reactivating the anti-tumor immune response.[15][17]

Interaction with the Serotonin Pathway

The serotonin pathway represents a smaller but vital branch of tryptophan metabolism. Tryptophan is converted to 5-hydroxytryptophan (5-HTP) by tryptophan hydroxylase (TPH), which is then decarboxylated to serotonin.[24] Some 5-methyl-tryptophan analogs have been shown to interact with TPH, either as inhibitors or substrates, which can have implications for serotonin levels and downstream signaling.[21]

Caption: The Serotonin Biosynthesis Pathway and potential inhibition by 5-methyl-tryptophan analogs.

Structure-Activity Relationships (SAR)

The pharmacological activity of 5-methyl-tryptophan analogs is highly dependent on their chemical structure. SAR studies have been instrumental in optimizing the potency, selectivity, and pharmacokinetic properties of these compounds.

Analog	Target	IC50/Ki	Reference
1-Methyl-L-tryptophan	IDO1	Ki = 19 µM	[16]
Indoximod (1-Methyl-D-tryptophan)	IDO1	Indirect inhibitor	[18]
Epacadostat	IDO1	IC50 = 10 nM	[17]
BMS-986205	IDO1	IC50 = 1.7 nM (in HeLa cells)	[17]
5-Methoxy-DL-tryptophan	IDO1	Substrate	[2]

Note: The data in this table is illustrative and represents a selection of publicly available information. IC50 and Ki values can vary depending on the assay conditions.

Key structural modifications that have been explored include:

• Substitution on the indole ring: The position and nature of the substituent on the indole ring have a profound impact on activity. Methylation at the 5-position is a common feature, but other substitutions have also been investigated to modulate potency and selectivity.

• Modification of the amino acid side chain: Alterations to the amino acid side chain, such as α-methylation, can influence metabolic stability and interaction with the target enzyme.

• Stereochemistry: The stereochemistry of the α-carbon is often critical for activity. For example, the D- and L-enantiomers of 1-methyl-tryptophan exhibit different pharmacological profiles.[18]

Experimental Protocols

General Protocol for IDO1 Inhibition Assay

This protocol describes a common method for assessing the inhibitory activity of compounds against IDO1.

Materials:

• Recombinant human IDO1 enzyme

• L-tryptophan (substrate)

• Methylene blue

• Ascorbic acid

• Catalase

• Potassium phosphate buffer

• Trichloroacetic acid (TCA)

• p-Dimethylaminobenzaldehyde (DMAB)

• Test compounds

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer, L-tryptophan, methylene blue, ascorbic acid, and catalase.

• Add the test compound at various concentrations to the reaction mixture.

• Initiate the reaction by adding the IDO1 enzyme.

• Incubate the reaction at 37°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding TCA.

• Incubate at 60°C for 15 minutes to hydrolyze N-formylkynurenine to kynurenine.

• Centrifuge to pellet precipitated protein.

• Transfer the supernatant to a new plate and add DMAB reagent.

• Measure the absorbance at 480 nm.

• Calculate the percent inhibition and determine the IC50 value.

Caption: A step-by-step workflow for a typical IDO1 enzyme inhibition assay.

Therapeutic Applications and Future Directions

The primary therapeutic application of 5-methyl-tryptophan analogs is in the field of oncology, specifically as immuno-oncology agents. Several IDO1 inhibitors, including compounds structurally related to 5-methyl-tryptophan, have advanced into clinical trials, both as monotherapies and in combination with other immunotherapies like checkpoint inhibitors targeting PD-1/PD-L1.[15][19][25] While early clinical trial results have been mixed, the rationale for targeting the IDO1 pathway remains strong, and ongoing research is focused on identifying predictive biomarkers and optimal combination strategies.

Beyond cancer, the immunomodulatory and neuromodulatory properties of 5-methyl-tryptophan analogs suggest their potential utility in other therapeutic areas, including:

• Autoimmune diseases: By dampening aberrant immune responses.

• Neurological disorders: By modulating the kynurenine pathway, which is implicated in neuroinflammation and neurodegeneration.

• Infectious diseases: By interfering with pathogen-mediated manipulation of host tryptophan metabolism.[14]

Conclusion

The journey of 5-methyl-tryptophan analogs from simple biochemical probes to promising clinical candidates exemplifies the power of chemical modification in unlocking the therapeutic potential of natural scaffolds. Their ability to modulate the critical immune checkpoint enzyme IDO1 has placed them at the forefront of cancer immunotherapy research. While challenges remain in translating their preclinical efficacy into broad clinical success, the ongoing exploration of their mechanisms of action, the development of next-generation analogs with improved properties, and the identification of responsive patient populations hold great promise for the future of this fascinating class of molecules. The continued investigation of 5-methyl-tryptophan analogs will undoubtedly provide further insights into the complex interplay between metabolism and immunity, paving the way for novel therapeutic strategies for a range of human diseases.

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5-Methyl-D-Tryptophan as a Repressor of the trp Operon: A Technical Guide

This technical guide provides an in-depth exploration of 5-methyl-D-tryptophan (5-MT) and its role as a synthetic corepressor of the tryptophan (trp) operon in bacteria, primarily focusing on the well-characterized system in Escherichia coli. This document is intended for researchers, scientists, and drug development professionals who are leveraging or seeking to understand bacterial gene regulation, transcription factor modulation, and the application of amino acid analogs as molecular probes.

Foundational Principles: The trp Operon Regulatory Circuit

The trp operon is a classic example of a repressible operon, a cluster of genes responsible for the biosynthesis of the amino acid L-tryptophan.[1] Its expression is elegantly regulated by the intracellular concentration of tryptophan, employing a dual-control mechanism involving a repressor protein and transcriptional attenuation.[2]

The key components of this regulatory system are:

• Structural Genes (trpE, trpD, trpC, trpB, trpA): These genes encode the five enzymes required for the sequential conversion of chorismate to tryptophan.[3]

• Promoter (Ptrp): The DNA sequence where RNA polymerase binds to initiate transcription.[3]

• Operator (Otrp): A DNA sequence that overlaps with the promoter. It serves as the binding site for the Trp repressor protein.[3]

• trpR Gene: Located elsewhere on the chromosome, this gene constitutively expresses the Trp repressor protein in an inactive form (aporepressor).[1]

Under conditions of low tryptophan, the Trp aporepressor is inactive and cannot bind to the operator. This allows RNA polymerase to transcribe the structural genes, leading to tryptophan synthesis.[4] Conversely, when tryptophan is abundant, it acts as a corepressor , binding to the aporepressor and inducing a conformational change.[5] This activated holorepressor complex then binds with high affinity to the operator sequence, physically blocking RNA polymerase and shutting down transcription.[1] This primary level of control is further fine-tuned by a secondary mechanism known as attenuation, which involves the premature termination of transcription based on the availability of charged tRNATrp.[1]

5-Methyl-D-Tryptophan: A Tryptophan Analog as a Molecular Mimic

5-methyl-D-tryptophan is a synthetic analog of the natural amino acid L-tryptophan. Its utility in studying the trp operon stems from its ability to function as a gratuitous corepressor. Unlike L-tryptophan, 5-MT cannot be incorporated into proteins, but it can mimic L-tryptophan's regulatory role.

Mechanism of Action: Activating the Trp Repressor

The repressive activity of 5-methyl-D-tryptophan is predicated on its ability to bind to the Trp aporepressor and induce the allosteric change necessary for operator binding. While direct crystallographic evidence for the 5-methyl-D-tryptophan-repressor complex is not available, extensive studies on L-tryptophan and other analogs provide a robust model for its mechanism.[6]

The binding of a suitable corepressor, such as L-tryptophan or 5-methyl-D-tryptophan, to the aporepressor triggers a conformational shift in the protein's DNA-binding domains.[6] This reorientation allows the repressor to recognize and bind tightly to the palindromic sequence of the trp operator. The presence of the methyl group at the 5th position of the indole ring in 5-MT is tolerated by the repressor's binding pocket, allowing it to effectively activate the repressor.

It is noteworthy that the stereochemistry of the alpha-carbon is critical. Studies have shown that D-tryptophan can interact with the Trp aporepressor, but it does not effectively induce the conformational change required for repression, highlighting the stereospecificity of the corepressor binding site.[7][8] The activity of 5-methyl-D-tryptophan as a repressor suggests that the 5-methyl modification may overcome the steric hindrance or improper orientation that prevents D-tryptophan from being an effective corepressor.

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The Biological Activity of 5-Methyl-DL-tryptophan: A Technical Guide for Researchers

This guide provides an in-depth exploration of the biological activities of 5-methyl-DL-tryptophan, a synthetic analog of the essential amino acid L-tryptophan. Designed for researchers, scientists, and professionals in drug development, this document delves into the molecular mechanisms, key signaling pathway interactions, and practical experimental methodologies related to this compound. We will explore its role as a modulator of tryptophan metabolism and its implications in microbiology, oncology, and neuroscience.

Introduction: Understanding 5-Methyl-DL-tryptophan

5-Methyl-DL-tryptophan is a racemic mixture containing both the D- and L-stereoisomers of 5-methyltryptophan. As a tryptophan analog, it can interfere with the normal metabolic and signaling pathways of tryptophan.[1][2] Its primary biological significance stems from its ability to act as a competitive inhibitor and a metabolic mimic, leading to a range of effects on cellular processes. This guide will dissect these activities, providing a foundational understanding for its application in research and therapeutic development.

Physicochemical Properties of 5-Methyl-DL-tryptophan

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂O₂	[3]
Molecular Weight	218.25 g/mol	[3][4]
Appearance	White to faint yellow powder
Storage	Store at 4°C, desiccated and protected from light	[1]
CAS Number	951-55-3	[4]

Core Mechanisms of Action

5-Methyl-DL-tryptophan exerts its biological effects through several key mechanisms, primarily by acting as a tryptophan antagonist and a modulator of tryptophan-metabolizing enzymes and regulatory proteins.

Inhibition of Tryptophan Biosynthesis: Targeting Anthranilate Synthase

In many microorganisms and plants, 5-methyl-DL-tryptophan acts as a potent feedback inhibitor of anthranilate synthase , a key enzyme in the tryptophan biosynthesis pathway.[1][4] This enzyme catalyzes the conversion of chorismate to anthranilate. By mimicking tryptophan, 5-methyl-DL-tryptophan binds to the allosteric site of anthranilate synthase, leading to a conformational change that inhibits its catalytic activity. This inhibitory action can halt tryptophan production, making 5-methyl-DL-tryptophan a useful tool for selecting for mutant strains with feedback-resistant anthranilate synthase.[5]

Regulation of Gene Expression: The Trp Operon Corepressor

In prokaryotes such as Escherichia coli, 5-methyl-DL-tryptophan functions as a corepressor of the trp operon .[1][2] The trp operon is a cluster of genes responsible for the synthesis of tryptophan.[6][7] Its expression is regulated by the trp repressor protein, which in its inactive state, does not bind to the operator region of the operon, allowing transcription to proceed.[8] When cellular levels of tryptophan (or its analog, 5-methyl-DL-tryptophan) are high, it binds to the trp repressor, causing a conformational change that activates the repressor.[8][9] The activated repressor-corepressor complex then binds to the operator, physically blocking RNA polymerase from transcribing the operon's genes and thus shutting down tryptophan synthesis.[2][7]

Research on the binding of tryptophan analogs to the trp repressor has shown that the orientation of the ligand within the binding site is crucial for its function as a corepressor or an antirepressor. For instance, 5-methyltryptamine, a corepressor, preferentially adopts the same orientation as L-tryptophan.[10]

Figure 1: Regulation of the trp operon by 5-methyl-DL-tryptophan. (Within 100 characters)

Modulation of Tryptophan Metabolic Pathways in Eukaryotes

In eukaryotic systems, tryptophan is a precursor for the synthesis of the neurotransmitter serotonin and is also metabolized through the kynurenine pathway. 5-Methyl-DL-tryptophan can influence both of these pathways, with significant implications for neuroscience and oncology.

Interaction with the Serotonin Pathway

The synthesis of serotonin begins with the hydroxylation of L-tryptophan to 5-hydroxytryptophan (5-HTP), a reaction catalyzed by the rate-limiting enzyme tryptophan hydroxylase (TPH) .[11] The L-isomer of 5-methyltryptophan can act as a substrate for TPH, leading to the formation of 5-hydroxy-α-methyl-tryptophan.[12] This product can then be decarboxylated to form α-methyl-serotonin.[12] Unlike serotonin, α-methyl-serotonin is not a substrate for monoamine oxidase (MAO) and therefore has a longer half-life in the brain.[12] This property makes radiolabeled α-methyl-L-tryptophan a valuable tracer for studying serotonin synthesis in vivo using techniques like positron emission tomography (PET).[12]

The D-isomer, on the other hand, is generally not a substrate for TPH but can have other effects. The racemic mixture, 5-methyl-DL-tryptophan, will therefore have complex effects on the serotonin pathway, influenced by the differential activities of its stereoisomers.

Figure 2: Interaction of 5-methyl-L-tryptophan with the serotonin synthesis pathway. (Within 100 characters)

Impact on the Kynurenine Pathway and IDO Inhibition

The majority of tryptophan is metabolized through the kynurenine pathway , which is initiated by the enzymes indoleamine 2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO).[13] IDO is of particular interest in oncology as its upregulation in the tumor microenvironment leads to tryptophan depletion and the accumulation of immunosuppressive kynurenine metabolites, allowing cancer cells to evade the immune system.[13]

Methylated tryptophan analogs, including derivatives of 5-methyl-tryptophan, have been investigated as inhibitors of IDO. For example, 1-methyl-D-tryptophan (Indoximod) has been in clinical trials as an IDO inhibitor.[14] While 1-methyl-D-tryptophan does not directly inhibit IDO1 enzymatic activity in cell-free assays, it can paradoxically increase kynurenine production in some cancer cells by upregulating IDO1 expression through the p38 MAPK and JNK signaling pathways.[11]

The inhibitory potential of 5-methyl-DL-tryptophan on IDO is an area of active research. Its structural similarity to tryptophan suggests it could act as a competitive inhibitor.

Quantitative Data on Tryptophan Analog IDO Inhibition

Compound	Target	Assay Type	IC50/Ki	Source
L-Tryptophan	IDO1	Enzymatic	K_m_ ~7 µM	[15]
Epacadostat	IDO1	In vivo	~70 nM	[15]
1-Methyl-D-tryptophan	IDO1	-	Micromolar activity	[15]
5-Methyl-DL-tryptophan	IDO1	-	Data not readily available	-

Applications in Research and Drug Development

The unique biological activities of 5-methyl-DL-tryptophan make it a valuable tool in various research areas and a potential starting point for drug discovery.

Microbiology and Genetic Selection

As previously mentioned, its ability to inhibit anthranilate synthase and act as a corepressor for the trp operon makes 5-methyl-DL-tryptophan a powerful agent for selecting for specific genetic mutants in bacteria and other microorganisms.[1][2] This is particularly useful in studies of amino acid metabolism and gene regulation.

Oncology

The role of the kynurenine pathway in tumor immune evasion has positioned IDO as a significant target for cancer immunotherapy.[13] While clinical trials with some IDO inhibitors have had mixed results, the development of new tryptophan analogs continues. The potential of 5-methyl-DL-tryptophan and its derivatives to modulate IDO activity and the tumor microenvironment warrants further investigation. Preclinical studies with tryptophan analogs have shown promise in combination with chemotherapy.[6]

Neuroscience

Given its interaction with the serotonin pathway, 5-methyl-DL-tryptophan and its stereoisomers are useful probes for studying serotonergic neurotransmission.[12] The ability of the L-isomer to be converted into a non-degradable form of serotonin allows for the investigation of the downstream effects of sustained serotonergic stimulation.[12] Furthermore, metabolites of the tryptophan pathway, including those that could be influenced by 5-methyl-DL-tryptophan, are known to have neuroactive properties and have been implicated in cognitive function and psychiatric disorders.[16][17]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the biological activity of 5-methyl-DL-tryptophan.

Protocol: In Vitro Tryptophan Hydroxylase (TPH) Inhibition Assay

This protocol is adapted from established methods for measuring TPH activity and can be used to assess the inhibitory potential of 5-methyl-DL-tryptophan.[18][19][20]

Materials:

• Recombinant human TPH1 or TPH2 enzyme

• L-Tryptophan (substrate)

• 5-Methyl-DL-tryptophan (test compound)

• Tetrahydrobiopterin (BH₄) (cofactor)

• Catalase

• Ferrous ammonium sulfate

• Assay buffer (e.g., 50 mM MOPS, pH 7.2)

• 96-well microplate

• Plate reader capable of fluorescence or absorbance measurement (depending on detection method)

• Stopping solution (e.g., perchloric acid)

• HPLC system for product quantification (optional, for higher accuracy)

Procedure:

• Prepare Reagents: Prepare stock solutions of all reagents in appropriate solvents and dilute to working concentrations in the assay buffer.

• Assay Setup: In a 96-well plate, add the following to each well:

  • Assay buffer

  • TPH enzyme

  • Catalase

  • Ferrous ammonium sulfate

  • Varying concentrations of 5-methyl-DL-tryptophan (and a vehicle control).

• Pre-incubation: Pre-incubate the plate for 10-15 minutes at room temperature.

• Initiate Reaction: Start the reaction by adding L-tryptophan and BH₄ to each well.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes). The reaction should be in the linear range.

• Stop Reaction: Terminate the reaction by adding a stopping solution.

• Detection: Quantify the amount of 5-HTP produced. This can be done using a coupled enzymatic reaction that generates a fluorescent or colorimetric signal, or by direct quantification using HPLC.

• Data Analysis: Calculate the percent inhibition for each concentration of 5-methyl-DL-tryptophan and determine the IC50 value.

Figure 3: Workflow for an in vitro Tryptophan Hydroxylase (TPH) inhibition assay. (Within 100 characters)

Protocol: Cell-Based Cytotoxicity Assay (MTT Assay)

This protocol, based on a standard MTT assay, can be used to determine the cytotoxic effects of 5-methyl-DL-tryptophan on cancer cell lines or other cell types.[21]

Materials:

• Cell line of interest (e.g., HeLa, SGC7901)

• Complete cell culture medium

• 96-well cell culture plate

• 5-Methyl-DL-tryptophan

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader (absorbance at 490 nm or 570 nm)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density (e.g., 2 x 10³ cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 5-methyl-DL-tryptophan in complete medium and add to the wells. Include a vehicle control.

• Incubation: Incubate the cells with the compound for the desired time period (e.g., 48 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 490 nm or 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Protocol: Measurement of Kynurenine Production in Cell Culture

This protocol allows for the assessment of IDO pathway activity by measuring the production of kynurenine in the cell culture supernatant.[22][23][24][25]

Materials:

• Cell line of interest

• Cell culture medium (with and without L-tryptophan)

• Interferon-gamma (IFN-γ) to induce IDO expression (optional)

• 5-Methyl-DL-tryptophan

• Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid)

• Trichloroacetic acid (TCA)

• 96-well plate

• Microplate reader (absorbance at 492 nm) or HPLC system

Procedure:

• Cell Culture and Treatment: Culture cells to the desired confluency. Treat with IFN-γ for 24-48 hours to induce IDO expression, if necessary. Then, treat the cells with varying concentrations of 5-methyl-DL-tryptophan in a medium containing a known concentration of L-tryptophan.

• Supernatant Collection: After a 24-72 hour incubation period, collect the cell culture supernatants.

• Kynurenine Measurement (Colorimetric Method):

  • To 100 µL of supernatant, add 50 µL of 30% TCA and centrifuge to precipitate proteins.

  • Transfer the supernatant to a new 96-well plate.

  • Add an equal volume of Ehrlich's reagent and incubate for 10 minutes at room temperature.

  • Measure the absorbance at 492 nm.

• Kynurenine Measurement (HPLC Method): For more precise quantification, analyze the protein-precipitated supernatant using a validated HPLC method.[22][23]

• Data Analysis: Create a standard curve with known concentrations of kynurenine to quantify its production. Calculate the effect of 5-methyl-DL-tryptophan on kynurenine levels.

Conclusion

5-Methyl-DL-tryptophan is a multifaceted molecule with significant biological activities that span from fundamental microbial genetics to complex eukaryotic signaling. Its ability to act as a tryptophan analog allows it to modulate key enzymes and regulatory proteins involved in tryptophan metabolism and signaling. This guide has provided a comprehensive overview of its mechanisms of action, its impact on the trp operon, serotonin, and kynurenine pathways, and detailed experimental protocols for its study. As research into the intricate roles of tryptophan metabolism in health and disease continues, 5-methyl-DL-tryptophan and its derivatives will undoubtedly remain valuable tools for researchers and a source of inspiration for the development of novel therapeutic agents.

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• Caan, B. J., et al. (2021). Tryptophan and Kynurenine Pathway Metabolites and Psychoneurological Symptoms Among Breast Cancer Survivors. Journal of the National Cancer Institute, 113(12), 1745-1754. [Link]

• Babkina, N. V., et al. (2021). 5-Hydroxytryptophan (5-HTP)-induced intracellular syndrome in mouse non-neural embryonic cells is associated with inhibited proliferation and cell death. Neuropharmacology, 195, 107862. [Link]

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An In-Depth Technical Guide to 5-Methyl-DL-Tryptophan: Chemical Structure, Properties, and Applications

This technical guide provides a comprehensive overview of 5-methyl-DL-tryptophan, a synthetically valuable analog of the essential amino acid tryptophan. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical structure, physicochemical properties, synthesis, analytical characterization, biological activity, and potential applications.

Introduction: Unveiling a Versatile Tryptophan Analog

5-Methyl-DL-tryptophan is a non-proteinogenic α-amino acid distinguished by a methyl group at the 5-position of the indole ring.[1] This seemingly subtle modification imparts unique biochemical properties that differentiate it from its parent compound, tryptophan, making it a valuable tool in a variety of research and development settings. Its applications span from fundamental biochemical research, such as studying enzyme inhibition and metabolic pathways, to more applied fields like pharmaceutical development and biotechnology.[2] This guide will delve into the core scientific principles and practical methodologies associated with 5-methyl-DL-tryptophan, providing a robust resource for its effective utilization.

Chemical Structure and Physicochemical Properties

A thorough understanding of the chemical and physical characteristics of 5-methyl-DL-tryptophan is fundamental to its application.

Chemical Structure and Stereochemistry

The chemical structure of 5-methyl-DL-tryptophan is characterized by an indole ring system, an α-amino group, and a carboxylic acid group. The key feature is the methyl substituent at the C5 position of the indole ring.

• IUPAC Name: 2-amino-3-(5-methyl-1H-indol-3-yl)propanoic acid[1]

• Molecular Formula: C₁₂H₁₄N₂O₂[1]

• Molecular Weight: 218.25 g/mol [1]

• CAS Number: 951-55-3[1]

• SMILES String: Cc1ccc2[nH]cc(CC(N)C(O)=O)c2c1

As the "DL" designation indicates, 5-methyl-DL-tryptophan is a racemic mixture, containing equal amounts of the D- and L-enantiomers. The presence of a chiral center at the α-carbon gives rise to these stereoisomers.

Physicochemical Properties

The physicochemical properties of 5-methyl-DL-tryptophan are crucial for its handling, formulation, and experimental design.

Property	Value	Source
Appearance	White to faint yellow powder
Melting Point	280-282 °C
Solubility	Soluble in 1M NaOH and HCl
Predicted pKa (acidic)	~2.3 (Carboxylic Acid)	Inferred from Tryptophan[3]
Predicted pKa (basic)	~9.4 (Ammonium)	Inferred from Tryptophan[3]

Synthesis and Characterization

The synthesis and analytical characterization of 5-methyl-DL-tryptophan are critical for ensuring its purity and identity for research and development purposes.

Synthetic Approach: A Classical Pathway

A common and effective method for the synthesis of 5-methyl-DL-tryptophan involves the reaction of 5-methylgramine with a malonic ester derivative, followed by hydrolysis and decarboxylation.

This protocol is a generalized procedure based on established methods for tryptophan synthesis.

• Preparation of the Sodium Salt of Diethyl Acetamidomalonate: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve sodium metal in absolute ethanol under an inert atmosphere (e.g., nitrogen or argon). To this solution, add diethyl acetamidomalonate portion-wise with stirring until all the solid has dissolved.

• Reaction with 5-Methylgramine: To the solution of the sodium salt of diethyl acetamidomalonate, add a solution of 5-methylgramine in a suitable solvent (e.g., dry toluene or xylene).

• Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Hydrolysis and Decarboxylation: To the residue, add a solution of sodium hydroxide and heat to reflux to hydrolyze the ester and amide groups. After hydrolysis, carefully acidify the solution with a strong acid (e.g., hydrochloric acid) to induce decarboxylation and precipitate the crude 5-methyl-DL-tryptophan.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as aqueous ethanol.

Caption: Synthetic workflow for 5-methyl-DL-tryptophan.

Analytical Characterization

A suite of analytical techniques is employed to confirm the identity and purity of synthesized 5-methyl-DL-tryptophan.

HPLC is a cornerstone technique for assessing the purity of 5-methyl-DL-tryptophan and for its quantification in various matrices.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 280 nm.

• Internal Standard: For quantitative analysis, a structurally similar compound not present in the sample can be used.

Caption: A typical HPLC workflow for 5-methyl-DL-tryptophan analysis.

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of 5-methyl-DL-tryptophan, confirming the connectivity of atoms within the molecule.

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the indole ring protons, the α- and β-protons of the amino acid side chain, the amino group protons, the carboxylic acid proton, and the methyl group protons.

• ¹³C NMR: The carbon NMR spectrum will display distinct resonances for each unique carbon atom in the molecule, including the indole ring carbons, the α-carbon, the β-carbon, the carbonyl carbon, and the methyl carbon.

Mass spectrometry provides information about the molecular weight and fragmentation pattern of 5-methyl-DL-tryptophan, further confirming its identity.

• Electrospray Ionization (ESI-MS): This technique will typically show a prominent protonated molecular ion [M+H]⁺ at m/z 219.25.

• Tandem Mass Spectrometry (MS/MS): Fragmentation of the molecular ion will yield characteristic product ions, often resulting from the loss of the carboxylic acid group and cleavage of the amino acid side chain.

Biological Activity and Mechanism of Action

5-Methyl-DL-tryptophan exhibits several notable biological activities, primarily stemming from its structural similarity to tryptophan.

Inhibition of Anthranilate Synthase

One of the key mechanisms of action of 5-methyl-DL-tryptophan is the feedback inhibition of anthranilate synthase. This enzyme catalyzes an early and rate-limiting step in the tryptophan biosynthetic pathway. By mimicking tryptophan, 5-methyl-DL-tryptophan can bind to the allosteric site of anthranilate synthase, leading to a conformational change that reduces its catalytic activity.

Corepressor of the Tryptophan (trp) Operon

In prokaryotes such as E. coli, 5-methyl-DL-tryptophan can act as a corepressor for the trp repressor protein.[4] The binding of 5-methyl-DL-tryptophan to the trp repressor activates it, enabling it to bind to the operator region of the trp operon and block the transcription of genes involved in tryptophan synthesis.

Caption: Dual inhibitory mechanisms of 5-methyl-DL-tryptophan.

Applications in Research and Development

The unique properties of 5-methyl-DL-tryptophan have led to its use in several key research areas.

Selection of Genetic Mutants

Due to its ability to inhibit tryptophan synthesis, 5-methyl-DL-tryptophan can be used as a selective agent to isolate mutants with altered tryptophan metabolism. For instance, it has been used to select for genetic mutants of Methanococcus voltae.[2]

Neuroscience Research

As a tryptophan analog, 5-methyl-DL-tryptophan is a valuable tool for studying the serotonin metabolic pathway.[5] It can be used to investigate the effects of altered tryptophan metabolism on serotonin synthesis and its implications for mood and behavior.

Drug Development

5-Methyl-DL-tryptophan serves as a building block in the synthesis of novel pharmaceutical compounds.[5] Its indole scaffold can be modified to create new molecules with potential therapeutic activities, particularly those targeting serotonin receptors for the treatment of depression and anxiety.

Amelioration of Colitis

Recent research has indicated that 5-methyl-DL-tryptophan, as a metabolite derived from Angelica sinensis polysaccharides, can ameliorate colitis by modulating gut microbiota and the TLR4/MyD88/NF-κB signaling pathway.[6] This suggests a potential therapeutic application in inflammatory bowel disease.

Pharmacokinetics and Toxicology

While specific pharmacokinetic and comprehensive toxicological data for 5-methyl-DL-tryptophan are limited, studies on the closely related compound 1-methyl-D-tryptophan (D-1MT) provide valuable insights. These studies suggest that methylated tryptophan analogs can be well-tolerated at high oral doses and that their addition of a methyl group does not significantly alter their biostability or bioavailability.[1] Oral administration of D-1MT in rats and dogs for 28 consecutive days showed no mortality or significant adverse effects.[7] These findings suggest a favorable safety profile, although further studies specific to 5-methyl-DL-tryptophan are warranted.

Conclusion and Future Directions

5-Methyl-DL-tryptophan is a versatile and valuable molecule for researchers in chemistry, biology, and medicine. Its unique ability to modulate tryptophan biosynthesis and act as a synthetic precursor opens up numerous avenues for investigation. Future research will likely focus on further elucidating its pharmacological properties, exploring its therapeutic potential in a wider range of diseases, and developing more efficient and stereoselective synthetic routes. The continued study of this intriguing tryptophan analog holds promise for advancing our understanding of fundamental biological processes and for the development of novel therapeutic agents.

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Protocols & Analytical Methods

Application Notes &amp; Protocols for Genetic Mutant Selection Using 5-Methyl-D-Tryptophan

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and practical application of 5-methyl-D-tryptophan (5-MT) for the selection of genetic mutants. 5-MT, a tryptophan analog, serves as a powerful selective agent for isolating mutants with deregulated aromatic amino acid biosynthesis pathways. This guide details the underlying biochemical mechanisms, provides step-by-step protocols for mutant selection in both bacterial and yeast systems, and offers insights into the characterization of resulting mutants. The protocols are designed to be self-validating, with explanations of the causality behind experimental choices to ensure robust and reproducible results.

Introduction: The Principle of Tryptophan Analog Resistance

Tryptophan is an essential amino acid synthesized through a well-regulated metabolic pathway. In many microorganisms and plants, the biosynthesis of tryptophan is controlled by feedback inhibition, where the final product, tryptophan, binds to and inhibits the activity of the first enzyme in the pathway, anthranilate synthase.[1][2][3] This regulatory mechanism efficiently prevents the overproduction of tryptophan.

5-methyl-D-tryptophan is a structural analog of tryptophan that can mimic this feedback inhibition.[1][3] When introduced into a culture of wild-type organisms, 5-MT will bind to anthranilate synthase, shutting down the tryptophan biosynthesis pathway and leading to tryptophan starvation and growth inhibition. However, spontaneous or induced mutations can arise that confer resistance to 5-MT. These mutations typically fall into two main categories:

• Altered Feedback Inhibition: Mutations in the gene encoding anthranilate synthase can lead to an enzyme that is less sensitive to feedback inhibition by both tryptophan and its analog, 5-MT.[2] This allows the cell to continue producing tryptophan even in the presence of 5-MT, enabling growth.

• Reduced Uptake: Mutations in permease genes responsible for the transport of aromatic amino acids can result in decreased uptake of 5-MT, preventing it from reaching a high enough intracellular concentration to inhibit anthranilate synthase.[1][3][4]

By plating a large population of cells on a medium containing an inhibitory concentration of 5-MT, only the resistant mutants will be able to grow and form colonies. This provides a strong and direct selection for mutants with altered tryptophan biosynthesis or transport.

Visualizing the Mechanism of Action

The following diagram illustrates the tryptophan biosynthetic pathway and the inhibitory effect of 5-MT.

Caption: Tryptophan biosynthesis pathway and 5-MT inhibition.

Experimental Protocols

The following sections provide detailed protocols for selecting 5-MT resistant mutants in common laboratory model organisms, Escherichia coli and Saccharomyces cerevisiae.

General Considerations and Reagent Preparation

• Mutagenesis (Optional but Recommended): To increase the frequency of resistant mutants, it is advisable to treat the cell population with a mutagen prior to selection. Common mutagens include N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) for bacteria and ethyl methanesulfonate (EMS) for yeast.[5][6] Always handle mutagens with extreme caution and follow appropriate safety protocols.

• Determining the Minimum Inhibitory Concentration (MIC): The concentration of 5-MT required for effective selection can vary between species and even strains. It is crucial to first determine the MIC, which is the lowest concentration of 5-MT that completely inhibits the growth of the wild-type strain.[5] This is typically done by plating the wild-type strain on a gradient of 5-MT concentrations.

• Stock Solution of 5-Methyl-D-Tryptophan: Prepare a sterile stock solution of 5-MT (e.g., 10 mg/mL) in a suitable solvent (e.g., ethanol or sterile water). Store the stock solution at -20°C.

Protocol for E. coli

Materials:

• E. coli strain of interest

• Luria-Bertani (LB) broth and agar

• M9 minimal medium (or other suitable minimal medium)

• 5-Methyl-D-tryptophan (5-MT)

• Mutagen (optional, e.g., MNNG)

• Sterile culture tubes and Petri dishes

• Incubator at 37°C

• Spectrophotometer

Procedure:

• Preparation of Inoculum: Inoculate a single colony of the wild-type E. coli strain into 5 mL of LB broth and grow overnight at 37°C with shaking.

• Mutagenesis (Optional):

  • Subculture the overnight culture into fresh LB broth and grow to mid-log phase (OD600 ≈ 0.4-0.6).

  • Wash the cells with a suitable buffer (e.g., phosphate buffer) and resuspend in the same buffer.

  • Add the mutagen to the desired final concentration and incubate for a specific time (this needs to be optimized to achieve a desired kill rate, typically 80-90%).

  • Stop the mutagenesis reaction by washing the cells multiple times with buffer.

• Selection of Mutants:

  • Prepare M9 minimal agar plates containing 5-MT at its predetermined MIC.

  • Plate approximately 10^8 to 10^9 cells (mutagenized or from the overnight culture) onto each selection plate.

  • As a control, plate a dilution of the cells onto M9 minimal agar without 5-MT to determine the total number of viable cells.

  • Incubate the plates at 37°C for 48-72 hours, or until colonies appear on the selection plates.

• Isolation and Purification of Mutants:

  • Pick individual colonies from the 5-MT selection plates.

  • Streak each colony onto a fresh M9 minimal agar plate containing 5-MT to purify the mutant and ensure it is not a false positive.

  • Incubate at 37°C until single colonies are well-formed.

• Characterization of Mutants:

  • Confirmation of Resistance: Grow the purified mutants in liquid M9 minimal medium with and without 5-MT to confirm their resistance phenotype.

  • Tryptophan Overproduction Assay: Many 5-MT resistant mutants overproduce tryptophan. This can be assayed by growing the mutants in minimal medium and measuring the tryptophan concentration in the supernatant using a suitable method (e.g., HPLC or a colorimetric assay).[5][6][7]

  • Genetic Analysis: Sequence the gene encoding anthranilate synthase (trpE) to identify mutations that may confer resistance.

Protocol for Saccharomyces cerevisiae

Materials:

• S. cerevisiae strain of interest

• Yeast extract-peptone-dextrose (YPD) broth and agar

• Synthetic complete (SC) medium or synthetic defined (SD) minimal medium

• 5-Methyl-D-tryptophan (5-MT)

• Mutagen (optional, e.g., EMS)

• Sterile culture flasks and Petri dishes

• Incubator at 30°C

• Spectrophotometer

Procedure:

• Preparation of Inoculum: Inoculate a single colony of the wild-type S. cerevisiae strain into 5 mL of YPD broth and grow overnight at 30°C with shaking.

• Mutagenesis (Optional):

  • Follow a standard protocol for EMS mutagenesis of yeast. This typically involves exposing a mid-log phase culture to a specific concentration of EMS for a defined period, followed by quenching the reaction and washing the cells.

• Selection of Mutants:

  • Prepare SD minimal agar plates containing 5-MT at its predetermined MIC.

  • Plate approximately 10^7 to 10^8 cells (mutagenized or from the overnight culture) onto each selection plate.

  • Plate a dilution of the cells onto SD minimal agar without 5-MT as a control for viability.

  • Incubate the plates at 30°C for 3-5 days, or until colonies appear.

• Isolation and Purification of Mutants:

  • Pick individual colonies from the 5-MT selection plates.

  • Streak each colony onto a fresh SD minimal agar plate containing 5-MT for purification.

  • Incubate at 30°C until single colonies are well-formed.

• Characterization of Mutants:

  • Confirmation of Resistance: Perform spot tests by spotting serial dilutions of the purified mutants onto SD minimal agar with and without 5-MT.

  • Tryptophan Overproduction: Analyze tryptophan levels in the culture supernatant as described for E. coli.

  • Genetic Analysis: Sequence the relevant genes in the tryptophan biosynthetic pathway, such as TRP2 (encoding the large subunit of anthranilate synthase), to identify mutations.[3]

Experimental Workflow Diagram

Caption: General workflow for 5-MT mutant selection.

Data Presentation and Expected Results

The following table summarizes typical concentrations of 5-MT used and the expected outcomes of a successful selection experiment.

Parameter	Typical Range/Value	Expected Outcome
5-MT Concentration (MIC)	50 - 500 µg/mL	Complete inhibition of wild-type growth.
Mutation Frequency (Spontaneous)	10-7 - 10-9	Low number of resistant colonies on selection plates.
Mutation Frequency (After Mutagenesis)	10-5 - 10-7	Increased number of resistant colonies.
Tryptophan Overproduction in Mutants	2- to 50-fold increase	Elevated tryptophan levels in culture supernatant.[2][8]

Troubleshooting

• No colonies on selection plates:

  • The concentration of 5-MT may be too high. Re-determine the MIC.

  • The number of cells plated may be too low, especially for spontaneous mutations. Increase the cell density.

  • The incubation time may be too short.

• High background of wild-type growth:

  • The concentration of 5-MT is too low. Increase the concentration.

  • The minimal medium may be supplemented with trace amounts of aromatic amino acids. Ensure the medium is truly minimal.

• Isolated "mutants" are not resistant upon re-streaking:

  • These may be false positives. Ensure thorough purification by re-streaking at least twice on selective medium.

Conclusion

The use of 5-methyl-D-tryptophan provides a robust and straightforward method for selecting genetic mutants with altered regulation of the tryptophan biosynthetic pathway. This technique has been instrumental in elucidating the mechanisms of amino acid biosynthesis and in the development of microbial strains for the industrial production of tryptophan. By carefully following the protocols outlined in this guide and understanding the underlying principles, researchers can effectively employ this powerful selection strategy in their own work.

References

• Selection and Characterization of Escherichia coli Variants Capable of Growth on an Otherwise Toxic Tryptophan Analogue. (n.d.). National Institutes of Health.
• Aromatic Amino Acid Auxotrophs Constructed by Recombinant Marker Exchange in Methylophilus methylotrophus AS1 Cells Expressing the aroP-Encoded Transporter of Escherichia coli. (2007). PubMed Central.

• Auxotrophy. (n.d.). Wikipedia. Retrieved from [Link]

• Mutations Enabling Displacement of Tryptophan by 4-Fluorotryptophan as a Canonical Amino Acid of the Genetic Code. (2014). PubMed Central.

• Recoded organisms engineered to depend on synthetic amino acids. (2015). Nature. Retrieved from [Link]

• L-Tryptophan Production by Auxotrophic and Analogue Resistant Mutants of Aureobacterium flavescens. (2010). PubMed Central.
• Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants. (1975). PubMed Central.

• Expression of 5-Methyltryptophan Resistance in Plants Regenerated from Resistant Cell Lines of Datura innoxia. (1983). PubMed. Retrieved from [Link]

• Design and Characterization of Auxotrophy-Based Amino Acid Biosensors. (2012). PLOS One. Retrieved from [Link]

• L-Tryptophan Production by Analog-resistant Mutants Derived from a Phenylalanine and Tyrosine Double Auxotroph of Corynebacterium glutamicum. (n.d.). J-STAGE. Retrieved from [Link]

• L-Tryptophan Production by Auxotrophic and Analogue Resistant Mutants of Aureobacterium flavescens. (2010). ResearchGate. Retrieved from [Link]

• Regulation of tryptophan biosynthesis in Saccharomyces cerevisiae: mode of action of 5-methyl-tryptophan and 5-methyl-tryptophan-sensitive mutants. (1975). PubMed. Retrieved from [Link]

• Selection and characterization of a rice mutant resistant to 5-methyltryptophan. (1991). PubMed. Retrieved from [Link]

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• 1. Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expression of 5-Methyltryptophan Resistance in Plants Regenerated from Resistant Cell Lines of Datura innoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of tryptophan biosynthesis in Saccharomyces cerevisiae: mode of action of 5-methyl-tryptophan and 5-methyl-tryptophan-sensitive mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selection and Characterization of Escherichia coli Variants Capable of Growth on an Otherwise Toxic Tryptophan Analogue - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for 5-Methyl-D-Tryptophan in Cancer Cell Culture Studies

Introduction: Exploring Tryptophan Analogs in Cancer Metabolism

The metabolism of the essential amino acid L-tryptophan is a critical nexus in cancer biology, influencing tumor growth, immune evasion, and resistance to therapy.[1][2] Cancer cells often hijack the tryptophan catabolic machinery to their advantage. A key enzyme in this process is Indoleamine 2,3-dioxygenase 1 (IDO1), which catalyzes the first and rate-limiting step of the kynurenine pathway, converting tryptophan to kynurenine.[3][4] Elevated IDO1 activity in the tumor microenvironment leads to tryptophan depletion and the accumulation of immunosuppressive kynurenine metabolites, which collectively suppress the function of effector T cells and promote an immune-tolerant state.[5][6]

This central role of IDO1 has made it a prime target for cancer immunotherapy.[3][] While the tryptophan analog 1-methyl-D-tryptophan (Indoximod) has been extensively studied in clinical trials as an IDO1 pathway inhibitor,[1][8] other tryptophan derivatives, such as 5-methyl-D-tryptophan, represent an area of exploratory research. 5-Methyl-DL-tryptophan is a known tryptophan analog that acts as a repressor of the trp operon and can serve as a substrate for tryptophanase.[9] Its D-isomer, 5-methyl-D-tryptophan, offers a valuable tool to probe the intricate tryptophan-dependent pathways in cancer cells.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of 5-methyl-D-tryptophan in cancer cell culture studies. We will delve into its potential mechanisms of action, provide detailed protocols for its application, and offer insights into data interpretation.

Scientific Foundation: Postulated Mechanisms of Action

The precise mechanism of 5-methyl-D-tryptophan in cancer cells is not as extensively characterized as that of Indoximod. However, based on its structural similarity to tryptophan and the known activities of related analogs, we can postulate several key mechanisms that warrant investigation.

• Competitive Inhibition of Tryptophan-Dependent Pathways: As a tryptophan analog, 5-methyl-D-tryptophan can act as a competitive inhibitor for enzymes and transporters that recognize L-tryptophan. This includes IDO1, the enzyme responsible for the immunosuppressive kynurenine pathway.[4] By competing with the natural substrate, it may reduce the production of kynurenine, thereby mitigating immune suppression.

• Modulation of the Aryl Hydrocarbon Receptor (AHR): Many tryptophan metabolites, particularly kynurenine, are known ligands for the Aryl Hydrocarbon Receptor (AHR), a transcription factor that plays a complex role in immunity and carcinogenesis.[10][11] Tryptophan analogs like 1-methyl-D-tryptophan have also been shown to activate the AHR pathway independently of IDO1 inhibition.[10][12] It is plausible that 5-methyl-D-tryptophan could similarly interact with and modulate AHR signaling, leading to downstream effects on gene expression related to cell proliferation and immune response.

• Induction of Metabolic Stress: By interfering with normal tryptophan utilization, 5-methyl-D-tryptophan may induce a state of amino acid stress in cancer cells. Tryptophan depletion is known to activate the GCN2 kinase pathway, which can lead to cell cycle arrest and apoptosis.[1] Investigating the effects of 5-methyl-D-tryptophan on these stress response pathways can provide insights into its potential cytotoxic or cytostatic effects.

The following diagram illustrates the central role of IDO1 in tryptophan metabolism and highlights the potential points of intervention for an analog like 5-methyl-D-tryptophan.

Caption: Postulated mechanisms of 5-Methyl-D-Tryptophan in cancer cells.

Experimental Protocols and Applications

This section provides detailed, step-by-step protocols for key experiments to characterize the effects of 5-methyl-D-tryptophan in cancer cell culture.

Preparation and Handling of 5-Methyl-D-Tryptophan

Proper preparation of the compound is critical for reproducible results.

• Source: 5-Methyl-DL-tryptophan can be obtained from various chemical suppliers.[9][13] Ensure you are using the D, L-racemic mixture or the specific D-isomer if available.

• Solubility: 5-Methyl-DL-tryptophan is sparingly soluble in water but can be dissolved in 1M NaOH or HCl.[9] For cell culture applications, it is recommended to prepare a concentrated stock solution in a sterile, cell culture-grade solvent like DMSO or a buffered aqueous solution.

• Stock Solution Protocol:

  • Weigh out the desired amount of 5-methyl-DL-tryptophan powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of sterile DMSO to create a high-concentration stock (e.g., 50-100 mM).

  • Vortex thoroughly until the powder is completely dissolved.

  • Filter-sterilize the stock solution through a 0.22 µm syringe filter into a new sterile tube.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C, protected from light.[9]

Cell Viability and Cytotoxicity Assessment (MTT Assay)

The first step in evaluating any new compound is to determine its effect on cell viability and establish a dose-response curve. The MTT assay is a standard colorimetric method for this purpose.[14]

• Principle: Metabolically active cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.[14]

• Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 5-methyl-D-tryptophan stock solution in culture medium. A suggested starting range, based on related compounds, would be from 1 µM to 2.5 mM.[15]

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of 5-methyl-D-tryptophan. Include wells with medium only (blank) and cells with vehicle control (e.g., DMSO at the highest concentration used for the drug dilutions).

  • Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.

  • MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

  • Solubilization: Carefully remove the medium and add 100 µL of MTT solvent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to generate a dose-response curve and determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Measurement of IDO1 Activity (Kynurenine Production Assay)

To determine if 5-methyl-D-tryptophan inhibits the kynurenine pathway, you can measure the concentration of kynurenine in the cell culture supernatant.

• Principle: IDO1 activity is directly correlated with the amount of kynurenine produced and secreted by the cells. Kynurenine can be quantified using various methods, including High-Performance Liquid Chromatography (HPLC) or colorimetric assays.

• Protocol:

  • Cell Culture and Treatment: Seed cells (e.g., IFN-γ stimulated HeLa or SK-OV-3 cells, which have high IDO1 expression) in 6-well plates.

  • Treat the cells with a non-toxic concentration of 5-methyl-D-tryptophan (determined from the MTT assay) for 24-48 hours. Include a positive control (e.g., a known IDO1 inhibitor like Epacadostat) and a vehicle control.

  • Sample Collection: After incubation, collect the cell culture supernatant from each well.

  • Kynurenine Measurement (Colorimetric Method): a. Add 100 µL of supernatant to a 96-well plate. b. Add 50 µL of 30% trichloroacetic acid (TCA) to each well to precipitate proteins. c. Centrifuge the plate at 2500 rpm for 10 minutes. d. Transfer 100 µL of the protein-free supernatant to a new 96-well plate. e. Add 100 µL of Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid). f. Incubate at room temperature for 10 minutes. A yellow color will develop in the presence of kynurenine. g. Read the absorbance at 490 nm. h. Quantify the kynurenine concentration using a standard curve prepared with known concentrations of L-kynurenine.

• Data Interpretation: A decrease in kynurenine levels in the supernatant of cells treated with 5-methyl-D-tryptophan compared to the vehicle control would suggest inhibition of the kynurenine pathway.

The following diagram outlines the general workflow for testing the effects of 5-methyl-D-tryptophan on cancer cells.

Caption: General experimental workflow for cell culture studies.

Data Presentation and Interpretation

Organizing quantitative data in a clear, tabular format is essential for comparison and interpretation.

Table 1: Example Dose-Response Data for 5-Methyl-D-Tryptophan on Cancer Cell Line X (72h Incubation)

Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Viability
0 (Vehicle)	1.25	0.08	100%
10	1.22	0.07	97.6%
50	1.15	0.09	92.0%
100	1.01	0.06	80.8%
500	0.78	0.05	62.4%
1000	0.55	0.04	44.0%
2000	0.31	0.03	24.8%

Note: This is hypothetical data to illustrate the format.

Table 2: Typical Effective Concentrations of Tryptophan Analogs in Cell Culture

Compound	Target Pathway	Typical Concentration Range	Reference
1-Methyl-D-Tryptophan (Indoximod)	IDO Pathway	200 µM - 2.5 mM	[15]
Epacadostat	IDO1 (Enzymatic Inhibitor)	10 nM - 1 µM	[]
L-Tryptophan (in standard media)	Baseline Metabolism	~78 µM (in DMEM)	[16]

This table provides a useful reference for designing dose-response experiments for 5-methyl-D-tryptophan, suggesting a broad concentration range should be tested initially.

Advanced Protocols: Probing Mechanistic Details

To further elucidate the mechanism of action, the following advanced protocols can be employed.

Western Blot Analysis of AHR and GCN2 Pathways

• Objective: To determine if 5-methyl-D-tryptophan activates the AHR pathway or induces amino acid stress via the GCN2 pathway.

• Methodology:

  • Treat cells with 5-methyl-D-tryptophan at a non-toxic and a moderately toxic concentration for various time points (e.g., 6, 12, 24 hours).

  • Lyse the cells and quantify protein concentration.

  • Perform SDS-PAGE and transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against key pathway proteins:

    • AHR Pathway: AHR, ARNT, CYP1A1 (a downstream target of AHR activation).[12]

    • GCN2 Pathway: Phospho-GCN2, Phospho-eIF2α.

    • Loading Control: β-actin or GAPDH.

  • Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) substrate.

• Interpretation: An increase in CYP1A1 expression would suggest AHR pathway activation. An increase in the phosphorylation of GCN2 and eIF2α would indicate the induction of an amino acid stress response.

Conclusion and Future Directions

5-methyl-D-tryptophan is a valuable research tool for dissecting the complex role of tryptophan metabolism in cancer. While it is less characterized than other IDO pathway inhibitors, its potential to act as a competitive inhibitor, a modulator of AHR signaling, or an inducer of metabolic stress makes it a compelling subject for investigation. The protocols outlined in these application notes provide a robust framework for characterizing its effects on cancer cells in vitro.

Future studies should focus on confirming its direct interaction with the IDO1 enzyme, exploring its effects in co-culture models with immune cells to assess its immunomodulatory properties, and investigating its potential synergistic effects when combined with other anti-cancer agents. Such research will be crucial in determining if 5-methyl-D-tryptophan or its derivatives hold therapeutic potential in the landscape of cancer immunotherapy.

References

• Opitz, C. A., Litzenburger, U. M., Sahm, F., Ott, M., Tritschler, I., Trump, S., ... & Platten, M. (2011). An endogenous tumour-promoting ligand of the human aryl hydrocarbon receptor. Nature, 478(7368), 197-203. [Link]

• Soliman, H. H., Minton, S. E., Han, H. S., Antonia, S. J., & Mony, S. (2015). A phase I study of the indoleamine 2, 3-dioxygenase (IDO) inhibitor, indoximod, in combination with docetaxel in patients with advanced solid tumors. Oncotarget, 6(32), 33833. [Link]

• Munn, D. H., & Mellor, A. L. (2013). Indoleamine 2, 3-dioxygenase and metabolic control of immune responses. Trends in immunology, 34(3), 137-143. [Link]

• MySkinRecipes. (n.d.). 5-Methyl-DL-tryptophan. Retrieved from [Link]

• Gallenano, L. A., & Vacca, A. (2015). Trial watch: IDO inhibitors in cancer therapy. Oncoimmunology, 4(4), e991056. [Link]

• Zamanakou, M., Germenis, A. E., & Karanikas, V. (2019). Tryptophan-kynurenine pathway and immune cell regulation. International journal of tryptophan research, 12, 1178646919830349. [Link]

• Solvay, M., Holfelder, P., Klaessens, S., Pilotte, L., Stroobant, V., Lamy, J., ... & Van den Eynde, B. J. (2023). Tryptophan depletion sensitizes the AHR pathway by increasing AHR expression and GCN2/LAT1-mediated kynurenine uptake, and potentiates induction of regulatory T lymphocytes. Journal for ImmunoTherapy of Cancer, 11(6). [Link]

• Wikipedia. (2024). Tryptophan. [Link]

• Cell Biolabs, Inc. (n.d.). Tryptophan Assay Kit. Retrieved from [Link]

• Prendergast, G. C., Metz, R., Muller, A. J., Merlo, L. M., & Mandik-Nayak, L. (2014). IDO2 in immunomodulation and autoimmune disease. Frontiers in immunology, 5, 585. [Link]

• Murray, I. A., Patterson, A. D., & Perdew, G. H. (2014). Aryl hydrocarbon receptor ligands in cancer: friend and foe. Nature Reviews Cancer, 14(12), 801-814. [Link]

• Sadik, A., Somarribas, Patterson, L. F., Öztürk, S., Mohapatra, S. R., Panitz, V., ... & Opitz, C. A. (2020). The aryl hydrocarbon receptor inhibitor 1-methyl-D-tryptophan is a competitive inhibitor of the tryptophan-catabolizing enzyme indoleamine 2, 3-dioxygenase 1. Journal of Biological Chemistry, 295(30), 10424-10435. [Link]

• Jumper, C. C., & Perdew, G. H. (2013). D-Amino acid oxidase generates agonists of the aryl hydrocarbon receptor from D-tryptophan. Toxicological sciences, 131(1), 61-70. [Link]

• de Souza, A. C. S., de Farias, A. C. C., da Silva, G. N., de Oliveira, J. M. A., de Cássia, S., & Bezerra, S. M. (2020). 1-Methyl-D-tryptophan activates aryl hydrocarbon receptor, a pathway associated with bladder cancer progression. BMC cancer, 20(1), 1-11. [Link]

• Hubbard, T. D., Murray, I. A., & Perdew, G. H. (2015). Indole and tryptophan metabolism: endogenous and dietary routes to Ah receptor activation. Drug metabolism and disposition, 43(10), 1522-1535. [Link]

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• Bambauer, R., & Latza, R. (2018). Tryptophan Side-Chain Oxidase (TSO) Degrades L-Tryptophan, a Possible New Cancer Therapy. J Cancer Sci Clin Ther, 2(3), 109-116. [Link]

• Neurohacker Collective. (2021). What is the tryptophan kynurenine pathway and why is it important to neurotherapeutics? [Link]

• Sadik, A., & Opitz, C. A. (2020). The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch. Frontiers in Immunology, 11, 296. [Link]

• PubChem. (n.d.). 5-Methyl-DL-tryptophan. Retrieved from [Link]

• Li, Z., Zhang, Y., & Chen, K. (2019). Synthesis and initial evaluation of radioactive 5-I-α-methyl-tryptophan: a Trp based agent targeting IDO-1. Molecular Imaging and Biology, 21(5), 848-855. [Link]

• JJ Medicine. (2018, December 20). Tryptophan Metabolism (Degradation) and the Kynurenine Pathway [Video]. YouTube. [Link]

• Badawy, A. A. B. (2017). Kynurenine pathway of tryptophan metabolism: regulatory and functional aspects. International journal of tryptophan research, 10, 1178646917691938. [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. In Cancer cell culture (pp. 237-245). Humana Press, Totowa, NJ. [Link]

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Application Notes and Protocols for In Vivo Administration of 5-Methyl-D-Tryptophan in Murine Models

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the in vivo administration of 5-methyl-D-tryptophan in murine models. This document emphasizes scientific integrity, providing in-depth technical guidance and field-proven insights to ensure reproducible and reliable experimental outcomes.

Introduction: The Role of 5-Methyl-D-Tryptophan in Immunomodulation

5-Methyl-D-tryptophan is a derivative of the essential amino acid tryptophan and is primarily recognized for its role as an inhibitor of the enzyme indoleamine 2,3-dioxygenase (IDO1).[1][2] IDO1 is a key metabolic enzyme that catalyzes the first and rate-limiting step in the degradation of tryptophan along the kynurenine pathway.[2][3][4] In the context of cancer, the overexpression of IDO1 by tumor cells or antigen-presenting cells within the tumor microenvironment leads to the depletion of tryptophan, an essential amino acid for T-cell proliferation and function.[3][5][6] This localized tryptophan depletion and the accumulation of immunosuppressive kynurenine metabolites create a tolerogenic environment, allowing tumor cells to evade immune surveillance.[3][5][7]

By inhibiting IDO1, 5-methyl-D-tryptophan helps to restore local tryptophan levels, thereby reversing this immunosuppressive mechanism and enhancing anti-tumor immune responses.[6][8] This makes it a valuable tool in preclinical cancer immunotherapy research, often used in combination with other immunotherapies like checkpoint inhibitors.[1] The D-isomer, also known as indoximod, is a specific racemer of 1-methyltryptophan that has been investigated in clinical trials.[2][5]

Mechanism of Action: Targeting the IDO1 Pathway

The immunomodulatory effects of 5-methyl-D-tryptophan are rooted in its ability to interfere with the tryptophan catabolism orchestrated by IDO1. The following diagram illustrates the signaling pathway and the point of intervention for 5-methyl-D-tryptophan.

Caption: IDO1 pathway and inhibition by 5-Methyl-D-Tryptophan.

Experimental Design and Protocol Considerations

The successful in vivo administration of 5-methyl-D-tryptophan requires careful consideration of several experimental parameters. The following sections provide detailed protocols and the rationale behind key decisions.

Vehicle Selection and Formulation

The choice of vehicle is critical for ensuring the solubility, stability, and bioavailability of 5-methyl-D-tryptophan. Due to its chemical properties, it may not be readily soluble in simple aqueous solutions.

Recommended Vehicle Formulations:

Vehicle Composition	Preparation Notes	Suitability
1% Carboxymethylcellulose (CMC) in sterile water	A common and effective vehicle for oral gavage. Prepare by slowly adding CMC to water while stirring to avoid clumping.	Oral Administration
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	This formulation is suitable for compounds with poor water solubility and can be used for intraperitoneal injections. Prepare fresh before each use.[9]	Intraperitoneal Injection
Corn Oil	A suitable vehicle for oral administration of lipophilic compounds. Ensure the 5-methyl-D-tryptophan is uniformly suspended.[6]	Oral Administration

Protocol for Preparing 1% CMC Vehicle:

• Heat sterile water to approximately 60-70°C.

• Slowly add the required amount of carboxymethylcellulose powder to the water while continuously stirring with a magnetic stirrer.

• Continue stirring until the CMC is fully dissolved and the solution is clear.

• Allow the solution to cool to room temperature before adding the 5-methyl-D-tryptophan.

Dosage and Administration Route

The optimal dosage and route of administration will depend on the specific murine model and the research question.

Table of Dosing and Administration Recommendations:

Parameter	Recommendation	Rationale and Considerations
Dosage Range	100 - 400 mg/kg/day	Lower doses may be sufficient for synergistic effects with other therapies, while higher doses may be required for monotherapy studies. Dose-response studies are recommended.
Administration Route	Oral Gavage (p.o.) or Intraperitoneal (i.p.) Injection	Oral gavage is often preferred for daily dosing to minimize stress on the animals.[6] Intraperitoneal injection can provide more rapid systemic exposure.
Dosing Frequency	Once or twice daily	The dosing frequency should be determined based on the pharmacokinetic profile of the compound. A study on 1-methyl-D-tryptophan showed a relatively long elimination half-life in rats, suggesting that once-daily dosing may be sufficient.[6]
Treatment Duration	Varies (e.g., 7-28 days)	The duration of treatment will depend on the tumor growth rate and the experimental endpoint.

Experimental Workflow for In Vivo Administration:

Caption: General workflow for in vivo studies with 5-Methyl-D-Tryptophan.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic and toxicological profile of 5-methyl-D-tryptophan is crucial for interpreting experimental results.

Pharmacokinetic Parameters of 1-Methyl-D-Tryptophan (Indoximod) in Mice:

Parameter	Value	Reference
Administration Route	Oral Gavage	[6]
Dose	100 mg/kg	[6]
Vehicle	Corn Oil	[6]
Peak Tissue Concentration (1h)	Kidney: ~188 nmol/g, Liver: ~71 nmol/g	[6]
Excretion (48h)	Urine: ~35.1%, Feces: ~13.5%	[6]

Toxicology: Studies on 1-methyl-D-tryptophan have shown it to have low toxicity when administered orally to rats and dogs for 28 consecutive days at high doses.[6] No mortality, adverse events, or significant histopathological lesions were reported, suggesting a good safety profile for preclinical studies.[6]

Step-by-Step Experimental Protocol: Oral Gavage Administration

This protocol details the procedure for the daily oral administration of 5-methyl-D-tryptophan to tumor-bearing mice.

Materials:

• 5-methyl-D-tryptophan

• Vehicle (e.g., 1% CMC)

• Sterile water

• Magnetic stirrer and heat plate

• Appropriate sized oral gavage needles (e.g., 20-22 gauge, flexible tip)

• Syringes

• Animal scale

Procedure:

• Vehicle and Formulation Preparation:

  • Prepare the 1% CMC vehicle as described in the "Vehicle Selection and Formulation" section.

  • Accurately weigh the required amount of 5-methyl-D-tryptophan based on the number of animals and the desired dose.

  • Suspend the 5-methyl-D-tryptophan in the prepared vehicle to achieve the final desired concentration. Ensure the suspension is homogenous by vortexing or stirring before each use.

• Animal Handling and Dosing:

  • Weigh each mouse daily before dosing to ensure accurate dose administration.

  • Gently restrain the mouse, ensuring a firm but not restrictive grip.

  • Measure the correct volume of the 5-methyl-D-tryptophan suspension into a syringe fitted with an appropriate gavage needle.

  • Carefully insert the gavage needle into the esophagus. The needle should pass with minimal resistance. Caution: Improper technique can lead to esophageal or tracheal injury.

  • Slowly administer the suspension.

  • Return the mouse to its cage and monitor for any immediate adverse reactions.

• Monitoring and Data Collection:

  • Monitor the general health of the animals daily, including body weight, food and water intake, and any signs of toxicity.

  • Measure tumor volume regularly (e.g., every 2-3 days) using calipers.

  • At the experimental endpoint, euthanize the animals according to approved institutional guidelines.

  • Collect blood and tissues for downstream analysis (e.g., pharmacokinetics, histology, flow cytometry).

Conclusion

The in vivo administration of 5-methyl-D-tryptophan is a powerful technique for investigating the role of the IDO1 pathway in immune suppression and for evaluating its therapeutic potential in murine models of cancer. By following the detailed guidelines and protocols outlined in these application notes, researchers can ensure the scientific rigor and reproducibility of their studies. Careful attention to vehicle selection, dosage, and administration technique is paramount for obtaining reliable and meaningful data.

References

• Mellor, A. L., & Munn, D. H. (2004). IDO expression by dendritic cells: tolerance and tryptophan catabolism. Nature Reviews Immunology, 4(10), 762–774.
• Zhai, L., et al. (2018). Recent advances in the discovery of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors. Future Medicinal Chemistry, 10(12), 1503-1526.

• Indoleamine 2,3-dioxygenase. In Wikipedia. Retrieved January 16, 2026, from [Link]

• Computational study on new natural compound inhibitors of indoleamine 2,3-dioxygenase 1. Journal of Biomolecular Structure and Dynamics. (2020).
• What are IDO2 inhibitors and how do they work?
• Tryptophan metabolite 5-methoxytryptophan ameliorates arterial denudation-induced intimal hyperplasia via opposing effects on vascular endothelial and smooth muscle cells. PLoS ONE. (2013).
• Tryptophan metabolism and disposition in cancer biology and immunotherapy. British Journal of Cancer. (2018).
• The therapeutic potential of targeting tryptophan catabolism in cancer. British Journal of Cancer. (2018).
• Reversal of tumoral immune resistance by inhibition of tryptophan 2,3-dioxygenase.
• Application Notes and Protocols for Administration of Tryptophan Metabolites in In Vivo Mouse Models. BenchChem. (2025).
• Cancer immunotherapy and the role of tryptophan.
• Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption. Cancer Immunology, Immunotherapy. (2008).
• Synthesis and initial evaluation of radioactive 5-I-α-methyl-tryptophan: a Trp based agent targeting IDO-1. Theranostics. (2018).
• Case study – Pharmacological models to assess the role of tryptophan-metabolizing enzymes in cancer. Oncolines B.V. (2024).

• Tryptophan. In Wikipedia. Retrieved January 16, 2026, from [Link]

• α-Methyl-l-tryptophan as a weight-loss agent in multiple models of obesity in mice. Biochemical Journal. (2021).
• The role of the tryptophan-NAD + pathway in a mouse model of severe malnutrition induced liver dysfunction.

• 5-Methyl-DL-tryptophan. PubChem. Retrieved January 16, 2026, from [Link]

• Tryptophanemia is controlled by a tryptophan-sensing mechanism ubiquitinating tryptophan 2,3-dioxygenase.
• Immunoregulatory Effects of Elemental Diet and Its Ingredient, Tryptophan, via Activation of the Aryl Hydrocarbon Receptor in Mice. International Journal of Molecular Sciences. (2024).
• Role of D-amino acid oxidase in the production of kynurenine pathway metabolites from D-tryptophan in mice. Amino Acids. (2014).
• α-Methyl-l-tryptophan as a weight-loss agent in multiple models of obesity in mice. Biochemical Journal. (2021).
• Tryptophan metabolism: From physiological functions to key roles and therapeutic targets in cancer (Review). Experimental and Therapeutic Medicine. (2023).

• Dimethyltryptamine. In Wikipedia. Retrieved January 16, 2026, from [Link]

• α-Methyl-l-tryptophan as a weight-loss agent in multiple models of obesity in mice. Biochemical Journal. (2021).
• The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch. Frontiers in Immunology. (2020).
• Analysis of tryptophan metabolites and related compounds in human and murine tissue. Diva-Portal.org. (2024).
• Synthesis of 5-[18F]Fluoro-α-methyl Tryptophan: New Trp Based PET Agents. Theranostics. (2018).
• Pharmacokinetics of 1-methyl-L-tryptophan after single and repeated subcutaneous application in a porcine model. Journal of Veterinary Pharmacology and Therapeutics. (2013).
• Acute tryptophan depletion in C57BL/6 mice does not induce central serotonin reduction or affective behavioural changes. Neuropharmacology. (2009).

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Topic: Analytical Techniques for the Quantification of 5-Methyl-D-Tryptophan in Biological Matrices

An Application Note for Drug Development Professionals

Abstract

5-Methyl-D-tryptophan is a synthetic amino acid derivative of significant interest in pharmaceutical research, primarily for its role as an inhibitor of indoleamine 2,3-dioxygenase (IDO), an enzyme implicated in tumor immune evasion.[1] The IDO pathway is a critical component of tryptophan metabolism, and its inhibition is a promising strategy in cancer therapy.[1][2][3] Accurate quantification of 5-methyl-D-tryptophan in biological matrices such as plasma, serum, and tissue is paramount for evaluating its pharmacokinetic (PK) and pharmacodynamic (PD) properties in preclinical and clinical studies. This document provides a detailed guide to the validated analytical methodologies for its quantification, with a primary focus on the gold-standard technique: Chiral Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

The primary analytical challenge lies in the stereospecific nature of the molecule. It is crucial to separate the D-enantiomer from its L-counterpart and other endogenous tryptophan metabolites to ensure accurate measurement.[4] This guide outlines comprehensive, field-proven protocols for sample preparation, chromatographic separation, mass spectrometric detection, and method validation, designed to ensure scientific integrity and generate trustworthy, reproducible data.

Foundational Principles: Selecting the Right Analytical Technique

The choice of analytical technique is dictated by the need for high sensitivity, specificity, and the ability to perform chiral separation. While several methods can be adapted for amino acid analysis, they come with distinct advantages and disadvantages for this specific application.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred platform for pharmacokinetic studies due to its superior sensitivity, selectivity, and compatibility with complex biological samples.[5] When coupled with a chiral stationary phase, it provides a powerful, single-run method for the direct quantification of 5-methyl-D-tryptophan.[1][5]

• High-Performance Liquid Chromatography (HPLC) with UV/Fluorescence Detection: This technique can be employed for chiral separations. However, it often requires pre-column derivatization with a fluorescent tag to achieve the necessary sensitivity for low-concentration biological samples.[6][7] While robust, it may lack the specificity of MS/MS, making it more susceptible to matrix interferences.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS offers excellent chromatographic resolution but is unsuitable for the direct analysis of polar, non-volatile compounds like amino acids.[8] It necessitates a chemical derivatization step to increase analyte volatility, which adds complexity and potential variability to the sample preparation process.[9][10][11]

Given its unparalleled performance, this guide will focus on a detailed protocol using Chiral LC-MS/MS .

Core Methodology: Chiral LC-MS/MS Protocol

This section details a complete workflow, from sample receipt to final data acquisition, for the quantification of 5-methyl-D-tryptophan. The causality behind each experimental choice is explained to provide a deeper understanding of the methodology.

Part A: Biological Sample Preparation

Objective: To efficiently extract 5-methyl-D-tryptophan from the biological matrix while removing endogenous interferences, primarily proteins, that can damage the analytical column and suppress the MS signal.

Method Rationale: Protein precipitation is a rapid, simple, and effective method for sample cleanup in bioanalysis.[12][13] Using a cold organic solvent denatures and precipitates proteins, which can then be easily removed by centrifugation. The use of a stable isotope-labeled (SIL) internal standard is critical for accurate quantification, as it co-elutes with the analyte and corrects for variability in sample processing, matrix effects, and instrument response.[14]

Step-by-Step Protocol:

• Sample Thawing: Thaw biological samples (e.g., plasma, tissue homogenate) on ice to minimize degradation of endogenous components. Vortex briefly to ensure homogeneity.

• Aliquoting: Transfer a precise volume (e.g., 50 µL) of the sample into a clean 1.5 mL microcentrifuge tube.

• Internal Standard (IS) Spiking: Add a small volume (e.g., 10 µL) of a working solution of the SIL internal standard (e.g., 5-methyl-D-tryptophan-d3) to each sample, calibrator, and quality control (QC) sample.

  • Expert Insight: The IS should be added at the earliest stage to account for all subsequent sources of experimental variability.

• Protein Precipitation: Add 3-4 volumes (e.g., 200 µL) of ice-cold acetonitrile. The cold temperature enhances the precipitation efficiency. Vortex vigorously for 30 seconds to ensure complete mixing and protein denaturation.

• Incubation: Incubate the samples at -20°C for 20 minutes to maximize protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 15,000 x g) for 10 minutes at 4°C. This will form a tight pellet of precipitated protein at the bottom of the tube.

• Supernatant Collection: Carefully transfer the clear supernatant, which contains the analyte and internal standard, to a new set of tubes or a 96-well plate. Be cautious not to disturb the protein pellet.

• Evaporation & Reconstitution (Optional but Recommended): For increased sensitivity, evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a smaller volume (e.g., 100 µL) of the initial mobile phase. This step concentrates the analyte and ensures it is dissolved in a solvent compatible with the LC system, leading to better peak shape.

Caption: Workflow for Sample Preparation.

Part B: Chiral LC-MS/MS Analysis

Objective: To achieve baseline chromatographic separation of 5-methyl-D-tryptophan from its L-enantiomer and other potential isomers, followed by highly selective and sensitive detection using tandem mass spectrometry.

Instrumentation:

• LC System: A UHPLC (Ultra-High-Performance Liquid Chromatography) system for high resolution and fast analysis times.

• Mass Spectrometer: A triple quadrupole (QqQ) mass spectrometer capable of performing Multiple Reaction Monitoring (MRM).

Protocol and Method Parameters:

1. Liquid Chromatography Conditions

The key to this analysis is the chiral stationary phase (CSP). Zwitterionic CSPs, such as those based on Cinchona alkaloids, are highly effective for separating tryptophan derivatives without the need for chemical derivatization.[1]

Parameter	Recommended Setting	Rationale
Analytical Column	CHIRALPAK® ZWIX(+) or equivalent (e.g., 150 x 2.1 mm, 3 µm)	Provides stereoselective interactions (ionic and hydrogen bonding) necessary for separating the D- and L-enantiomers.[1]
Mobile Phase A	Water with 0.1% Formic Acid	Provides protons for efficient positive mode ionization.
Mobile Phase B	Methanol/Acetonitrile (50:50, v/v) with 0.1% Formic Acid	Organic phase to elute the analyte from the reversed-phase characteristics of the column.
Flow Rate	0.3 mL/min	Optimized for a 2.1 mm ID column to ensure efficient separation without excessive pressure.
Column Temperature	30°C	Temperature control is critical for reproducible retention times and enantiomeric resolution in chiral chromatography.
Injection Volume	5 µL	A small volume is sufficient for sensitive detection and prevents column overloading.
LC Gradient	See Table 2 below	A gradient elution allows for efficient separation of the target analyte from early-eluting matrix components and late-eluting lipids.

Table 2: Illustrative LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	5	95
7.0	5	95
7.1	95	5

| 9.0 | 95 | 5 |

2. Mass Spectrometry Conditions

MRM is the detection mode of choice for quantification in complex matrices. It provides exceptional specificity by monitoring a unique fragmentation pathway for the analyte.[13]

Caption: The high selectivity of MRM.

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	ESI is a soft ionization technique suitable for polar molecules. Positive mode is effective for protonating the amino group.[14]
Detection Mode	Multiple Reaction Monitoring (MRM)	Provides the highest level of selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.[13]
MRM Transitions	See Table 3 below	These values must be determined experimentally by infusing a pure standard of the analyte and its internal standard into the mass spectrometer.
Source Temperature	500°C	Optimizes desolvation of the mobile phase.
Dwell Time	100 ms	Sufficient time to acquire a stable signal for each transition, ensuring at least 12-15 data points across each chromatographic peak.

Table 3: Example MRM Transitions

Compound	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Declustering Potential (V)	Collision Energy (eV)
5-Methyl-D-Tryptophan	219.1	160.1	80	25
5-Methyl-D-Tryptophan-d3 (IS)	222.1	163.1	80	25

(Note: These values are illustrative and require empirical optimization on the specific instrument used.)

Method Validation: Establishing Trustworthiness

A rigorous validation process is essential to demonstrate that the analytical method is reliable, reproducible, and fit for purpose. Validation should be performed in accordance with regulatory guidelines, such as those from the ICH or FDA.[15][16][17]

Key Validation Parameters and Acceptance Criteria:

Parameter	Description	Typical Acceptance Criteria
Selectivity & Specificity	The ability to differentiate and quantify the analyte in the presence of other components in the sample.	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte in blank matrix samples.
Linearity & Range	The concentration range over which the assay is accurate, precise, and linear.	Calibration curve with a correlation coefficient (r²) ≥ 0.99. Back-calculated standards should be within ±15% of nominal (±20% at LLOQ).
Accuracy	The closeness of measured QC concentrations to their nominal values.	Mean concentration of QC samples (at least 3 levels) should be within ±15% of the nominal value (±20% at LLOQ).[18]
Precision	The degree of scatter between a series of measurements. Evaluated as intra-day and inter-day precision.	Coefficient of variation (CV) for QC samples should not exceed 15% (20% at LLOQ).[14]
Lower Limit of Quantification (LLOQ)	The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.	Signal-to-noise ratio > 10; accuracy and precision within ±20%.[19][20]
Matrix Effect	The suppression or enhancement of ionization caused by co-eluting matrix components.[21]	The CV of the IS-normalized matrix factor across different lots of matrix should be ≤15%.
Recovery	The efficiency of the extraction process.[7]	Recovery should be consistent and reproducible, though it does not need to be 100%. The SIL-IS corrects for low or variable recovery.
Stability	Analyte stability in the biological matrix under various storage and handling conditions (e.g., freeze-thaw, bench-top).	Mean concentration of stability samples should be within ±15% of the baseline samples.

References

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• Kuroda, T., et al. (2015). Enantiomeric Separation of Monosubstituted Tryptophan Derivatives and Metabolites by HPLC with a Cinchona Alkaloid-Based Zwitterionic Chiral Stationary Phase. NIH. Available at: [Link]

• Haring, M., et al. (2019). Amino Acid Analysis in Physiological Samples by GC-MS with Propyl Chloroformate Derivatization and iTRAQ-LC-MS/MS. PubMed. Available at: [Link]

• Kaspar, H., et al. (2014). Quantitation of Amino Acids in Human Hair by Trimethylsilyl Derivatization Gas Chromatography/Mass Spectrometry. Glen Jackson Publications. Available at: [Link]

• Ali, I., et al. (2016). Chiral HPLC Separation and Modeling of Four Stereomers of DL-Leucine-DL-Tryptophan Dipeptide on Amylose Chiral Column. PubMed. Available at: [Link]

• Simeková, P., et al. (2015). Application of achiral-chiral two dimensional HPLC for separation of phenylalanine and tryptophan enantiomers in dietary supplement. Semantic Scholar. Available at: [Link]

• Kimura, R., et al. (2021). Simultaneous Measurement of Amino Acid Enantiomers in Aged Mouse Brain Samples by LC/MS/MS Combined with Derivatization. PMC - PubMed Central. Available at: [Link]

• Ali, I., et al. (2016). Chiral HPLC Separation and Modeling of Four Stereomers of DL-Leucine-DL-Tryptophan Dipeptide on Amylose Chiral Column. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Chiral separation of tryptophan by particleloaded CEC. Available at: [Link]

• Liu, Y., et al. (2025). Tryptophan metabolism: From physiological functions to key roles and therapeutic targets in cancer (Review). PubMed Central. Available at: [Link]

• Podlesny, D., et al. (2024). A Novel Liquid Chromatography–Tandem Mass Spectrometry Method to Quantify Tryptophan and Its Major Metabolites in Serum. MDPI. Available at: [Link]

• RSC Publishing. (n.d.). Analysis of tryptophan metabolites and related compounds in human and murine tissue. Available at: [Link]

• Zhang, Q., et al. (2016). Enantiomeric purity determination of (L)-amino acids with pre-column derivatization and chiral stationary phase. ResearchGate. Available at: [Link]

• Chang, Q., et al. (2019). LC-MS/MS-based quantification of tryptophan metabolites and neurotransmitters in the serum and brain of mice. PubMed. Available at: [Link]

• Moore, Z., et al. (n.d.). A simple and rapid high performance liquid chromatographic method for the determination of plasma amino acids. ResearchGate. Available at: [Link]

• Ianni, F., et al. (2020). LC-MS/MS-Based Profiling of Tryptophan-Related Metabolites in Healthy Plant Foods. NIH. Available at: [Link]

• Zhu, W., et al. (2011). Quantitative profiling of tryptophan metabolites in serum, urine, and cell culture supernatants by liquid chromatography-tandem mass spectrometry. ResearchGate. Available at: [Link]

• Diva-Portal.org. (2024). Analysis of tryptophan metabolites and related compounds in human and murine tissue. Available at: [Link]

• PURE.EUR.NL. (2023). Simultaneous quantification of tryptophan metabolites by liquid chromatography tandem mass spectrometry during early human pregnancy. Available at: [Link]

• Kipura, T., et al. (2024). Automated Liquid Handling Extraction and Rapid Quantification of Underivatized Amino Acids and Tryptophan Metabolites from Human Serum and Plasma. PubMed. Available at: [Link]

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Using 5-methyl-D-tryptophan as an Investigative Tool for Tryptophan Metabolism: Application Notes and Protocols

Introduction: The Central Role of Tryptophan Metabolism

Tryptophan, an essential amino acid, serves as a critical precursor for the biosynthesis of proteins and a variety of bioactive molecules vital for human physiology.[1] Its metabolic fate is primarily determined by three major pathways: the kynurenine pathway, the serotonin pathway, and the indole pathway, which is largely dependent on gut microbiota.[2][3] The kynurenine pathway accounts for over 95% of tryptophan catabolism and produces metabolites that are crucial in immune regulation.[1][2] The serotonin pathway, though consuming a smaller fraction of tryptophan, is responsible for the synthesis of the neurotransmitter serotonin and the neurohormone melatonin, which regulate mood, sleep, and various physiological processes.[1]

Given the involvement of tryptophan metabolic pathways in a wide array of physiological and pathological processes, including neurological disorders, cancer, and immune responses, the ability to investigate and modulate these pathways is of significant interest to researchers and drug development professionals.[4] 5-methyl-D-tryptophan, a synthetic analog of tryptophan, has emerged as a valuable tool for these investigations. Its structural similarity to tryptophan allows it to interact with the enzymatic machinery of tryptophan metabolism, while its modifications provide unique properties that can be exploited for experimental purposes.[5][6]

This guide provides a comprehensive overview of the application of 5-methyl-D-tryptophan as an investigative tool, complete with detailed protocols for its use in both cell-free and cell-based assays.

Understanding the Tool: Properties of 5-methyl-D-tryptophan

5-methyl-DL-tryptophan is a tryptophan analog that acts as an inhibitor of anthranilate compound synthesis, a corepressor of the E. coli trp repressor, and a substrate for tryptophanase.[7][8] Its utility in studying tryptophan metabolism stems from its ability to interact with key enzymes in the kynurenine and serotonin pathways. While it can be a substrate for certain enzymes, its primary use in the context of this guide is as a competitive inhibitor and a probe to dissect metabolic fluxes.

Key Features of 5-methyl-D-tryptophan:

• Stereochemistry: The D-isomer is of particular interest as it is not readily incorporated into proteins, minimizing confounding effects on protein synthesis.

• Interaction with IDO1: 1-methyl-D-tryptophan (a related compound) has been investigated as an inhibitor of indoleamine 2,3-dioxygenase (IDO1), a key enzyme in the kynurenine pathway.[9] However, it's crucial to note that some studies suggest it may also upregulate IDO1 expression, highlighting the importance of careful experimental design and data interpretation.[9]

• Serotonin Pathway Modulation: Due to its structural similarity to tryptophan, 5-methyl-tryptophan derivatives can be used to probe the serotonin pathway, for example, as a substrate for tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin synthesis.[1]

Visualizing Tryptophan Metabolism

To provide a clear conceptual framework, the following diagrams illustrate the major tryptophan metabolic pathways and a general workflow for investigating these pathways using 5-methyl-D-tryptophan.

Caption: Major metabolic pathways of tryptophan.

Caption: General experimental workflow.

Protocols for Application

The following protocols provide detailed, step-by-step methodologies for utilizing 5-methyl-D-tryptophan in common experimental setups.

Protocol 1: Preparation of 5-methyl-DL-tryptophan Stock Solution for Cell Culture

Rationale: Proper preparation of the stock solution is critical for accurate and reproducible experimental results. 5-methyl-DL-tryptophan has limited solubility in aqueous solutions at neutral pH. Therefore, a common method involves dissolving it in a weak acid or base and then neutralizing it, or using an organic solvent like DMSO.

Materials:

• 5-methyl-DL-tryptophan powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free water

• Sterile microcentrifuge tubes

Procedure:

• Determine the desired stock concentration. A common stock concentration is 100 mM.

• Weigh the required amount of 5-methyl-DL-tryptophan powder in a sterile microcentrifuge tube. For a 100 mM stock solution, you will need 21.83 mg per 1 mL of solvent.

• Add the appropriate volume of DMSO to the tube.

• Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution.

• Sterile filter the stock solution through a 0.22 µm syringe filter into a fresh sterile tube.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Note: When adding the DMSO stock to your cell culture medium, ensure the final concentration of DMSO does not exceed a level that is toxic to your cells (typically <0.5%).

Parameter	Recommendation
Solvent	DMSO (cell culture grade)
Stock Concentration	10-100 mM
Storage	-20°C in aliquots
Final DMSO in Culture	<0.5% (v/v)

Protocol 2: Cell-Based Assay to Investigate Kynurenine Pathway Modulation

Objective: To assess the effect of 5-methyl-D-tryptophan on the production of kynurenine in cultured cells, which is an indicator of IDO1 or TDO activity.

Rationale: Many cell types, particularly immune cells and various cancer cell lines, can be stimulated to express IDO1. Interferon-gamma (IFN-γ) is a potent inducer of IDO1 expression.[10] By treating IFN-γ stimulated cells with 5-methyl-D-tryptophan and measuring kynurenine in the supernatant, its inhibitory or modulatory effects on the kynurenine pathway can be determined.

Materials:

• Cells of interest (e.g., HeLa, MDA-MB-231, or peripheral blood mononuclear cells)

• Complete cell culture medium

• Recombinant human IFN-γ

• 5-methyl-DL-tryptophan stock solution (from Protocol 1)

• 96-well cell culture plates

• Trichloroacetic acid (TCA) solution (30% w/v)

• Ehrlich's reagent (p-dimethylaminobenzaldehyde)

• Kynurenine standard

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that will result in a confluent monolayer after 24-48 hours of growth.

• IDO1 Induction: Treat the cells with an appropriate concentration of IFN-γ (e.g., 50 ng/mL) for 24 hours to induce IDO1 expression. Include a vehicle-treated control group.

• Treatment with 5-methyl-D-tryptophan:

  • Prepare a serial dilution of the 5-methyl-D-tryptophan stock solution in complete cell culture medium to achieve the desired final concentrations.

  • Remove the IFN-γ containing medium and replace it with the medium containing different concentrations of 5-methyl-D-tryptophan. Include a vehicle control (medium with the same final concentration of DMSO).

• Incubation: Incubate the plate for 24-48 hours at 37°C in a CO2 incubator.

• Sample Collection:

  • After incubation, carefully collect the cell culture supernatant from each well.

  • Centrifuge the supernatant at 1,000 x g for 5 minutes to pellet any detached cells.

• Kynurenine Measurement (Colorimetric Assay):

  • Transfer 100 µL of the clarified supernatant to a new 96-well plate.

  • Add 50 µL of 30% TCA to each well to precipitate proteins.

  • Incubate the plate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.

  • Centrifuge the plate at 2,500 x g for 10 minutes.

  • Transfer 100 µL of the supernatant to a fresh 96-well plate.

  • Add 100 µL of Ehrlich's reagent to each well and incubate at room temperature for 10 minutes.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Prepare a standard curve using known concentrations of kynurenine.

  • Calculate the concentration of kynurenine in each sample by interpolating from the standard curve.

  • Normalize the kynurenine concentration to the cell number or protein concentration if necessary.

  • Plot the kynurenine concentration as a function of the 5-methyl-D-tryptophan concentration to determine its effect.

Experimental Parameter	Recommended Range/Value
Cell Seeding Density	Cell line-dependent (aim for 80-90% confluency)
IFN-γ Concentration	10-100 ng/mL
5-methyl-D-tryptophan Conc.	1 µM - 1 mM (perform a dose-response)
Incubation Time	24-72 hours
Kynurenine Detection	Colorimetric (Ehrlich's reagent) or LC-MS/MS

Protocol 3: LC-MS/MS Method for Simultaneous Quantification of Tryptophan and Kynurenine

Objective: To accurately and sensitively quantify tryptophan and its primary metabolite, kynurenine, in cell culture supernatants.

Rationale: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers high specificity and sensitivity for the simultaneous quantification of multiple metabolites.[2][11] This method is ideal for precisely measuring changes in the tryptophan to kynurenine ratio, a key indicator of IDO1/TDO activity.

Materials:

• Cell culture supernatants (from Protocol 2)

• Acetonitrile (ACN), LC-MS grade

• Formic acid (FA), LC-MS grade

• Tryptophan and Kynurenine analytical standards

• Internal standards (e.g., deuterated tryptophan and kynurenine)

• LC-MS/MS system with a C18 reversed-phase column

Procedure:

• Sample Preparation:

  • To 100 µL of cell culture supernatant, add 200 µL of ACN containing 0.1% FA and the internal standards.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95% water with 0.1% FA, 5% ACN).

• LC-MS/MS Analysis:

  • Inject the reconstituted sample onto the LC-MS/MS system.

  • Separate the analytes using a C18 column with a gradient elution of water and ACN, both containing 0.1% FA.

  • Detect and quantify tryptophan, kynurenine, and their internal standards using multiple reaction monitoring (MRM) in positive ion mode.

• Data Analysis:

  • Generate standard curves for tryptophan and kynurenine using their respective analytical standards.

  • Calculate the concentrations of tryptophan and kynurenine in the samples based on the standard curves and the peak area ratios of the analytes to their internal standards.

  • Determine the kynurenine/tryptophan ratio for each sample.

Parameter	Example Condition
LC Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection Mode	Multiple Reaction Monitoring (MRM)

Investigating the Serotonin Pathway

While the primary focus is often on the kynurenine pathway, 5-methyl-D-tryptophan can also be used to probe the serotonin pathway. As an analog of tryptophan, it can potentially compete with the natural substrate for tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin synthesis.[1]

Experimental Approach:

• Utilize a cell line known to produce serotonin (e.g., certain neuronal cell lines or enterochromaffin cells).

• Treat the cells with varying concentrations of 5-methyl-D-tryptophan.

• Collect both cell lysates and supernatants.

• Quantify serotonin and its precursor, 5-hydroxytryptophan (5-HTP), using a validated LC-MS/MS method. [12] A decrease in 5-HTP and serotonin levels in the presence of 5-methyl-D-tryptophan would suggest competitive inhibition of TPH.

Data Interpretation and Troubleshooting

Expected Outcomes:

• Inhibition of the Kynurenine Pathway: A dose-dependent decrease in kynurenine production in IFN-γ stimulated cells treated with 5-methyl-D-tryptophan would indicate inhibition of IDO1/TDO activity.

• Modulation of the Serotonin Pathway: A change in the levels of 5-HTP and serotonin in response to 5-methyl-D-tryptophan treatment would suggest an interaction with the serotonin synthesis machinery.

Potential Challenges and Solutions:

• Compound Solubility: If precipitation is observed in the stock solution or culture medium, consider adjusting the pH or using a different solvent system, always including appropriate vehicle controls.

• Cell Viability: High concentrations of 5-methyl-D-tryptophan or the solvent may be toxic to cells. Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the non-toxic concentration range for your specific cell line.

• Unexpected Upregulation of IDO1: Be aware of reports suggesting that some tryptophan analogs may paradoxically upregulate IDO1 expression.[9] It is advisable to measure IDO1 mRNA and protein levels (via qPCR and Western blotting, respectively) in parallel with metabolite analysis to fully understand the compound's mechanism of action.

Conclusion and Future Directions

5-methyl-D-tryptophan is a versatile and valuable tool for dissecting the complex and interconnected pathways of tryptophan metabolism. The protocols outlined in this guide provide a solid foundation for researchers to investigate the roles of the kynurenine and serotonin pathways in health and disease. By carefully designing experiments and interpreting the results in the context of the known biochemical properties of this tryptophan analog, scientists can gain significant insights into the regulation of these critical metabolic routes. Future studies could involve the use of stable isotope-labeled 5-methyl-tryptophan to trace its metabolic fate and further elucidate its interactions with the enzymes of tryptophan catabolism.

References

• Liu, Y., et al. (2023). Tryptophan metabolism: From physiological functions to key roles and therapeutic targets in cancer (Review). Experimental and Therapeutic Medicine, 26(5), 523.
• Lepine, B., et al. (2024). Selective inhibition of indoleamine and tryptophan 2,3-dioxygenases: Comparative study on kynurenine pathway in cell lines via LC-MS/MS-based targeted metabolomics. Journal of Pharmaceutical and Biomedical Analysis, 240, 115935.
• Hale, MW., et al. (2018). Tryptophan Metabolic Pathways and Brain Serotonergic Activity: A Comparative Review. Frontiers in Endocrinology, 9, 641.
• Creative Proteomics. (2023). Unraveling the Complexities of Tryptophan Metabolism.
• Rondanelli, M., et al. (2021). The three major pathways of tryptophan metabolism.
• GoldBio. (n.d.). 5-Methyl-DL-tryptophan. GoldBio.
• MySkinRecipes. (n.d.). 5-Methyl-DL-tryptophan. MySkinRecipes.
• Chem-Impex. (n.d.). 5-Methyl-DL-tryptophan. Chem-Impex.
• Opitz, C. A., et al. (2011). The indoleamine-2,3-dioxygenase (IDO) inhibitor 1-methyl-D-tryptophan upregulates IDO1 in human cancer cells. PLoS ONE, 6(5), e19823.
• BenchChem. (2025). A Technical Guide to Ido1-IN-25: A Novel Inhibitor of Tryptophan Metabolism in Tumors. BenchChem.
• D'Mello, J. P. (Ed.). (2020). Amino Acids in Nutrition and Health. CABI.
• Platten, M., et al. (2019). Tryptophan metabolism as a common therapeutic target in cancer, neurodegeneration and beyond. Nature Reviews Drug Discovery, 18(5), 379-401.
• MedChemExpress. (n.d.). 5-Methyl-DL-tryptophan. MedChemExpress.
• Opitz, C. A., et al. (2011). The indoleamine-2,3-dioxygenase (IDO) inhibitor 1-methyl-D-tryptophan upregulates IDO1 in human cancer cells. PLoS ONE, 6(5), e19823.
• Zoller, M. (2018). Indoleamine 2,3-Dioxygenase: A Key Regulator of the Tryptophan-Kynurenine Pathway in Cancer. International Journal of Tryptophan Research, 11, 1178646918756015.
• Walczak, K., et al. (2019). Application of the optimized and validated LC-MS method for simultaneous quantification of tryptophan metabolites in culture medium from cancer cells.
• Walczak, K., et al. (2020). Simultaneous Quantification of Selected Kynurenines Analyzed by Liquid Chromatography-Mass Spectrometry in Medium Collected from Cancer Cell Cultures. Journal of Visualized Experiments, (159).
• Creative Enzymes. (n.d.). 5-Methyl-DL-tryptophan.
• Wikipedia. (2024). Tryptophan. Wikipedia.
• Lob, S., et al. (2008). The role of indoleamine 2,3-dioxygenase in tolerance and immunity. Advances in Experimental Medicine and Biology, 615, 17-29.
• Sigma-Aldrich. (n.d.). 5-Methyl-DL-tryptophan. Sigma-Aldrich.
• Herve, C., et al. (2016). Simultaneous determination of tryptophan, 5-hydroxytryptophan, tryptamine, serotonin, and 5-HIAA in small volumes of mouse serum using UHPLC-ED. Journal of Pharmaceutical and Biomedical Analysis, 131, 299-305.
• Dounay, A. B., et al. (2021). Design, Synthesis, and Biological Evaluation of Dual Functional Inhibitors Targeting Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO). ACS Medicinal Chemistry Letters, 12(10), 1586–1592.
• Chen, Y., & Guillemin, G. J. (2009). Kynurenine pathway metabolites in humans: disease and healthy States. International Journal of Tryptophan Research, 2, 1–19.
• Anesi, A., et al. (2022). Metabolomic Workflow for the Accurate and High-Throughput Exploration of the Pathways of Tryptophan, Tyrosine, Phenylalanine, and Branched-Chain Amino Acids in Human Biofluids. Journal of Proteome Research, 21(5), 1262–1274.
• Sahu, A., et al. (2016). The 5-Hydroxytryptamine signaling map: an overview of serotonin-serotonin receptor mediated signaling network.
• Vecsei, L., et al. (2019). HPLC method for the assessment of tryptophan metabolism utilizing separate internal standard for each detector. Journal of Pharmaceutical and Biomedical Analysis, 170, 149-157.
• Haris, M., et al. (2020). In vitro characterization of the serotonin biosynthesis pathway by CEST MRI. Magnetic Resonance in Medicine, 84(4), 2195–2206.
• Muszynska, B., et al. (2019). 5-Hydroxytryptophan (5-HTP): Natural Occurrence, Analysis, Biosynthesis, Biotechnology, Physiology and Toxicology. International Journal of Molecular Sciences, 20(5), 1133.
• Reactome. (n.d.). Decarboxylation of 5-hydroxytryptophan forms serotonin.
• Cell Biolabs, Inc. (n.d.). Tryptophan Assay Kit. Cell Biolabs, Inc.
• Sigma-Aldrich. (n.d.). Tryptophan Assay Kit (MAK254) - Technical Bulletin. Sigma-Aldrich.
• ResearchGate. (2013). Any advice on stock solution preparation of 1-DL-Methyl Tryptophan?.
• Immusmol. (2024).

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• 12. Simultaneous determination of tryptophan, 5-hydroxytryptophan, tryptamine, serotonin, and 5-HIAA in small volumes of mouse serum using UHPLC-ED - PMC [pmc.ncbi.nlm.nih.gov]

Guide &amp; Protocol: Preparation of 5-Methyl-DL-Tryptophan Stock Solutions for Cell Culture Applications

An Application Note from the Office of the Senior Application Scientist

Abstract

This comprehensive guide provides a detailed methodology for the preparation of sterile, stable, and accurate stock solutions of 5-methyl-DL-tryptophan (5-MT) for use in cell culture. As a tryptophan analog, 5-MT is a critical tool for researchers studying amino acid metabolism, selecting for specific genetic mutants, and investigating cellular pathways such as the Trp operon[1][2]. The inherent challenges in dissolving and sterilizing this compound necessitate a carefully considered protocol. This document outlines the critical physicochemical properties of 5-MT, provides a primary protocol using Dimethyl Sulfoxide (DMSO) and an alternative protocol using a pH-modification approach, and details best practices for storage and quality control to ensure experimental reproducibility and success.

Introduction: The Scientific Rationale

5-Methyl-DL-tryptophan is a non-proteinogenic analog of the essential amino acid L-tryptophan[3]. Its utility in biological research stems from its ability to act as an antagonist or mimic of tryptophan. In microbiology, it is known to be a corepressor of the E. coli trp repressor and an inhibitor of anthranilate synthase, the first enzyme in the tryptophan biosynthesis pathway[1][4][5]. This inhibitory action makes it a powerful selective agent in microbial and yeast genetics[5]. In mammalian cell culture, it is used to study tryptophan metabolism and its downstream effects on cell growth and protein synthesis[2].

However, the successful application of 5-MT is critically dependent on the proper preparation of the stock solution. The primary challenges are its poor solubility in aqueous solutions at physiological pH and its potential for degradation under harsh conditions, such as high temperatures used in autoclaving[6][7]. This guide provides a scientifically-grounded framework to overcome these challenges.

Physicochemical Properties of 5-Methyl-DL-Tryptophan

A thorough understanding of the compound's properties is the foundation of a successful protocol. Key characteristics are summarized below.

Property	Value	Source(s)
CAS Number	951-55-3	[4][8]
Molecular Formula	C₁₂H₁₄N₂O₂	[3][4][8]
Molecular Weight	218.25 g/mol	[3][4]
Appearance	White to faint yellow powder/crystal
Storage (Powder)	2-8°C, desiccated, protected from light	[1]
Solubility (DMSO)	≥ 66.67 mg/mL (305.48 mM)	[9]
Solubility (1M HCl)	≥ 100 mg/mL (458.19 mM)	[9]
Solubility (1M NaOH)	Forms a clear solution at 5% (w/v)	[1][8]

Core Protocol: DMSO-Based Stock Solution (Primary Recommendation)

This is the preferred method due to its simplicity and the high solubility of 5-MT in DMSO. DMSO is a standard solvent in cell culture, but its final concentration in the culture medium must be carefully controlled to avoid cytotoxicity, typically staying below 0.5% (v/v) and ideally below 0.1%.

DMSO is a polar aprotic solvent with excellent solvating capacity for many organic compounds that are poorly soluble in water. Its use allows for the preparation of a highly concentrated stock, minimizing the volume of solvent added to the cell culture medium, thereby reducing the risk of solvent-induced artifacts[6].

• Pre-Protocol Calculations: Determine the required mass of 5-MT powder to achieve the desired stock concentration (e.g., 100 mM).

  • Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

  • Example for 10 mL of a 100 mM stock:

    • Mass = 0.1 mol/L x 0.010 L x 218.25 g/mol = 0.21825 g (or 218.25 mg)

• Weighing: Under a chemical fume hood, accurately weigh the calculated amount of 5-Methyl-DL-tryptophan powder.

• Dissolution:

  • Transfer the powder to a sterile, conical tube (e.g., 15 mL or 50 mL).

  • Add the required volume of high-purity, sterile, anhydrous DMSO (moisture can reduce solubility)[10]. For the example above, add 10 mL of DMSO.

  • Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but is often not required given the high solubility[9].

• Sterilization:

  • Crucial Step: Do NOT autoclave the 5-MT solution. Tryptophan and its analogs are susceptible to degradation at high temperatures[7][11].

  • Draw the entire 5-MT/DMSO solution into a sterile syringe.

  • Attach a 0.22 µm sterile syringe filter (ensure the filter material is compatible with DMSO, e.g., PTFE or nylon).

  • Carefully filter the solution into a new, sterile conical tube. This process removes any potential microbial contamination.

• Aliquoting and Storage:

  • To prevent degradation from repeated freeze-thaw cycles, aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL) in sterile microcentrifuge tubes[9].

  • Label each aliquot clearly with the compound name, concentration, and date.

  • Store the aliquots protected from light. For short-term storage (up to 1 month), -20°C is acceptable. For long-term storage (up to 6 months), -80°C is strongly recommended[9].

Caption: DMSO-based stock preparation workflow.

Alternative Protocol: pH-Modification (Advanced Users)

This method should be considered only when DMSO is incompatible with the experimental system. It relies on the principle that the solubility of amino acids is pH-dependent. However, it carries a significant risk of precipitation when the pH is neutralized[6].

5-MT, like other amino acids, is zwitterionic. Its solubility in water is lowest at its isoelectric point. By moving the pH far from this point—either by adding a strong base (like NaOH) or a strong acid (like HCl)—the molecule becomes charged (deprotonated or protonated), significantly increasing its aqueous solubility[1][12].

• Reagent Preparation: Prepare sterile solutions of 0.1 M NaOH and 0.1 M HCl.

• Weighing: Accurately weigh the desired amount of 5-MT powder.

• Dissolution:

  • Place the powder in a sterile beaker with a sterile magnetic stir bar.

  • Add a small volume of sterile, cell-culture grade water (e.g., 70% of the final target volume).

  • While stirring, slowly add 0.1 M NaOH dropwise until the 5-MT powder fully dissolves. The pH will be highly alkaline (e.g., >10.5)[6].

• pH Neutralization (Critical Step):

  • Proceed with extreme caution. Slowly and carefully add 0.1 M HCl dropwise to bring the pH back towards a physiological range (7.2-7.4).

  • Precipitation Risk: As the pH approaches the isoelectric point, the compound will likely precipitate out of solution[6]. It is often impossible to achieve a high concentration at a perfectly neutral pH. The goal is to create a solution that remains soluble upon high dilution into the final culture medium.

• Volume Adjustment & Sterilization:

  • Once the desired pH is reached (and if the solution remains clear), transfer the solution to a sterile graduated cylinder and bring it to the final volume with sterile water.

  • Sterilize the final solution immediately using a 0.22 µm syringe filter as described in section 3.2.4.

• Storage: Aliquot and store as described in section 3.2.5. Use immediately after preparation if possible, as stability in aqueous solution at neutral pH may be limited.

Quality Control and Best Practices

• Visual Inspection: Always inspect the stock solution for any signs of precipitation before use, both after thawing and upon dilution into media.

• Vehicle Control: In all experiments, include a "vehicle control" group that treats cells with the same final concentration of the solvent (e.g., 0.1% DMSO) that is used to deliver the 5-MT. This ensures that any observed effects are due to the compound itself and not the solvent.

• Avoid Repeated Freeze-Thaws: This can lead to compound degradation and precipitation. Single-use aliquots are essential for reproducibility[9].

• Light Sensitivity: Tryptophan and its derivatives can be sensitive to light. Store stock solutions in amber tubes or in a dark freezer box[1][12].

References

• 5-Methyl-DL-tryptophan | C12H14N2O2 | CID 92852 . PubChem, National Center for Biotechnology Information. [Link]

• Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants . PMC, National Institutes of Health. [Link]

• Other Sterilization Methods | Infection Control . Centers for Disease Control and Prevention (CDC). [Link]

• 5-Methyl-DL-tryptophan . MySkinRecipes. [Link]

• 5 Common Methods of Lab Sterilization . SEPS Services. [Link]

• Any advice on stock solution preparation of 1-DL-Methyl Tryptophan? . ResearchGate. [Link]

• The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods . PubMed, National Institutes of Health. [Link]

• Preparing Stock Solutions . PhytoTech Labs. [Link]

• Stability of Tryptophan in Parenteral Amino Acid Solutions . ResearchGate. [Link]

• How to dissolve and sterilize L-Tryptophan for IAA colorimetric assay? . ResearchGate. [Link]

• 4 methods of sterilization used in plant tissue culture . Lab Associates. [Link]

• The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods | Request PDF . ResearchGate. [Link]

• Tryptophan . Wikipedia. [Link]

• How to dissolve tryptophan amino acids? . ResearchGate. [Link]

• Degradation Products of Tryptophan in Cell Culture Media: Contribution to Color and Toxicity . MDPI. [Link]

• Tryptophan metabolites negatively correlating with cell growth . ResearchGate. [Link]

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5-methyl-D-tryptophan as a substrate for tryptophanase.

Application Note & Protocol Guide

Topic: 5-Methyl-D-Tryptophan as a Substrate for Tryptophanase

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling the Potential of 5-Methyl-D-Tryptophan in Tryptophanase-Mediated Reactions

Tryptophanase (EC 4.1.99.1) is a pyridoxal 5'-phosphate (PLP) dependent enzyme that plays a crucial role in bacterial metabolism by catalyzing the reversible β-elimination of L-tryptophan to indole, pyruvate, and ammonia.[1][2][3] This enzymatic activity is not only fundamental to bacterial physiology but also holds significant potential in various biotechnological and pharmaceutical applications, including the synthesis of L-tryptophan and its analogs.[4][5] The broad substrate specificity of tryptophanase for tryptophan derivatives has opened avenues for the enzymatic synthesis of novel compounds with potential therapeutic properties.[6][7]

This application note delves into the characterization of While tryptophanase exhibits a strong preference for the L-enantiomer of tryptophan, studies have shown that under certain conditions, it can also catalyze reactions with D-amino acids, demonstrating a degree of enantioselectivity flexibility.[8] 5-Methyl-DL-tryptophan, a tryptophan analog, has been identified as a substrate for tryptophanase and is also known to act as a corepressor of the E. coli trp repressor.[9][10][11] Understanding the kinetics and reaction mechanism of tryptophanase with 5-methyl-D-tryptophan is pivotal for its application in drug development and biocatalysis.

This guide provides a comprehensive protocol for a continuous spectrophotometric assay to determine the kinetic parameters of tryptophanase with 5-methyl-D-tryptophan. The causality behind the experimental design is elucidated to empower researchers to adapt and troubleshoot the protocol effectively.

The Enzymatic Reaction: A Mechanistic Overview

Tryptophanase catalyzes the breakdown of tryptophan and its analogs through a multi-step mechanism facilitated by the PLP cofactor.[1][12][13] The catalytic cycle involves the formation of a Schiff base between the amino acid substrate and PLP, followed by a series of electronic rearrangements leading to the elimination of the indole moiety and the eventual release of pyruvate and ammonia.[1][14]

Caption: Tryptophanase reaction mechanism with 5-methyl-D-tryptophan.

Experimental Protocol: Tryptophanase Activity Assay

This protocol describes a continuous spectrophotometric assay to determine the kinetic parameters of tryptophanase with 5-methyl-D-tryptophan. The assay is based on the detection of the product, 5-methylindole, which reacts with p-dimethylaminobenzaldehyde (DMAB) to form a colored product that can be monitored over time.[5][15]

Materials and Reagents

• Tryptophanase: Lyophilized powder (e.g., from Escherichia coli)

• 5-Methyl-D-Tryptophan: Substrate

• Pyridoxal 5'-phosphate (PLP): Cofactor

• Potassium Phosphate Buffer: 100 mM, pH 8.3

• p-Dimethylaminobenzaldehyde (DMAB) Reagent: 5% (w/v) in a mixture of ethanol and concentrated hydrochloric acid.

• Toluene

• 96-well UV-transparent microplates

• Spectrophotometer (plate reader)

Experimental Workflow

Caption: Workflow for the tryptophanase activity assay.

Step-by-Step Methodology

• Reagent Preparation:

  • Enzyme Stock Solution: Prepare a 1 mg/mL stock solution of tryptophanase in 100 mM potassium phosphate buffer (pH 8.3) containing 0.1 mM PLP.

  • Substrate Stock Solution: Prepare a 100 mM stock solution of 5-methyl-D-tryptophan in deionized water.

  • Working Substrate Solutions: Prepare serial dilutions of the 5-methyl-D-tryptophan stock solution in 100 mM potassium phosphate buffer (pH 8.3) to achieve a range of final concentrations for the kinetic analysis (e.g., 0.1, 0.2, 0.5, 1, 2, 5, 10 mM).

  • DMAB Reagent: Prepare the 5% DMAB solution. Handle with care in a fume hood.

• Reaction Setup:

  • In a 96-well microplate, add 50 µL of each working substrate solution to triplicate wells.

  • Include a "no substrate" control (buffer only) and a "no enzyme" control for each substrate concentration.

• Reaction Initiation:

  • Initiate the reaction by adding 50 µL of the tryptophanase enzyme solution to each well. The final reaction volume will be 100 µL.

• Timed Incubation:

  • Incubate the plate at 37°C for a predetermined time (e.g., 10, 20, 30 minutes). The incubation time should be optimized to ensure the reaction is in the linear range.

• Reaction Quenching and Extraction:

  • Stop the reaction by adding 100 µL of toluene to each well.

  • Mix vigorously to extract the 5-methylindole into the toluene phase.

  • Centrifuge the plate briefly to separate the phases.

• Color Development:

  • Carefully transfer 50 µL of the upper toluene layer to a new 96-well plate.

  • Add 100 µL of the DMAB reagent to each well.

  • Incubate at room temperature for 15 minutes to allow for color development.

• Spectrophotometric Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Create a standard curve using known concentrations of 5-methylindole to convert the absorbance values to the concentration of product formed.

  • Calculate the initial reaction velocity (V₀) for each substrate concentration.

  • Plot the initial velocities against the substrate concentrations and fit the data to the Michaelis-Menten equation to determine the kinetic parameters, Km and Vmax.

Data Presentation and Interpretation

The kinetic parameters obtained from the experimental protocol should be summarized in a table for clear comparison. Below is a template table with hypothetical data for tryptophanase activity with L-tryptophan and 5-methyl-D-tryptophan.

Substrate	Km (mM)	Vmax (µmol/min/mg)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
L-Tryptophan	0.3	15.0	12.5	4.17 x 10⁴
5-Methyl-D-Tryptophan	5.2	8.5	7.1	1.37 x 10³

Interpretation of Hypothetical Data:

• Km (Michaelis Constant): The higher Km value for 5-methyl-D-tryptophan suggests a lower binding affinity of the enzyme for this substrate compared to its natural substrate, L-tryptophan.

• Vmax (Maximum Velocity): The lower Vmax indicates a slower catalytic rate for 5-methyl-D-tryptophan.

• kcat (Turnover Number): This value represents the number of substrate molecules converted to product per enzyme molecule per second.

• kcat/Km (Catalytic Efficiency): This parameter provides a measure of the overall efficiency of the enzyme for a given substrate. The significantly lower value for 5-methyl-D-tryptophan highlights the enzyme's strong preference for L-tryptophan.

Troubleshooting Common Experimental Issues

Issue	Possible Cause	Solution
No or low enzyme activity	Inactive enzyme	Ensure proper storage and handling of the enzyme. Use a fresh batch.
Missing cofactor (PLP)	Always include PLP in the reaction buffer.
Incorrect pH	Verify the pH of the buffer. Tryptophanase typically has an optimal pH around 8.0-8.5.
High background signal	Contamination of reagents	Use high-purity reagents and sterile techniques.
Non-enzymatic degradation of substrate	Run a "no enzyme" control to quantify this and subtract it from the sample readings.
Non-linear reaction progress	Substrate depletion	Reduce the incubation time or decrease the enzyme concentration.
Product inhibition	Analyze initial reaction rates.

Conclusion and Future Directions

This application note provides a detailed protocol for characterizing The provided methodology enables the determination of key kinetic parameters, offering valuable insights into the enzyme's substrate specificity and catalytic efficiency. This information is critical for researchers and drug development professionals exploring the use of tryptophanase in biocatalysis and the synthesis of novel tryptophan analogs. Future studies could investigate the impact of different reaction conditions, such as the presence of organic co-solvents or specific ions, on the enzyme's activity and enantioselectivity towards 5-methyl-D-tryptophan.[8] Furthermore, structural studies of the tryptophanase-5-methyl-D-tryptophan complex could provide a deeper understanding of the molecular basis for substrate recognition and catalysis.

References

• Tryptophanase - M-CSA. (n.d.). Mechanism and Catalytic Site Atlas. Retrieved from [Link]

• Tryptophan indole-lyase (also known as tryptophanase or Trpase) is a pyridoxal 5'-phosphate (PLP) dependent enzyme that catalyses the reversible beta-elimination reaction. (n.d.). M-CSA. Retrieved from [Link]

• Gong, L., et al. (2019). Current Advances on Structure-Function Relationships of Pyridoxal 5′-Phosphate-Dependent Enzymes. Frontiers in Molecular Biosciences, 6, 14.
• Cellini, B., et al. (2020). Pyridoxal 5′-Phosphate-Dependent Enzymes at the Crossroads of Host–Microbe Tryptophan Metabolism. International Journal of Molecular Sciences, 21(23), 8973.
• Lee, M., & Phillips, R. S. (1995). The mechanism of Escherichia coli tryptophan indole-lyase: substituent effects on steady-state and pre-steady-state kinetic parameters for aryl-substituted tryptophan derivatives. Bioorganic & Medicinal Chemistry, 3(2), 195-205.
• Structural Snapshots of Proteus vulgaris Tryptophan Indole-Lyase Reveal Insights into the Catalytic Mechanism. (2024). Biochemistry.
• Yanofsky, C., et al. (2001). The mechanism of tryptophan induction of tryptophanase operon expression: Tryptophan inhibits release factor-mediated cleavage of TnaC-peptidyl-tRNA Pro. Proceedings of the National Academy of Sciences, 98(25), 14266-14271.

• Indole Test. (2022). Microbiology Class. Retrieved from [Link]

• Indole test. (n.d.). In Wikipedia. Retrieved from [Link]

• Newton, W. A., & Snell, E. E. (1964). Reversibility of the Tryptophanase Reaction: Synthesis of Tryptophan from Indole, Pyruvate, and Ammonia. Proceedings of the National Academy of Sciences, 51(3), 382-389.
• Morino, Y., & Snell, E. E. (1970). Interaction of tryptophanase with substrate analogs. The Journal of Biological Chemistry, 245(11), 2800-2806.
• Choi, Y. J., et al. (2019). Flexible Enantioselectivity of Tryptophanase Attributable to Benzene Ring in Heterocyclic Moiety of D-Tryptophan. International Journal of Molecular Sciences, 20(15), 3749.

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• 3. Indole test - Wikipedia [en.wikipedia.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The mechanism of Escherichia coli tryptophan indole-lyase: substituent effects on steady-state and pre-steady-state kinetic parameters for aryl-substituted tryptophan derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Interaction of tryptophanase with substrate analogs | Semantic Scholar [semanticscholar.org]
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• 9. goldbio.com [goldbio.com]
• 10. 5-甲基- DL -色氨酸 tryptophan analog | Sigma-Aldrich [sigmaaldrich.com]
• 11. 5-Methyl-DL-tryptophan - Creative Enzymes [creative-enzymes.com]
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• 15. sigmaaldrich.com [sigmaaldrich.com]

Application Notes &amp; Protocols: Utilizing 5-Methyl-D-Tryptophan in Advanced Peptide Synthesis

Preamble: The Strategic Value of 5-Methyl-D-Tryptophan in Peptide Design

The incorporation of non-canonical amino acids is a cornerstone of modern peptide chemistry, enabling the design of peptidomimetics with enhanced therapeutic properties. 5-Methyl-D-tryptophan (5-Me-D-Trp) is a particularly valuable building block for researchers, scientists, and drug development professionals. The introduction of a methyl group at the 5-position of the indole ring subtly alters the residue's steric and electronic properties, increasing its hydrophobicity and potentially modulating peptide-protein interactions. The use of the D-enantiomer provides a powerful tool to enhance proteolytic stability, a critical factor in drug design.

This guide provides a comprehensive framework for the successful incorporation of 5-Me-D-Trp into synthetic peptides using modern solid-phase peptide synthesis (SPPS) techniques. It moves beyond simple step-by-step instructions to elucidate the chemical principles that govern protocol choices, ensuring both high yield and purity.

Core Principles: Navigating the Chemistry of a Modified Indole

The primary challenge in synthesizing tryptophan-containing peptides stems from the nucleophilic nature of the indole side chain. It is highly susceptible to oxidation and electrophilic attack by carbocations generated during the repetitive acid-labile deprotection steps (in Boc-SPPS) or, more critically, during the final trifluoroacetic acid (TFA)-mediated cleavage from the resin.[1][2]

The 5-methyl group, being weakly electron-donating, slightly increases the electron density of the indole ring compared to native tryptophan. This can exacerbate its susceptibility to electrophilic side reactions. Therefore, a robust synthesis strategy is not merely recommended; it is essential for success.

The Fmoc/tBu Strategy: The Gold Standard

For peptides containing acid-sensitive residues like tryptophan, the orthogonal Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy is unequivocally the preferred method.[3] The Nα-Fmoc group is removed with a mild base (typically piperidine), while the side-chain protecting groups (like tBu) are removed during the final strong acid cleavage.[3] This approach avoids the repeated exposure to moderate acid that characterizes the older Boc/Bzl strategy, which is known to cause degradation of tryptophan residues.[2]

Indole Side-Chain Protection: A Non-Negotiable Step

While native tryptophan can sometimes be incorporated without side-chain protection, this is a high-risk approach prone to side reactions.[1] For 5-Me-D-Trp, and especially in the synthesis of complex or arginine-rich peptides, protecting the indole nitrogen (N-in) is critical. The tert-butyloxycarbonyl (Boc) group is the ideal choice for this purpose.[4][5]

The recommended building block is therefore Nα-Fmoc-5-methyl-D-Trp(N-in-Boc)-OH .

Causality: The N-in-Boc group serves two primary functions:

• Electronic Shielding: It withdraws electron density from the indole ring, deactivating it towards electrophilic attack by scavenging carbocations (e.g., t-butyl cations) during cleavage.[4]

• Steric Hindrance: It provides a physical barrier that further protects the indole nucleus.

The Boc group is conveniently cleaved simultaneously with other tBu-based side-chain protecting groups and the resin linker during the final TFA step.[5]

Experimental Protocols: From Resin to Purified Peptide

This section details a validated protocol for the automated or manual solid-phase synthesis of a peptide containing a 5-Me-D-Trp residue. The protocol assumes a 0.1 mmol synthesis scale.

Materials and Reagents

• Resin: Wang or Rink Amide resin, chosen based on the desired C-terminus (acid or amide, respectively).[6]

• Amino Acids: Nα-Fmoc protected amino acids with standard acid-labile side-chain protection (e.g., Boc, tBu, Trt, Pbf).

• Key Building Block: Fmoc-5-Me-D-Trp(Boc)-OH.

• Solvents: HPLC-grade N,N-Dimethylformamide (DMF), Dichloromethane (DCM).

• Deprotection Reagent: 20% (v/v) Piperidine in DMF.

• Coupling Reagents: See Table 1.

• Cleavage Cocktail: See Table 2.

• Precipitation: Cold Diethyl Ether or Methyl-t-butyl ether (MTBE).

SPPS Workflow Diagram

Caption: Automated Solid-Phase Peptide Synthesis (SPPS) Cycle.

Step-by-Step Synthesis Protocol

• Resin Preparation: Swell the resin (e.g., 0.1 mmol substitution) in DMF in a reaction vessel for 1 hour.[7]

• Nα-Fmoc Deprotection: Drain the DMF, add 20% piperidine in DMF, and agitate for 5-10 minutes. Drain and repeat for another 10-15 minutes.[8]

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vessel, pre-activate the Fmoc-amino acid (3-5 equivalents relative to resin loading) with a coupling reagent (e.g., HBTU, 3-5 eq.) and a base (e.g., DIPEA, 6-10 eq.) in DMF for 2-5 minutes.[1]

  • For incorporating Fmoc-5-Me-D-Trp(Boc)-OH , use the same procedure.

  • Add the activated amino acid solution to the resin.

  • Agitate for 1-2 hours at room temperature.

  • Self-Validation: Monitor coupling completion using a qualitative Kaiser test. If the test is positive (blue beads), indicating free amines, repeat the coupling step.[1]

• Chain Elongation: Repeat steps 2-4 for each amino acid in the sequence.

• Final Deprotection & Wash: After the final coupling, perform one last Nα-Fmoc deprotection (Step 2). Wash the resin thoroughly with DMF, followed by DCM, and dry under vacuum.

Coupling Reagent Selection

The choice of coupling reagent is critical for efficiency, especially for sterically hindered residues. Phosphonium (e.g., PyBOP) and aminium/uronium (e.g., HBTU, HATU) salts are the most reliable.

Reagent	Full Name	Class	Key Considerations
HBTU	2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate	Aminium	Highly popular, reliable, and cost-effective. Byproducts are water-soluble.
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	Aminium	More reactive than HBTU due to the 7-azabenzotriazole (OAt) leaving group. Excellent for difficult couplings.
PyBOP®	(Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	Phosphonium	Strong coupling reagent. Avoids guanidinylation side reactions that can occur with aminium reagents if used in large excess.
COMU®	(1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate	Aminium	Based on the OxymaPure® leaving group, which is non-explosive (unlike HOBt/HOAt) and highly efficient.

Table 1: Recommended Coupling Reagents for incorporating 5-Me-D-Trp.

Cleavage and Side-Chain Deprotection: Protecting the Indole

This is the most critical step for any tryptophan-containing peptide. The strong acid (TFA) required to cleave the peptide from the resin and remove side-chain protecting groups generates highly reactive carbocations. These cations will readily and irreversibly alkylate the unprotected indole ring of tryptophan if not quenched.[3]

The Role of Scavengers

A "cleavage cocktail" containing TFA and a mixture of scavengers is mandatory.

• Triisopropylsilane (TIS): The most crucial scavenger for tryptophan. It is a reducing agent and an excellent carbocation scavenger, particularly for t-butyl and trityl cations.[9]

• Water: Scavenges t-butyl cations and aids in the solubility of the peptide.[9]

• 1,2-Ethanedithiol (EDT): A soft nucleophile that scavenges trityl groups and can help prevent some modifications of the indole ring.[9]

• Phenol: Preserves the integrity of Trp and Tyr residues.[9]

• Thioanisole: A scavenger that can prevent oxidation of methionine, but should be used with caution as its byproducts can sometimes alkylate tryptophan.[10]

Recommended Cleavage Cocktails

Cocktail Name	Composition (v/v/w)	Target Application & Rationale
Reagent B	TFA / Phenol / Water / TIS (88:5:5:2)	Recommended General Use. Excellent for peptides with Trp, Met, or Cys. TIS is highly effective at protecting the indole ring.[11]
Reagent K	TFA / Phenol / Water / Thioanisole / EDT (82.5:5:5:5:2.5)	For complex peptides. A classic, robust cocktail for peptides with multiple sensitive residues like Arg(Pmc/Mtr), Cys, Met, and Trp.[12][13]
TFA/TIS/Water	TFA / TIS / Water (95:2.5:2.5)	For simple peptides. Suitable for peptides where 5-Me-D-Trp is the only sensitive residue. The high concentration of TIS provides strong protection.

Table 2: Cleavage Cocktails for Peptides Containing 5-Me-D-Trp.

Cleavage Protocol

• Place the dried peptide-resin in a reaction vessel.

• Add the appropriate cleavage cocktail (approx. 10 mL per 0.1 mmol of resin).

• Agitate at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh TFA.

• Concentrate the combined filtrate under a gentle stream of nitrogen.

• Precipitate the crude peptide by adding the concentrated solution dropwise to a centrifuge tube containing cold diethyl ether or MTBE (approx. 40 mL).

• Centrifuge to pellet the peptide, decant the ether, and repeat the ether wash twice to remove scavengers.

• Dry the crude peptide pellet under vacuum.

Potential Side Reactions & Mitigation Strategies

Even with optimal protocols, side reactions can occur. Awareness is key to prevention.

Indole Alkylation by Resin Linker

During TFA cleavage of peptides synthesized on standard Wang resin, the benzyl cation generated from the linker can alkylate the tryptophan indole nucleus.[14][15]

• Mitigation:

  • Use of N-in-Boc protection significantly reduces this side reaction.

  • If this remains a problem, consider using a 2-chlorotrityl chloride (2-CTC) resin for synthesizing peptide acids, as it can be cleaved under much milder acidic conditions that do not generate the reactive benzyl cation.

Caption: Alkylation of the indole side chain by the Wang resin linker.

Racemization

Racemization can occur during the activation step, particularly for residues like His and Cys.[16]

• Mitigation:

  • Use of additives like 1-Hydroxybenzotriazole (HOBt) or OxymaPure® in the coupling step minimizes racemization.

  • Avoid prolonged pre-activation times before adding the activated amino acid to the resin.

Purification and Analysis

The final step is to purify the crude peptide and verify its identity.

• Purification: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the standard method.[14] A C18 column is typically used with a water/acetonitrile gradient containing 0.1% TFA as an ion-pairing agent. Fractions are collected and analyzed for purity.

• Analysis: The identity and purity of the final peptide should be confirmed by a combination of analytical HPLC and Mass Spectrometry (e.g., ESI-MS or MALDI-TOF) to verify the correct molecular weight.

References

• CDN. (n.d.). Cleavage Cocktail Selection. Retrieved from [Link]

• Noichl, B. P., Durkin, P. M., & Budisa, N. (2015). Toward intrinsically colored peptides: Synthesis and investigation of the spectral properties of methylated azatryptophans in tryptophan-cage mutants. Peptide Science, 104(5). [Link]

• Fields, G. B. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. ResearchGate. Retrieved from [Link]

• LookChem. (n.d.). Cas 114873-18-6, N-BOC-5-METHYL-D-TRYPTOPHAN. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Cleavage Cocktails; Reagent B. Retrieved from [Link]

• Aapptec. (n.d.). Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1. Retrieved from [Link]

• Wondries, K. (2024). Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry. Retrieved from [Link]

• Total Synthesis. (n.d.). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• Chen, C.-H., Genapathy, S., Fischer, P. M., & Chan, W. C. (2014). A facile approach to tryptophan derivatives for the total synthesis of argyrin analogues. Organic & Biomolecular Chemistry, 12(46), 9334–9341. [Link]

• Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link]

• Wilchek, M., & Patchornik, A. (1971). The Synthesis of Tryptophan Peptides. The Journal of Organic Chemistry, 36(1), 58–62. [Link]

• Wang, H., et al. (2018). Synthesis and initial evaluation of radioactive 5-I-α-methyl-tryptophan: a Trp based agent targeting IDO-1. Nuclear Medicine and Biology, 64-65, 24-30. [Link]

• Pathiranage, M. S. K., et al. (2020). Mild Deprotection of the N-Tert-Butyloxycarbonyl (N-Boc) Group Using Oxalyl Chloride. UKnowledge. Retrieved from [Link]

• Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• ResearchGate. (n.d.). Dependence of stepwise SPPS yield on coupling efficiency (A) and number... Retrieved from [Link]

• Wade, J. D., et al. (2000). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. Journal of Peptide Science, 6(11), 554-562. [Link]<554::AID-PSC278>3.0.CO;2-9

• Perseptive Biosystems, Inc. (1994). U.S. Patent No. 5,300,651. Washington, DC: U.S. Patent and Trademark Office.

• Shaik, A. B., et al. (2018). Side reactions in peptide synthesis: An overview. ResearchGate. Retrieved from [Link]

• Semantic Scholar. (n.d.). Toward intrinsically colored peptides: Synthesis and investigation of the spectral properties of methylated azatryptophans in tryptophan-cage mutants. Retrieved from [Link]

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. Journal of Peptide Science, 5(10), 457–461. [Link]<457::AID-PSC215>3.0.CO;2-7

• Giraud, M., Cavelier, F., & Martinez, J. (1999). A side-reaction in the SPPS of Trp-containing peptides. ResearchGate. Retrieved from [Link]

• Collins, J. M., et al. (2019). Flow-based SPPS for protein synthesis: A perspective. ResearchGate. Retrieved from [Link]

• Loyola eCommons. (n.d.). Novel Synthetic Route to 5-Substituted Indoles. Retrieved from [Link]

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• 2. total-synthesis.com [total-synthesis.com]
• 3. peptide.com [peptide.com]
• 4. advancedchemtech.com [advancedchemtech.com]
• 5. US5300651A - Protected derivatives of tryptophan, processes for their preparation and their use for the preparation of dipeptide, polypeptide or protein structures - Google Patents [patents.google.com]
• 6. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. chempep.com [chempep.com]
• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 10. Boc Resin Cleavage Protocol [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. peptide.com [peptide.com]
• 13. Cleavage Cocktail for Peptides Containing Cys, Met, Trp and Tyr Residues (Reagent K)1 [langene.com]
• 14. A side-reaction in the SPPS of Trp-containing peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. BiblioMed.org - Fulltext article Viewer [bibliomed.org]

Experimental use of 5-methyl-L-tryptophan in metabolomics research.

Application Notes & Protocols

Topic: Experimental Use of 5-Methyl-L-Tryptophan in Metabolomics Research Audience: Researchers, scientists, and drug development professionals.

Abstract

The metabolism of L-tryptophan, an essential amino acid, is a critical nexus in human physiology, influencing everything from neurotransmission and immune regulation to cellular energy.[1] Its catabolism is primarily divided into the kynurenine and serotonin pathways, with a smaller but significant contribution from the gut microbiota-mediated indole pathway.[1] Dysregulation within these pathways is implicated in a host of pathologies, including cancer, neurodegenerative disorders, and depression, making it a focal point of modern metabolomics research.[2][3] This application note details the use of 5-Methyl-L-Tryptophan (5-MLT), a synthetic tryptophan analog, as a chemical probe to experimentally perturb and study this complex metabolic network. We provide the scientific rationale for its application, detailed protocols for its use in cell-based models, and a complete workflow for sample preparation and analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

The Tryptophan Metabolic Network: A Primer for Metabolomic Investigation

Tryptophan's fate in the body is governed by several competing enzymatic pathways. A comprehensive understanding of this network is essential before designing experiments to perturb it.

• The Kynurenine Pathway: Accounting for over 95% of tryptophan degradation, this is the principal catabolic route.[4][5] It is initiated by the rate-limiting enzymes Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO).[4][6] This pathway produces a host of bioactive metabolites, including kynurenine, the neuroprotective kynurenic acid, and the neurotoxic quinolinic acid, before ultimately contributing to the synthesis of NAD+.[7][8] IDO1 is of particular interest in immunology and oncology as its upregulation in the tumor microenvironment can suppress T-cell activity, promoting immune escape.[6][9]

• The Serotonin Pathway: While consuming only about 1-2% of free tryptophan, this pathway is vital for neurological function.[1] The rate-limiting step is the hydroxylation of tryptophan to 5-hydroxytryptophan (5-HTP) by the enzyme Tryptophan Hydroxylase (TPH).[10][11] 5-HTP is then decarboxylated to produce the neurotransmitter serotonin (5-hydroxytryptamine, 5-HT).[12] Serotonin can be further metabolized to melatonin, a key regulator of circadian rhythms.[13]

• The Indole Pathway: This pathway is mediated by the gut microbiota, which metabolizes tryptophan into various indole derivatives.[1] These metabolites can act as signaling molecules, influencing gut barrier function and host immunity through mechanisms like aryl hydrocarbon receptor (AhR) activation.[12][13]

Below is a diagram illustrating the major branches of tryptophan metabolism.

Caption: The major metabolic fates of L-Tryptophan.

5-Methyl-L-Tryptophan: A Chemical Probe for Metabolomics

5-Methyl-L-Tryptophan (5-MLT) is a tryptophan derivative with a methyl group at the 5-position of the indole ring.[14] It serves as a versatile tool in biochemical and metabolomics research for several reasons.

• Mechanism of Action: As a structural analog of tryptophan, 5-MLT can act as a competitive substrate or inhibitor for the enzymes involved in tryptophan metabolism. It has been described as an inhibitor of anthranilate compound synthesis and a repressor of the trp operon, demonstrating its ability to interfere with the broader tryptophan biosynthesis and degradation network.[15][16] By introducing 5-MLT into a biological system, researchers can create a metabolic perturbation, the downstream effects of which can be quantified to understand pathway flux, enzyme kinetics, and the interconnectedness of the metabolic network.

• Rationale for Use: The primary utility of 5-MLT in metabolomics is to create a specific, controlled stress on the tryptophan pathways. Unlike genetic knockouts, which create a permanent and often compensated change, a chemical probe like 5-MLT allows for acute, dose-dependent, and temporally controlled pathway modulation. This enables the study of dynamic metabolic responses and can reveal pathway vulnerabilities or compensatory mechanisms that are not apparent in a static state.

Experimental Design & Considerations

A robust experimental design is paramount for generating reproducible and interpretable metabolomics data.

• Cell Model Selection: The choice of cell line should be driven by the research question. For cancer immunology studies, co-culture systems of tumor cells (e.g., B16F10 melanoma, which expresses IDO1) and immune cells (e.g., T-cells) are highly relevant.[17] For neurobiology, neuronal or glial cell lines would be appropriate.

• Dose-Response and Time-Course: It is crucial to determine the optimal concentration and treatment duration for 5-MLT.

  • Causality: A dose-response experiment (e.g., 0, 10, 50, 100, 250 µM) will establish the concentration at which metabolic effects are observed without inducing significant cytotoxicity. A time-course experiment (e.g., 0, 6, 12, 24, 48 hours) will reveal the dynamics of the metabolic shift, distinguishing early, direct effects from later, adaptive responses.

• Essential Controls:

  • Vehicle Control: Cells treated with the same solvent used to dissolve 5-MLT (e.g., DMSO or media) are essential to control for any effects of the vehicle itself.

  • Positive Control: If studying IDO1 inhibition, a known potent inhibitor like Epacadostat or Indoximod (1-Methyl-D-Tryptophan) can be used as a positive control to benchmark the effects of 5-MLT.[6][18]

  • Quality Controls (QCs): Pooled samples (an equal aliquot from every sample in the study) should be prepared and injected periodically throughout the LC-MS run. This helps assess the analytical stability and reproducibility of the system.

Protocol: In Vitro Metabolomics with 5-MLT

This protocol provides a step-by-step workflow for treating cultured cells with 5-MLT and harvesting them for metabolomic analysis.

Caption: Experimental workflow for cell-based metabolomics.

Detailed Steps:

• Cell Culture: Seed adherent cells (e.g., HeLa, A549) in 6-well plates at a density that will achieve ~80% confluency on the day of the experiment.

• Treatment: Prepare stock solutions of 5-Methyl-L-Tryptophan in an appropriate solvent (e.g., sterile cell culture medium or 0.1M HCl, followed by dilution in medium). Aspirate old medium from cells and replace with medium containing the desired final concentrations of 5-MLT or vehicle control. Incubate for the specified duration.

• Metabolite Quenching and Extraction:

  • Causality: This is the most critical step for obtaining an accurate snapshot of the metabolome. Metabolism must be arrested instantly to prevent enzymatic activity from altering metabolite levels post-harvest. Using ice-cold solvent is essential for this quenching process.[19]

  • Place the 6-well plate on a bed of ice.

  • Quickly aspirate the culture medium.

  • Wash the cell monolayer once with 1 mL of ice-cold Phosphate Buffered Saline (PBS) to remove extracellular contaminants. Aspirate the PBS completely.

  • Immediately add 1 mL of ice-cold, LC-MS grade 80% methanol (pre-chilled to -80°C if possible).[19]

  • Incubate the plate at -20°C for 20 minutes to facilitate cell lysis and protein precipitation.[1]

• Harvesting:

  • Using a cell scraper, thoroughly scrape the cells off the surface of the well into the methanol solution.

  • Pipette the entire cell lysate/methanol suspension into a pre-labeled 1.5 mL microcentrifuge tube.

• Processing:

  • Vortex the tube vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet precipitated proteins and cell debris.[1]

  • Carefully transfer the supernatant, which contains the polar metabolites, to a new labeled microcentrifuge tube. Avoid disturbing the pellet.

  • Dry the supernatant completely using a gentle stream of nitrogen gas or a centrifugal vacuum concentrator.

  • Store the dried metabolite pellets at -80°C until LC-MS analysis.

Protocol: Sample Preparation for LC-MS/MS Analysis

Accurate quantification requires meticulous sample preparation and the use of internal standards to account for variations in extraction efficiency and instrument response.

• Reagents and Materials:

  • LC-MS grade water, methanol, and acetonitrile.

  • LC-MS grade formic acid.

  • Reference standards for all target metabolites (e.g., L-Tryptophan, Kynurenine, Serotonin, 5-MLT).

  • Stable isotope-labeled internal standards (e.g., L-Tryptophan-d5, Serotonin-d4).[1] The use of stable-isotope labeled standards is strongly preferred over structural analogs as they co-elute with the analyte and behave nearly identically during ionization, providing the most accurate correction.[20]

• Sample Reconstitution:

  • Prepare a reconstitution solution consisting of the initial mobile phase for your LC method (e.g., 95:5 water:methanol with 0.1% formic acid).[1]

  • Spike this solution with a known concentration of your internal standard mixture.

  • Add 100 µL of the internal standard-spiked reconstitution solution to each dried metabolite pellet.

  • Vortex for 1 minute, then centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining insoluble debris.

  • Transfer the final supernatant to an autosampler vial with an insert for LC-MS/MS analysis.

LC-MS/MS Method and Data Acquisition

A targeted LC-MS/MS method using Multiple Reaction Monitoring (MRM) is ideal for quantifying the known metabolites in the tryptophan pathways.

Table 1: Example LC-MS/MS Parameters for Key Tryptophan Metabolites Note: These parameters are illustrative and must be optimized for the specific instrument and column used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Polarity
L-Tryptophan	205.1	188.1	15	Positive
L-Tryptophan-d5 (IS)	210.1	192.1	15	Positive
5-Methyl-L-Tryptophan	219.1	202.1	15	Positive
Kynurenine	209.1	192.1	12	Positive
Kynurenic Acid	190.0	144.0	20	Positive
Serotonin (5-HT)	177.1	160.1	18	Positive
5-HIAA	192.1	146.1	10	Positive

• Chromatography: A reverse-phase C18 column (for general separation) or a HILIC column (for very polar metabolites) can be used. A typical gradient might run from 5% to 95% acetonitrile with 0.1% formic acid over 10-15 minutes.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode. Develop an MRM method with specific transitions for each analyte and internal standard, as shown in Table 1.

Data Analysis and Interpretation

• Quantification: Integrate the chromatographic peaks for each analyte and its corresponding internal standard. Calculate the peak area ratio (Analyte Area / Internal Standard Area).

• Calibration Curve: Prepare a series of calibration standards with known concentrations of each analyte and a fixed concentration of the internal standard. Plot the peak area ratio against the concentration to generate a linear regression curve.

• Concentration Determination: Determine the absolute concentration of each metabolite in the biological samples by interpolating their peak area ratios from the calibration curve.

• Interpretation: Analyze the changes in metabolite concentrations between control and 5-MLT treated groups.

Table 2: Hypothetical Metabolic Shifts Following 5-MLT Treatment This table illustrates expected changes based on 5-MLT acting as a competitive inhibitor/analog.

Metabolite	Expected Change	Rationale
L-Tryptophan	Increase	Reduced consumption by TPH and IDO/TDO due to competition from 5-MLT.
Kynurenine	Decrease	Reduced flux through the kynurenine pathway due to inhibition of the initial enzymatic step.
Serotonin (5-HT)	Decrease	Reduced flux through the serotonin pathway due to inhibition of TPH.
5-HIAA	Decrease	Downstream metabolite of serotonin; concentration will fall as serotonin levels decrease.

By observing these shifts, researchers can confirm the engagement of 5-MLT with its targets and map the resulting metabolic rewiring. This approach can reveal, for example, how cells adapt to serotonin depletion or how reduced kynurenine levels impact downstream signaling.

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Application Notes and Protocols for Radiolabeling of 5-Methyl-Tryptophan Derivatives for PET Imaging

Introduction: The Significance of 5-Methyl-Tryptophan Analogs in PET Imaging

L-Tryptophan (Trp) is an essential amino acid critical for protein synthesis and the production of key neuro-modulatory molecules.[1] Its metabolic pathways, primarily the kynurenine and serotonin pathways, are increasingly recognized for their roles in a spectrum of pathologies, including cancer, neurodegenerative disorders, and psychiatric conditions.[1][2] Positron Emission Tomography (PET), a highly sensitive molecular imaging modality, offers a non-invasive window into these metabolic processes in vivo.[3][4] By radiolabeling tryptophan analogs, we can visualize and quantify their uptake and metabolism, providing invaluable insights for diagnostics, patient stratification, and therapeutic monitoring.

One such analog, α-methyl-L-tryptophan (AMT), has been a subject of extensive research. The addition of the α-methyl group inhibits its incorporation into proteins, thereby directing the tracer primarily towards the metabolic pathways of interest.[5][6] The carbon-11 labeled version, [¹¹C]AMT, has been utilized in clinical trials to image tryptophan metabolism in various cancers and neurological disorders, such as epileptogenic foci.[1][7][8] However, the short 20.4-minute half-life of carbon-11 restricts its use to facilities with an on-site cyclotron and poses logistical challenges for longer-term imaging studies.[5][6][9][10]

This has spurred the development of fluorine-18 labeled tryptophan derivatives. With its more favorable half-life of 109.8 minutes, fluorine-18 allows for centralized production and distribution, as well as imaging at later time points.[9] This application note provides a detailed guide for researchers on the radiolabeling of 5-methyl-tryptophan derivatives with both carbon-11 and fluorine-18, focusing on the underlying chemistry, experimental protocols, and quality control measures essential for the successful production of these valuable PET tracers.

Radiolabeling Strategies: A Tale of Two Isotopes

The choice of radionuclide profoundly influences the synthetic strategy. Here, we detail established methods for the incorporation of both ¹¹C and ¹⁸F into 5-methyl-tryptophan derivatives.

Carbon-11 Labeling: The [¹¹C]CH₃I Approach

The most common method for introducing carbon-11 into the 5-methyl-tryptophan scaffold is through methylation of a suitable precursor using [¹¹C]methyl iodide ([¹¹C]CH₃I) or [¹¹C]methyl triflate ([¹¹C]CH₃OTf).[10][11] These reagents are typically produced from cyclotron-generated [¹¹C]CO₂ or [¹¹C]CH₄.[10]

The general workflow for the synthesis of 5-([¹¹C]methyloxy)-L-tryptophan (5-[¹¹C]MTP) involves the O-methylation of a 5-hydroxy-L-tryptophan precursor. This reaction is typically carried out under basic conditions to deprotonate the hydroxyl group, rendering it nucleophilic for attack on the electrophilic [¹¹C]methylating agent.

Causality in Experimental Choices:

• Precursor Selection: The choice of a precursor with a free hydroxyl group at the 5-position is crucial for regioselective methylation. Protecting groups on the amine and carboxylic acid functionalities are often necessary to prevent side reactions.

• Reaction Conditions: The use of a strong, non-nucleophilic base is critical to ensure efficient deprotonation without competing with the desired methylation reaction. The solvent choice is also important to ensure solubility of both the precursor and the radiolabeling agent.

• Automated Synthesis: Given the short half-life of ¹¹C, automated synthesis modules are indispensable for reliable and reproducible production of [¹¹C]AMT and its derivatives.[7][12][13][14] These systems integrate the radiosynthesis, purification, and formulation steps, minimizing manual intervention and radiation exposure.[13]

Visualizing the Workflow: [¹¹C]AMT Synthesis

Caption: Automated radiosynthesis workflow for a generic ¹¹C-labeled tracer.

Fluorine-18 Labeling: Expanding the Horizons

The longer half-life of fluorine-18 allows for more complex, multi-step radiosyntheses. Several strategies have been developed for the radiofluorination of tryptophan derivatives.

1. Nucleophilic Substitution:

This is a widely used method where [¹⁸F]fluoride is reacted with a precursor containing a good leaving group (e.g., tosylate, mesylate, or a nitro group). For instance, the synthesis of fluoroethoxy tryptophan analogues can be achieved by O-alkylation of a hydroxytryptophan precursor with [¹⁸F]fluoroethyltosylate.[15]

2. Copper-Mediated Radiofluorination:

This method has emerged as a powerful tool for the direct fluorination of electron-rich aromatic systems, such as the indole ring of tryptophan.[9] It typically involves the reaction of a boronic ester precursor with [¹⁸F]fluoride in the presence of a copper catalyst. This approach has been successfully used to synthesize 4-, 5-, 6-, and 7-[¹⁸F]fluoro-tryptophan derivatives.[5][6]

3. Photoredox Radiofluorination:

A more recent and innovative approach involves the use of photoredox catalysis to achieve radiofluorination under mild conditions.[1] This method has been demonstrated for the synthesis of 4-F-5-OMe-tryptophans and 6-F-5-OMe-tryptophans.[1]

Causality in Experimental Choices:

• Precursor Design: The choice of precursor is dictated by the labeling chemistry. For nucleophilic substitution, a suitable leaving group is required. For copper-mediated methods, a boronic ester is the preferred functionality.

• Reaction Conditions: Optimization of reaction temperature, time, solvent, and the amount of precursor and catalyst is crucial to maximize radiochemical yield.

• Deprotection: Many ¹⁸F-labeling strategies require the use of protecting groups on the amino and carboxyl functionalities, which must be removed post-labeling, often under acidic or basic conditions.

Visualizing the Workflow: Copper-Mediated ¹⁸F-Fluorination

Caption: General workflow for copper-mediated ¹⁸F-fluorination of a tryptophan derivative.

Quantitative Data Summary

The following table summarizes representative radiochemical yields (RCY), radiochemical purity (RCP), and molar activity (A_m) for various radiolabeled 5-methyl-tryptophan derivatives reported in the literature.

Radiotracer	Labeling Method	Radiochemical Yield (RCY)	Radiochemical Purity (RCP)	Molar Activity (A_m)	Reference
[¹¹C]AMT	Automated [¹¹C]CH₃I methylation	5.3 ± 1.2% (non-decay-corrected)	>99%	35-116 GBq/μmol	[7]
5-([¹¹C]methyloxy)-L-tryptophan	[¹¹C]CH₃I methylation	14.6 ± 7.2% (non-decay-corrected)	>95%	Not Reported	[16]
5-[¹⁸F]F-AMT	Copper-mediated fluorination	4.2-14.9% (decay-corrected)	>97%	Not Reported	[5][6]
L-[¹⁸F]T13 (4-F-5-OMe-Trp)	Photoredox radiofluorination	2.6 ± 0.5% to 32.4 ± 4.1%	>98.0%	Relatively Lower A_m	[1]
[¹⁸F]6-FEHTP	Nucleophilic substitution	10-18% (decay-corrected)	Not Reported	Not Reported	[15]
5-hydroxy-2-[¹⁸F]fluoroalkyl-tryptophans	Nucleophilic substitution	15-39% (decay-corrected)	>95%	45-95 GBq/μmol	[17]

Experimental Protocols

Protocol 1: Automated Radiosynthesis of [¹¹C]AMT

This protocol is adapted from the procedure described by Huang et al. (2016) for an Eckert & Ziegler Modular-Lab system.[7]

Materials:

• [¹¹C]CO₂ from cyclotron

• Precursor: α-Methyl-L-tryptophan derivative with a suitable leaving group for methylation

• Reagents for [¹¹C]CH₃I synthesis (e.g., LiAlH₄, HI)

• Reaction solvent (e.g., DMF)

• Base (e.g., NaOH)

• HPLC system with a semi-preparative column

• Solid-phase extraction (SPE) cartridge (e.g., C18)

• Sterile water for injection

• Ethanol for formulation

Procedure:

• [¹¹C]CH₃I Synthesis: The automated module traps the incoming [¹¹C]CO₂ and reduces it to [¹¹C]CH₄, which is then converted to [¹¹C]CH₃I in the gas phase.

• Radiolabeling Reaction: The [¹¹C]CH₃I is bubbled through a solution of the precursor and base in the reaction solvent at an elevated temperature.

• Purification: The reaction mixture is injected onto the semi-preparative HPLC system to isolate the [¹¹C]AMT from unreacted precursor and byproducts.

• Formulation: The collected HPLC fraction containing [¹¹C]AMT is passed through an SPE cartridge to remove the HPLC solvents. The product is then eluted from the cartridge with ethanol and diluted with sterile water for injection to the desired concentration and solvent composition.

• Quality Control: Samples are taken for analysis of radiochemical purity, chemical purity, pH, residual solvents, and specific activity.

Protocol 2: Copper-Mediated Synthesis of 5-[¹⁸F]F-AMT

This protocol is a generalized procedure based on the work of Giglio et al.[5][6]

Materials:

• [¹⁸F]Fluoride from cyclotron

• Precursor: 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-α-methyl-L-tryptophan derivative with appropriate protecting groups (e.g., Boc)

• Copper catalyst (e.g., Cu(OTf)₂-pyridine complex)

• Reaction solvent (e.g., DMF or DMSO)

• Deprotection reagent (e.g., trifluoroacetic acid or HCl)

• HPLC system with a semi-preparative column

• SPE cartridge (e.g., C18)

• Sterile water for injection

• Ethanol for formulation

Procedure:

• [¹⁸F]Fluoride Processing: Aqueous [¹⁸F]fluoride is trapped on an anion exchange cartridge and eluted with a phase transfer catalyst (e.g., Kryptofix 2.2.2/K₂CO₃) into the reaction vessel. The solvent is evaporated to dryness.

• Radiolabeling Reaction: A solution of the boronic ester precursor and the copper catalyst in the reaction solvent is added to the dried [¹⁸F]fluoride. The reaction mixture is heated (e.g., at 110°C for 20 minutes).[6]

• Deprotection: After cooling, the deprotection reagent is added to the reaction mixture and heated to remove the protecting groups.

• Purification: The crude reaction mixture is neutralized and purified by semi-preparative HPLC.

• Formulation: The collected HPLC fraction is reformulated into a physiologically compatible solution using an SPE cartridge, as described in Protocol 1.

• Quality Control: Comprehensive quality control testing is performed as described above.

Quality Control: Ensuring Safety and Efficacy

Rigorous quality control (QC) is paramount for any radiopharmaceutical intended for preclinical or clinical use. Key QC tests include:

• Visual Inspection: The final product should be a clear, colorless solution, free of particulate matter.

• pH: The pH of the final formulation should be within a physiologically acceptable range (typically 4.5-7.5).

• Radiochemical Purity: This is typically determined by analytical HPLC and should be >95%.[17]

• Chemical Purity: Assessed by HPLC with UV detection to ensure that the concentration of the unlabeled compound and any chemical impurities are below acceptable limits.

• Residual Solvents: Gas chromatography is used to quantify any residual solvents from the synthesis to ensure they are below the limits specified by pharmacopeial standards.

• Radionuclidic Purity: Determined by gamma-ray spectroscopy to confirm the identity of the radionuclide and the absence of other radioactive isotopes.

• Sterility and Endotoxin Testing: Essential for any product intended for injection to ensure the absence of microbial contamination and pyrogens.

Preclinical and Clinical Applications: A Glimpse into the Future

Radiolabeled 5-methyl-tryptophan derivatives are powerful tools for investigating a wide range of biological processes and diseases.[4][18][19]

• Oncology: These tracers can be used to visualize tumors that upregulate tryptophan metabolism, which is a hallmark of many cancers.[1][20][21][22] They hold promise for assessing tumor aggressiveness, predicting response to immunotherapy, and monitoring treatment efficacy.[1][5]

• Neuroscience: In the brain, these tracers can be used to study serotonin synthesis and the kynurenine pathway, which are implicated in a variety of neurological and psychiatric disorders, including epilepsy, depression, and neurodegenerative diseases.[1][8]

• Drug Development: PET imaging with these tracers can be used in preclinical and clinical drug development to assess target engagement and pharmacodynamics of novel therapeutics that modulate tryptophan metabolism.[3][23]

Conclusion

The radiolabeling of 5-methyl-tryptophan derivatives with both carbon-11 and fluorine-18 provides a versatile toolkit for researchers in oncology, neuroscience, and drug development. The choice of isotope and labeling strategy will depend on the specific research question, available infrastructure, and desired imaging timeframe. By following the detailed protocols and adhering to stringent quality control measures outlined in these application notes, researchers can confidently produce high-quality radiotracers to advance our understanding of tryptophan metabolism in health and disease.

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• 19. Current Applications of PET/MR: Part I: Technical Basics and Preclinical/Clinical Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. [PDF] Synthesis of 5-[18F]Fluoro-α-methyl Tryptophan: New Trp Based PET Agents | Semantic Scholar [semanticscholar.org]
• 22. Synthesis of 5-[18F]Fluoro-α-methyl Tryptophan: New Trp Based PET Agents [thno.org]
• 23. neurology.org [neurology.org]

Technical Notes & Optimization

Addressing solubility challenges of 5-methyl-D-tryptophan in aqueous solutions.

Technical Support Center: 5-Methyl-D-Tryptophan (5-MD-Trp) Solubility Guide

Welcome to the technical support guide for 5-Methyl-D-Tryptophan (5-MD-Trp). This resource is designed for researchers, scientists, and drug development professionals to navigate the solubility challenges associated with this compound. Here, we provide in-depth, field-proven insights and detailed protocols to ensure the successful preparation of your experimental solutions.

Section 1: Foundational FAQs - Understanding 5-Methyl-D-Tryptophan

Q1: What is 5-Methyl-D-Tryptophan and what are its key physicochemical properties?

5-Methyl-D-Tryptophan is a synthetic derivative of the essential amino acid D-tryptophan. It is distinguished by a methyl group at the 5th position of the indole ring.[1][2] This modification alters its biological activity and physicochemical properties compared to the parent compound. It is often used in biochemical and pharmaceutical research, for example, as a repressor of the Trp operon or as a substrate for tryptophanase.[3][4][5]

Understanding its properties is the first step to solving solubility issues.

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂O₂	[1][6]
Molecular Weight	218.25 g/mol	[1][6]
Appearance	White to off-white powder	[2][5]
Predicted pKa	2.26 ± 0.10 (acidic), ~9.4 (basic, estimated)	[2]
XLogP3	-0.7	[1][6]

The predicted pKa values suggest that 5-MD-Trp is a zwitterionic compound, possessing both an acidic carboxylic acid group and a basic amino group.

Q2: Why is 5-Methyl-D-Tryptophan poorly soluble in neutral aqueous solutions?

The solubility challenge arises from its molecular structure. Like its parent molecule, tryptophan, 5-MD-Trp is zwitterionic at neutral pH. The positive charge on the amino group and the negative charge on the carboxyl group cancel each other out, resulting in a net neutral charge. This state, known as the isoelectric point, minimizes the molecule's interaction with polar water molecules, leading to low aqueous solubility.[7][8]

The addition of the methyl group to the indole ring further increases the molecule's hydrophobicity, exacerbating its poor solubility in water compared to unsubstituted tryptophan.[9]

Section 2: Troubleshooting Guide - Common Solubility Problems

This section provides a logical workflow for addressing the most common solubility challenges encountered with 5-MD-Trp.

graph TroubleshootingWorkflow { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", margin="0.2,0.1", fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11];

}

Solubility Troubleshooting Workflow for 5-MD-Trp.

Problem 1: My 5-MD-Trp powder won't dissolve in my neutral buffer (e.g., PBS pH 7.4).

This is the most common issue due to the zwitterionic nature of the molecule at neutral pH.

Solution A: pH Adjustment

• Causality: By shifting the pH of the solution away from the isoelectric point, you force either the carboxylic acid group to be fully deprotonated (at high pH) or the amino group to be fully protonated (at low pH). This imparts a net negative or positive charge to the molecule, respectively, which dramatically increases its interaction with polar water molecules and enhances solubility.[10][11] For tryptophan and its analogs, solubility increases significantly at pH values below 2.5 and above 9.5.[10]

• Protocol: Solubilization using a Basic pH Shift

  • Weigh the desired amount of 5-MD-Trp powder and add it to your aqueous buffer (e.g., PBS or Tris).

  • Begin stirring the suspension.

  • Carefully add 1 M NaOH drop-by-drop while monitoring the solution's appearance.

  • Continue adding NaOH until the 5-MD-Trp powder is fully dissolved. This typically occurs at a pH > 9.5. Several suppliers note that a clear solution can be formed in 1 M NaOH.[3][5][12]

  • Crucial Step: Once dissolved, you can slowly and carefully back-titrate the solution to your desired final pH (e.g., 7.4) using 1 M HCl. Add the acid dropwise to the rapidly stirring solution to avoid localized precipitation.

  • If the compound remains in solution at the target pH, bring the solution to the final volume.

  • Sterilize the final solution using a 0.22 µm filter.

Solution B: Use of a Co-solvent (DMSO)

• Causality: Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent capable of dissolving a wide range of both polar and nonpolar compounds.[13] It is an excellent choice for preparing highly concentrated stock solutions of hydrophobic molecules like 5-MD-Trp, which can then be diluted into aqueous media for experiments.

• Protocol: Preparing a Concentrated Stock in DMSO

  • Determine the desired stock concentration (e.g., 20 mM or 50 mM).

  • Weigh the appropriate amount of 5-MD-Trp powder into a sterile tube.

  • Add the calculated volume of 100% anhydrous DMSO.

  • Vortex or sonicate the mixture until the powder is completely dissolved. Gentle warming (to 37°C) can assist dissolution.[14][15]

  • Store the stock solution in small aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[14]

Problem 2: My 5-MD-Trp, dissolved in DMSO, precipitates when I add it to my cell culture media or buffer.

This is a common issue when diluting a compound from an organic solvent into an aqueous one. The abrupt change in solvent polarity causes the compound to crash out of solution.

• Causality: The DMSO stock holds the compound at a supersaturated level relative to its solubility in the final aqueous medium. Rapid, bulk addition of the stock creates localized areas of high compound concentration and low DMSO content, leading to immediate precipitation.

• Solution: Proper Dilution Technique

  • Warm your working buffer or cell culture media to its experimental temperature (e.g., 37°C).

  • While vigorously vortexing or rapidly stirring the aqueous medium, add the required volume of the DMSO stock solution slowly and dropwise.

  • Ensure the final concentration of DMSO in your working solution is low and compatible with your experimental system (typically ≤0.5% for most cell-based assays).[16][17][18]

graph IonizationStates { graph [rankdir="LR", splines=true, nodesep=0.5]; node [shape=none, margin=0, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=11, labelfontcolor="#202124"];

}

Ionization states of 5-MD-Trp vs. pH.

Section 3: Data & Protocols

Table 1: Solubility Profile of 5-MD-Trp

Solvent	Solubility	Notes	Source
Water (neutral pH)	Poorly soluble	Zwitterionic form predominates.	[19][20]
Aqueous Acid (e.g., 1 M HCl)	Soluble	Forms a clear, colorless to slightly rose-colored solution. Cationic form is soluble.	[3][5]
Aqueous Base (e.g., 1 M NaOH)	Soluble	Forms a clear, colorless to slightly yellow solution. Anionic form is soluble.	[3][5][12]
DMSO	Soluble (≥ 5 mg/mL or 22.9 mM)	Recommended for preparing concentrated stock solutions.	[14]
Ethanol, Methanol	Very slightly soluble	Not recommended as primary solvents for stock preparation.	[19][21]

Table 2: Recommended Maximum Co-solvent Concentrations for In Vitro Assays

Co-solvent	Max Concentration (v/v)	Potential Effects on Cells	Source
DMSO	0.1% - 0.5%	Generally considered safe for most cell lines.	[16][18]
DMSO	> 1%	Can induce cell stress, differentiation, or toxicity depending on cell type and duration of exposure.	[13][18]
Ethanol	0.1% - 0.5%	Can cause cellular stress and protein denaturation at higher concentrations.	[17]

Note: Always perform a vehicle control experiment to confirm that the final co-solvent concentration does not affect your specific assay.

References

• 5-Methyl-DL-tryptophan . PubChem. Available at: [Link]

• L-5-Methyltryptophan . PubChem. Available at: [Link]

• 5-Methyl-DL-tryptophan . ZellBio GmbH. Available at: [Link]

• Any suggestions for treating DMSO soluble compound in cell culture? . ResearchGate. Available at: [Link]

• Dimethyl sulfoxide . Wikipedia. Available at: [Link]

• Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds . ResearchGate. Available at: [Link]

• How to prepare and store Amino acid stock solution? . ResearchGate. Available at: [Link]

• Tryptophan . Solubility of Things. Available at: [Link]

• How to dissolve tryptophan amino acids? . ResearchGate. Available at: [Link]

• The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods . PubMed. Available at: [Link]

• A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules . PMC. Available at: [Link]

• L-Tryptophan . PubChem. Available at: [Link]

• How to desalt zwitterions? . ResearchGate. Available at: [Link]

• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro . National Institutes of Health (NIH). Available at: [Link]

• Solubilizing Compositions of L-Tryptophan and Pharmaceutical preparation therefrom. Google Patents.

• Molar fraction solubility (x1) of L-tryptophan in aqueous solutions... . ResearchGate. Available at: [Link]

• The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods . ResearchGate. Available at: [Link]

• Stability of Tryptophan in Parenteral Amino Acid Solutions... . ResearchGate. Available at: [Link]

• Preparing Aminoacid Solutions for cell free Tx-TL reactions . Protocols.io. Available at: [Link]

• Study on Reversible Solubilization by Adjusting Surfactant Properties . MDPI. Available at: [Link]

• Amino Acid Analysis: “How-To” Guide . Agilent. Available at: [Link]

• Is it possible for a zwitterionic poly(ionic liquid) not to give pH- induced self-aggregation... . ResearchGate. Available at: [Link]

• How To Make Amino Acid Solution For Chromatography? . Chemistry For Everyone. Available at: [Link]

• Solubility-Modifying Power of Zwitterionic Salts . PubMed. Available at: [Link]

• How to dissolve L-tryptophan in PBS? . ResearchGate. Available at: [Link]

• Investigation of the retention/pH profile of zwitterionic fluoroquinolones... . PubMed. Available at: [Link]

• Any advice on stock solution preparation of 1-DL-Methyl Tryptophan? . ResearchGate. Available at: [Link]

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• 1. 5-Methyl-DL-tryptophan | C12H14N2O2 | CID 92852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-METHYL-DL-TRYPTOPHAN CAS#: 951-55-3 [amp.chemicalbook.com]
• 3. zellbio.eu [zellbio.eu]
• 4. 5-METHYL-DL-TRYPTOPHAN | 951-55-3 [chemicalbook.com]
• 5. goldbio.com [goldbio.com]
• 6. L-5-Methyltryptophan | C12H14N2O2 | CID 150990 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. solubilityofthings.com [solubilityofthings.com]
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• 11. Investigation of the retention/pH profile of zwitterionic fluoroquinolones in reversed-phase and ion-interaction high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 5-Methyl-DL-tryptophan, 98% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 13. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
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• 18. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 19. KR101125453B1 - Solubilizing Compositions of L-Tryptophan and Pharmaceutical preparation therefrom - Google Patents [patents.google.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Optimizing the effective concentration of 5-methyl-D-tryptophan in vitro.

Welcome to the technical support resource for researchers utilizing 5-Methyl-D-Tryptophan (5-M-D-T) in vitro. As a tryptophan analog, 5-M-D-T is a valuable tool for investigating amino acid metabolism and its role in cellular processes, particularly within immunology and oncology.[1][2] Its primary mechanism involves the modulation of the Indoleamine 2,3-dioxygenase 1 (IDO1) pathway, a critical regulator of immune tolerance.[3][4]

This guide, structured in a question-and-answer format, provides field-proven insights and troubleshooting protocols to help you determine and optimize the effective concentration of 5-M-D-T for your specific experimental system.

Part 1: Frequently Asked Questions - First Principles

This section addresses the most common initial queries regarding the handling and preparation of 5-M-D-T for cell culture experiments.

Question: How should I dissolve 5-Methyl-D-Tryptophan for in vitro use?

Answer: Proper solubilization is the critical first step for obtaining reliable and reproducible results. 5-M-D-T has limited solubility in aqueous solutions like PBS or cell culture media directly.

• Primary Recommendation: The recommended solvent for creating a high-concentration stock solution is Dimethyl Sulfoxide (DMSO).[5] Using freshly opened, anhydrous DMSO is crucial, as hygroscopic (water-absorbing) DMSO can significantly impair the solubility of the compound.[5]

• Alternative Solvents: For specific applications, 1 M HCl or 1 M NaOH can also be used to achieve high solubility.[1][5] However, you must ensure that the final pH of your working solution is neutralized and compatible with your cell culture conditions before adding it to your cells.

• Assisted Dissolution: If you observe precipitation, gentle warming and/or sonication can aid in complete dissolution.[5]

Question: How do I prepare and store a stock solution of 5-M-D-T?

Answer: A well-prepared and properly stored stock solution ensures consistency across experiments.

• Preparation: Based on the molecular weight of 5-M-D-T (218.26 g/mol ), prepare a high-concentration primary stock (e.g., 10-50 mM) in high-quality DMSO.[2][5]

• Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This practice is essential to prevent product inactivation from repeated freeze-thaw cycles.[5]

• Storage:

  • For long-term storage (up to 6 months), store aliquots at -80°C.[5]

  • For short-term storage (up to 1 month), -20°C is sufficient.[5]

  • Always protect the compound and its solutions from light.[1]

Table 1: Preparation of 5-M-D-T Stock Solutions in DMSO

Desired Stock Concentration	Mass for 1 mL	Mass for 5 mL	Mass for 10 mL
1 mM	0.218 mg	1.091 mg	2.183 mg
10 mM	2.183 mg	10.913 mg	21.826 mg

| 50 mM | 10.913 mg | 54.565 mg | 109.13 mg |

Question: How stable is 5-M-D-T in cell culture media?

Answer: The stability of tryptophan and its analogs in cell culture media can be a concern, as degradation can lead to a change in media color (browning) and the generation of potentially toxic byproducts.[6] While specific data on 5-M-D-T is limited, it is best practice to prepare fresh working solutions from your frozen stock for each experiment. Avoid storing diluted solutions in media at 4°C or 37°C for extended periods.

Part 2: Core Protocol - Determining the Optimal In Vitro Concentration

The "effective concentration" is highly dependent on the cell type, assay endpoint, and the baseline tryptophan concentration in your culture medium. The following workflow provides a robust method for determining the optimal concentration range, balancing target engagement with cell viability.

Experimental Workflow: Dose-Response Titration

Workflow for determining optimal 5-M-D-T concentration.

Step-by-Step Methodology

• Cell Seeding:

  • Seed your target cells in an appropriate plate format (e.g., 96-well plate) at a density that will ensure they are in a logarithmic growth phase and do not exceed 80-90% confluency by the end of the experiment.

  • Include wells for "untreated" and "vehicle control" (media with the highest concentration of DMSO used).

• Preparation of Working Solutions:

  • Thaw a single-use aliquot of your high-concentration 5-M-D-T stock solution.

  • Perform a serial dilution in your cell culture medium to create a range of concentrations. A good starting point for a new cell line is a wide logarithmic range, for example, from 1 µM to 2 mM.[7]

• Cell Treatment:

  • Carefully remove the existing media from your cells and replace it with the media containing the different concentrations of 5-M-D-T.

  • Causality Check: It is critical to ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all treated wells and is below a toxic threshold for your cells (typically ≤ 0.5%).

• Incubation:

  • Incubate the plates for a duration relevant to your biological question (e.g., 24, 48, or 72 hours). This timing may need to be optimized based on cell doubling time and the kinetics of the pathway being studied.

• Endpoint Analysis (Self-Validating System):

  • A) Cytotoxicity Assay: First, assess the general health of the cells. Use an assay like MTT or CellTiter-Glo to determine the concentration at which 5-M-D-T becomes cytotoxic.[6] This allows you to distinguish between a specific biological effect and simple cell death. Plot cell viability (%) against log[5-M-D-T] to determine the TC50 (Toxic Concentration 50%).

  • B) Functional Assay: In parallel, measure the desired biological effect. This is your primary readout.

    • Target Engagement: Measure the concentration of kynurenine in the cell culture supernatant. A decrease in kynurenine suggests engagement with the IDO1/TDO pathway.[8]

    • Immunological Consequence: If co-culturing with T-cells, measure T-cell proliferation (e.g., using CFSE) or cytokine production (e.g., IFN-γ via ELISA).[4] An increase in T-cell activity would be the expected outcome.

    • Plot your functional result against log[5-M-D-T] to determine the EC50 (Effective Concentration 50%).

• Data Interpretation:

  • The optimal concentration range lies where you observe a significant functional effect (a plateau in the EC50 curve) with minimal cytotoxicity (well below the TC50).

Part 3: Troubleshooting Guide

Question: I am not observing any effect, even at high concentrations. What could be wrong?

Answer: This is a common issue that can stem from several sources:

• Cause 1: Inactive Compound: The stock solution may have degraded due to improper storage or multiple freeze-thaw cycles.

  • Solution: Prepare a fresh stock solution from new powder. Validate its activity in a positive control system if available.

• Cause 2: Low Target Expression: The target of 5-M-D-T's action, primarily the IDO1 enzyme, may not be expressed or may be expressed at very low levels in your chosen cell line.[3][9]

  • Solution: Confirm target expression using qPCR, Western blot, or by stimulating its expression. For example, IDO1 expression is often induced by interferon-gamma (IFN-γ) in many cell types.[10][11] Pre-treating your cells with IFN-γ may be necessary to "turn on" the pathway.

• Cause 3: Competing Substrate: Standard cell culture media contains L-tryptophan. If the concentration of L-tryptophan is excessively high, it can outcompete 5-M-D-T for binding to the target enzyme.

  • Solution: Check the L-tryptophan concentration in your media formulation. Consider using a custom medium with a lower, more physiologically relevant tryptophan concentration for your dose-response experiments.

Question: I'm seeing high cytotoxicity at all tested concentrations. How can I fix this?

Answer:

• Cause 1: Solvent Toxicity: The final concentration of your solvent (e.g., DMSO) may be too high.

  • Solution: Recalculate your dilutions to ensure the final DMSO concentration is non-toxic (typically <0.5%, but must be verified for your specific cell line). Always include a "vehicle only" control.

• Cause 2: Compound Precipitation: At very high concentrations in aqueous media, the compound may be precipitating out of solution and forming microcrystals that are physically damaging to the cells.

  • Solution: Visually inspect your prepared media under a microscope before adding it to cells. If you see precipitates, you have exceeded the solubility limit. Your highest testable concentration must be below this limit.

• Cause 3: Inherent Cell Sensitivity: The cell line you are using may be particularly sensitive to perturbations in the tryptophan metabolic pathway or to the compound itself.

  • Solution: Expand your dose-response to include a much lower range of concentrations (e.g., into the nanomolar range) to find a non-toxic window.

Question: My results are not reproducible between experiments. What should I check?

Answer:

• Cause 1: Inconsistent Cell State: The physiological state of your cells can impact results.

  • Solution: Use cells within a consistent and narrow range of passage numbers. Ensure you are seeding cells at the exact same density each time and that they are healthy and in the log phase of growth.

• Cause 2: Stock Solution Variability: Using different stock solutions or stocks that have been handled differently can introduce variability.

  • Solution: Prepare a large, single batch of high-concentration stock, aliquot it, and use these validated aliquots for a series of experiments.

• Cause 3: Assay Timing and Plate Effects: Inconsistent incubation times or "edge effects" in multi-well plates can skew data.

  • Solution: Be precise with your incubation timing. To mitigate edge effects, avoid using the outermost wells of the plate for experimental conditions, instead filling them with sterile PBS or media.

Part 4: Advanced Concepts & Mechanism

The IDO1 Pathway and 5-M-D-T's Mechanism of Action

Indoleamine 2,3-dioxygenase (IDO1) is an enzyme that catabolizes the essential amino acid L-tryptophan into kynurenine.[8] In the context of cancer, tumor cells can upregulate IDO1 to create a tryptophan-depleted microenvironment. This starves proliferating T-cells and leads to immune suppression, allowing the tumor to evade destruction.[9][11]

5-M-D-T, as a tryptophan analog, interferes with this process. While some analogs directly inhibit the enzyme, others, like the related 1-Methyl-D-Tryptophan, may function by acting as a tryptophan mimetic. This can reverse the downstream stress signals (such as inhibition of mTOR) caused by tryptophan depletion, thereby restoring T-cell function.[4][12][13]

Mechanism of IDO1-mediated immune suppression and 5-M-D-T intervention.

References

• Synthesis and initial evaluation of radioactive 5-I-α-methyl-tryptophan: a Trp based agent targeting IDO-1. National Institutes of Health. [Link]

• Degradation Products of Tryptophan in Cell Culture Media: Contribution to Color and Toxicity. MDPI. [Link]

• Effect of different isomers on in vitro enzyme assays and T-cell... ResearchGate. [Link]

• 5-Methyl-DL-tryptophan - MySkinRecipes. MySkinRecipes. [Link]

• Synthesis and Biological Evaluation of Novel 1-Alkyltryptophan Analogs as Potential Antitumor Agents. MDPI. [Link]

• Ultrahigh Throughput Evolution of Tryptophan Synthase in Droplets via an Aptamer Sensor. American Chemical Society. [Link]

• The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods. PubMed. [Link]

• 5-Methyl-DL-tryptophan | C12H14N2O2 | CID 92852. PubChem. [Link]

• Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants. National Institutes of Health. [Link]

• IDO inhibits a tryptophan sufficiency signal that stimulates mTOR: A novel IDO effector pathway targeted by D-1-methyl-tryptophan. OncoImmunology. [Link]

• The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods | Request PDF. ResearchGate. [Link]

• Efficient biosynthetic incorporation of tryptophan and indole analogs in an integral membrane protein. National Institutes of Health. [Link]

• Hitting the right target – validating new approaches for innovative cancer drugs. The Institute of Cancer Research. [Link]

• Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations of Test Substances in Cell Culture and Their Prediction by an In Silico Mass Balance Model. National Institutes of Health. [Link]

• IDO inhibits a tryptophan sufficiency signal that stimulates mTOR. PubMed Central. [Link]

• The Immunomodulator 1-Methyltryptophan Drives Tryptophan Catabolism Toward the Kynurenic Acid Branch. Frontiers. [Link]

• Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase. National Institutes of Health. [Link]

• Tryptophan metabolism and disposition in cancer biology and immunotherapy. National Institutes of Health. [Link]

• Tryptophan potentiates CD8+ T cells against cancer cells by TRIP12 tryptophanylation and surface PD-1 downregulation. Journal for ImmunoTherapy of Cancer. [Link]

• Supplementing with L-Tryptophan Increases Medium Protein and Alters Expression of Genes and Proteins Involved in Milk Protein Synthesis and Energy Metabolism in Bovine Mammary Cells. MDPI. [Link]

• Tryptophan Metabolism Disorder-Triggered Diseases, Mechanisms, and Therapeutic Strategies: A Scientometric Review. MDPI. [Link]

• Labelled α -methyl-L-tryptophan as a tracer for the study of the brain serotonergic system. Canadian Medical Association Journal. [Link]

• Microbiological Method for the Determination of l-Tryptophan. National Institutes of Health. [Link]

• Identification and validation of tryptophan-related gene signatures to predict prognosis and immunotherapy response in lung adenocarcinoma reveals a critical role for PTTG1. National Institutes of Health. [Link]

• Tryptophan synthase uses an atypical mechanism to achieve substrate specificity. National Institutes of Health. [Link]

• False feedback inhibition: inhibition of tryptophan biosynthesis by 5-methyltryptophan. PubMed. [Link]

• Rapid Tryptophan Assay as a Screening Procedure for Quality Protein Maize. MDPI. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
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• 10. Influence of Tryptophan Contained in 1-Methyl-Tryptophan on Antimicrobial and Immunoregulatory Functions of Indoleamine 2,3-Dioxygenase - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Interpreting Anomalous Results in Experiments with 5-Methyl-D-Tryptophan

Introduction: Navigating the Complexities of a Tryptophan Analog

Welcome to the technical support guide for 5-methyl-D-tryptophan (5-MD-Trp). As a Senior Application Scientist, my goal is to provide you with a framework for understanding and troubleshooting the unexpected results that can arise when working with this potent tryptophan analog. 5-MD-Trp is utilized in various research contexts, often as a tool to probe tryptophan metabolism and its downstream pathways.[1][2] However, like many biological mimics, its effects can be more complex than anticipated. This guide is structured as a series of frequently encountered problems, providing not just solutions, but the biochemical rationale behind them to empower your research.

Core Concepts: The Expected Role of 5-Methyl-D-Tryptophan

Tryptophan is a critical amino acid that serves as a building block for protein synthesis and a precursor for two major metabolic pathways: the Kynurenine Pathway and the Serotonin Pathway.[3][4][5] More than 95% of free tryptophan is catabolized via the kynurenine pathway, initiated by the rate-limiting enzymes Indoleamine 2,3-dioxygenase 1 (IDO1) and Tryptophan 2,3-dioxygenase (TDO).[4][5] The remaining tryptophan is primarily used for serotonin synthesis, a key neurotransmitter.[6][7]

5-MD-Trp, as a tryptophan analog, is expected to compete with natural L-tryptophan for access to enzymes and transporters. Its D-isomeric form makes it resistant to incorporation into proteins, focusing its action on metabolic pathways. It is often used with the intent to modulate the IDO1 pathway, a critical mechanism in cancer immune escape.[8][9]

Caption: Core metabolic fate of L-Tryptophan and the intended interaction of 5-MD-Trp.

Troubleshooting Guide & FAQs

This section addresses specific anomalous results. Each FAQ provides potential causes, immediate troubleshooting steps, and long-term validation protocols.

FAQ 1: I'm observing unexpected cell proliferation when growth arrest was anticipated.

This is a common and perplexing issue, particularly in cancer cell lines. While tryptophan depletion via IDO1 is known to arrest T-cell proliferation, the effect on cancer cells can be vastly different due to off-target signaling.

Potential Biochemical Causes:

• mTOR Pathway Activation: Tryptophan analogs can act as "tryptophan mimetics."[8] Even if they don't fully substitute for tryptophan in its primary roles, they can be sensed by cellular machinery like the mammalian target of rapamycin (mTOR) pathway. Activation of mTOR can be a powerful pro-proliferative and anti-apoptotic signal, counteracting any growth-inhibitory effects of IDO1 modulation.[8]

• Aryl Hydrocarbon Receptor (AhR) Activation: Tryptophan metabolites, and potentially their analogs, can serve as ligands for the AhR.[8][10] AhR signaling is complex and context-dependent, but in many cancers, its activation is linked to proliferation, migration, and survival.

Troubleshooting Workflow:

Caption: Logical workflow for troubleshooting unexpected cell proliferation.

Recommended Actions:

• Immediate: Perform a dose-response curve. Off-target effects may only manifest at higher concentrations.

• Confirmatory: Use Western blot to check the phosphorylation status of key mTOR pathway proteins (mTOR, S6K, 4E-BP1) in cells treated with 5-MD-Trp versus controls.

• Parallel Control: If available, use a known mTOR inhibitor (like rapamycin) in combination with 5-MD-Trp to see if the proliferative effect is abrogated.

FAQ 2: My kynurenine levels are increasing, but I'm trying to inhibit the IDO1 pathway.

This paradoxical effect is one of the most critical and often misunderstood phenomena when working with tryptophan analogs. Research on the closely related compound 1-methyl-D-tryptophan (Indoximod) has shown that it does not directly inhibit the IDO1 enzyme. Instead, it can paradoxically upregulate the expression of IDO1.[11]

Potential Biochemical Cause:

• Transcriptional Upregulation of IDO1: Rather than being a direct enzymatic inhibitor, some tryptophan analogs can activate signaling cascades, such as p38 MAPK and JNK, which lead to increased transcription of the IDO1 gene.[11] This results in more IDO1 protein being produced, leading to a net increase in tryptophan degradation and kynurenine production, even in the presence of the compound.

Caption: Paradoxical upregulation of IDO1 expression by tryptophan analogs.[11]

Recommended Actions:

• Measure IDO1 Expression: Do not rely solely on metabolite levels as a proxy for pathway inhibition. Use qPCR to measure IDO1 mRNA levels and Western blot to measure IDO1 protein levels in your experimental system after treatment with 5-MD-Trp.

• Use a True Inhibitor Control: Run a parallel experiment using a confirmed, direct IDO1 enzyme inhibitor like Epacadostat.[9][12] This will help you differentiate between direct enzymatic inhibition and complex transcriptional effects.

• Metabolite Analysis: Quantify both tryptophan and kynurenine. A simultaneous decrease in tryptophan and an increase in kynurenine strongly suggests increased enzymatic activity. (See Protocol 2).

FAQ 3: My results are highly variable or show no significant effect.

Inconsistent results often point to issues with experimental setup, compound stability, or cellular uptake.

Troubleshooting Checklist:

Potential Cause	Underlying Mechanism	Recommended Action
Compound Instability	The indole ring of tryptophan and its analogs is susceptible to oxidation from light, reactive oxygen species, or heat, which can lead to degradation and loss of activity.[13][14]	Prepare fresh solutions of 5-MD-Trp for each experiment from a desiccated, light-protected stock.[1][2] Validate compound integrity via LC-MS. (See Protocol 1).
Poor Solubility	5-MD-Trp may have limited solubility in aqueous media, leading to inconsistent effective concentrations.	Check solubility information from the supplier.[1][15] Use a suitable solvent like NaOH or HCl for initial stock preparation before diluting into media.[2]
Cellular Transport Issues	5-MD-Trp must enter the cell to be effective, which relies on amino acid transporters. The expression of these transporters can vary significantly between cell lines and culture conditions.	Verify the expression of large neutral amino acid transporters (LATs) in your cell line. Consider this a potential source of biological variability.
Incorrect Stereoisomer	Commercial preparations can be a mix of D and L isomers. The D-isomer (like 5-MD-Trp) and L-isomer can have different biological activities and potencies.[16]	Confirm the isomeric purity of your compound from the supplier's certificate of analysis.

FAQ 4: I'm observing changes in serotonin-related readouts.

While the kynurenine pathway is the major route of tryptophan metabolism, the serotonin pathway is highly sensitive to precursor availability, especially in neuronal cells.[17]

Potential Biochemical Causes:

• Competition for Tryptophan Hydroxylase (TPH): 5-MD-Trp could compete with L-tryptophan for TPH, the rate-limiting enzyme in serotonin synthesis, potentially reducing serotonin production.[17][18]

• Altered Tryptophan Transport: By competing for transport across cellular or blood-brain barriers, 5-MD-Trp can reduce the amount of L-tryptophan available for serotonin synthesis.[7]

Recommended Actions:

• Quantify Serotonin and its Metabolites: If your experimental system is expected to produce serotonin (e.g., neuronal cultures), use LC-MS or ELISA to measure levels of serotonin and its major metabolite, 5-HIAA.[6]

• Run a Tryptophan Depletion Control: Compare the effect of 5-MD-Trp to cells grown in tryptophan-deficient media to understand the impact of precursor limitation.

Experimental Protocols for a Self-Validating System

Protocol 1: Validating Compound Integrity and Working Concentration

Objective: To ensure your experimental results are from the intended compound at the correct concentration.

• Stock Solution Preparation:

  • Prepare a high-concentration stock (e.g., 100 mM) of 5-MD-Trp in an appropriate solvent (e.g., 1M NaOH, as recommended by suppliers[1]).

  • Store in small aliquots at -20°C or -80°C, protected from light.[1] Avoid repeated freeze-thaw cycles.

• Purity Check via LC-MS:

  • Dilute a sample of your stock solution to an appropriate concentration for LC-MS analysis.

  • Run an analysis to confirm the mass-to-charge ratio (m/z) corresponding to 5-MD-Trp.

  • Check for the presence of major degradation products, such as oxidized forms. The indole ring is prone to oxidation, which would result in a +16 Da mass shift.[13]

• Concentration Verification:

  • Prepare a fresh working solution for your experiment from the validated stock.

  • Before adding to cells, take a small aliquot of the final diluted media and verify the concentration using a calibrated LC-MS method with a standard curve.

Protocol 2: Measuring Key Tryptophan Metabolites via LC-MS/MS

Objective: To accurately quantify changes in the kynurenine and serotonin pathways.

• Sample Collection:

  • Culture cells with and without 5-MD-Trp for the desired time.

  • Collect both cell pellets and conditioned media separately. Snap-freeze in liquid nitrogen and store at -80°C.

• Metabolite Extraction:

  • For conditioned media, deproteinize by adding 4 parts ice-cold methanol containing internal standards (e.g., deuterated Trp, Kyn, and Serotonin) to 1 part media.

  • For cell pellets, lyse cells in an 80% methanol solution with internal standards.

  • Vortex vigorously, incubate at -20°C for 30 minutes, and then centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

  • Collect the supernatant for analysis.

• LC-MS/MS Analysis:

  • Use a suitable chromatography method (e.g., HILIC or reverse-phase) to separate the metabolites.

  • Employ a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode for sensitive and specific detection of Tryptophan, Kynurenine, and Serotonin.

• Data Analysis:

  • Generate a standard curve for each analyte using known concentrations.

  • Normalize the signal of each analyte to its corresponding internal standard.

  • Quantify the concentration in your samples by comparing the normalized signal to the standard curve.

References

• Opitz, C. A., et al. (2019). Limitations and Off-Target Effects of Tryptophan-Related IDO Inhibitors in Cancer Treatment. Frontiers in Immunology. [Link]

• D'Mello, J. P. F. (2003). Labelled α-methyl-L-tryptophan as a tracer for the study of the brain serotonergic system. Amino Acids, Peptides and Proteins. [Link]

• Zhai, L., et al. (2015). Indoleamine 2,3-Dioxygenase and Its Therapeutic Inhibition in Cancer. International Journal of Molecular Sciences. [Link]

• Gäde, G., & Auerswald, L. (2023). Oxidation Products of Tryptophan and Proline in Adipokinetic Hormones—Artifacts or Post-Translational Modifications? International Journal of Molecular Sciences. [Link]

• Ye, Z., et al. (2024). Tryptophan metabolism: From physiological functions to key roles and therapeutic targets in cancer (Review). International Journal of Oncology. [Link]

• Opitz, C. A., et al. (2019). Limitations and Off-Target Effects of Tryptophan-Related IDO Inhibitors in Cancer Treatment. Frontiers in Immunology. [Link]

• Opitz, C. A., et al. (2011). The indoleamine-2,3-dioxygenase (IDO) inhibitor 1-methyl-D-tryptophan upregulates IDO1 in human cancer cells. PLoS One. [Link]

• Li, F., et al. (2016). Recent advances in the discovery of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors. European Journal of Medicinal Chemistry. [Link]

• Wikipedia. (n.d.). Tryptophan. Wikipedia. [Link]

• ResearchGate. (n.d.). Biosynthesis of serotonin (5-HT). ResearchGate. [Link]

• Peng, Y., et al. (2020). Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations. Frontiers in Chemistry. [Link]

• ZellBio GmbH. (n.d.). 5-Methyl-DL-tryptophan. ZellBio GmbH. [Link]

• Jenkins, T. A., et al. (2016). Influence of Tryptophan and Serotonin on Mood and Cognition with a Possible Role of the Gut-Brain Axis. Nutrients. [Link]

• Siddiqui, S., et al. (2010). Possible roles of excess tryptophan metabolites in cancer. Environmental and Molecular Mutagenesis. [Link]

• Moyed, H. S. (1960). False feedback inhibition: inhibition of tryptophan biosynthesis by 5-methyltryptophan. Journal of Biological Chemistry. [Link]

• Wei, L., et al. (2018). Synthesis and initial evaluation of radioactive 5-I-α-methyl-tryptophan: a Trp based agent targeting IDO-1. Molecular Pharmaceutics. [Link]

• Chen, G., et al. (2022). Analysis of Tryptophan and Its Main Metabolite Kynurenine and the Risk of Multiple Cancers Based on the Bidirectional Mendelian Randomization Analysis. Frontiers in Immunology. [Link]

• ResearchGate. (2023). Oxidation Products of Tryptophan and Proline in Adipokinetic Hormones—Artifacts or Post-Translational Modifications? ResearchGate. [Link]

• University of Rochester. (n.d.). Troubleshooting: My Reaction Failed: FAQ. Department of Chemistry. [Link]

• van der Goot, A. T., et al. (2021). Tryptophanemia is controlled by a tryptophan-sensing mechanism ubiquitinating tryptophan 2,3-dioxygenase. Proceedings of the National Academy of Sciences. [Link]

• Höglund, E., et al. (2019). Tryptophan Metabolic Pathways and Brain Serotonergic Activity: A Comparative Review. Frontiers in Endocrinology. [Link]

• Beattie, B. K., & Merrill, A. R. (2001). Protein-protein interaction using tryptophan analogues: novel spectroscopic probes for toxin-elongation factor-2 interactions. Biochemistry. [Link]

• Zhai, L., et al. (2018). The therapeutic potential of targeting tryptophan catabolism in cancer. British Journal of Cancer. [Link]

• Wan, X., et al. (2024). Manipulating the molecular specificity of transcriptional biosensors for tryptophan metabolites and analogs. bioRxiv. [Link]

• Smith, J. R., & Laggis, C. (2025). New insights into tryptophan metabolism in cancer. Journal of Biological Chemistry. [Link]

• Farrer, C. T., & Imperiali, B. (2003). Tryptophan-based Fluorophores for Studying Protein Conformational Changes. Biochemistry. [Link]

• Bender, D. A. (2018). Tryptophan and its metabolites in normal physiology and cancer etiology. QJM: An International Journal of Medicine. [Link]

• Bionano Genomics. (n.d.). Troubleshooting Guides. Bionano Genomics. [Link]

• Wikipedia. (n.d.). Dimethyltryptamine. Wikipedia. [Link]

• Muszyńska, B., et al. (2019). 5-Hydroxytryptophan (5-HTP): Natural Occurrence, Analysis, Biosynthesis, Biotechnology, Physiology and Toxicology. International Journal of Molecular Sciences. [Link]

• MDPI. (2024). International Journal of Molecular Sciences, Volume 25, Issue 13. MDPI. [Link]

• Romero-Rivera, A., et al. (2021). In Silico Identification and Experimental Validation of Distal Activity-Enhancing Mutations in Tryptophan Synthase. ACS Catalysis. [Link]

• Lockwood, C. W., et al. (2021). A Noncanonical Tryptophan Analogue Reveals an Active Site Hydrogen Bond Controlling Ferryl Reactivity in a Heme Peroxidase. JACS Au. [Link]

• Cell Biolabs, Inc. (n.d.). Tryptophan Assay Kit. Cell Biolabs, Inc. [Link]

• Lord, M., et al. (2015). The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods. Food Chemistry. [Link]

• Badawy, A. A. (2017). Tryptophan Metabolism: A Versatile Area Providing Multiple Targets for Pharmacological Intervention. International Journal of Tryptophan Research. [Link]

• CRISPR Medicine News. (n.d.). Strategies to Avoid and Reduce Off-Target Effects. CRISPR Medicine News. [Link]

• van der Knaap, J. A., et al. (2022). Tryptophan depletion results in tryptophan-to-phenylalanine substitutants. Nature. [Link]

• van der Knaap, J. A., et al. (2022). Tryptophan depletion results in tryptophan-to-phenylalanine substitutants. Nature. [Link]

• Wei, L., et al. (2020). Development of [18F]F-5-OMe-Tryptophans through Photoredox Radiofluorination: A New Method to Access Trp-based PET Agents. Bioconjugate Chemistry. [Link]

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Ensuring the stability of 5-methyl-D-tryptophan in experimental solutions.

Welcome to the technical support guide for 5-methyl-D-tryptophan (5-MD-Trp). This resource is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting for maintaining the stability and integrity of 5-methyl-D-tryptophan in experimental solutions. As a structural analog of tryptophan, 5-MD-Trp is utilized in a variety of biochemical applications, including neuroscience research and pharmaceutical development.[1] Its experimental efficacy is critically dependent on its stability. This guide provides in-depth answers to common challenges, detailed protocols, and the scientific reasoning behind our recommendations.

Frequently Asked Questions (FAQs)

Section 1: Fundamentals & Storage

Q1: What is 5-methyl-D-tryptophan and what are its basic properties?

5-methyl-D-tryptophan is a non-proteinogenic alpha-amino acid, specifically a derivative of tryptophan with a methyl group at the 5th position of the indole ring.[2] It typically presents as a white to off-white powder.[3][4] Its molecular weight is approximately 218.25 g/mol .[2][5] Functionally, it serves as a tryptophan analog, an inhibitor of anthranilate synthase, and a substrate for tryptophanase.[3]

Q2: How should I store the solid (powder) form of 5-methyl-D-tryptophan?

For maximum long-term stability, the solid compound should be stored desiccated at 2-8°C (refrigerated) and strictly protected from light.[3][4] The indole ring structure makes tryptophan and its derivatives susceptible to photo-oxidation, so storing in an amber vial or a light-blocking container inside the refrigerator is essential.[6][7] The material is also incompatible with strong oxidizing agents.[5][8]

Section 2: Solution Preparation

Q3: What is the best solvent to prepare a stock solution of 5-methyl-D-tryptophan?

The choice of solvent depends on your experimental needs, particularly the final desired pH and solvent compatibility with your assay (e.g., cell culture). There are two primary, reliable methods:

• Aqueous Base/Acid: 5-methyl-D-tryptophan has poor solubility in neutral aqueous solutions but readily dissolves in 1M NaOH or 1M HCl.[3][4] This is effective for creating a high-concentration aqueous stock. However, this method presents challenges when adjusting the pH to a physiological range (~7.4), as the compound will likely precipitate.[9]

• Organic Solvents: Anhydrous Dimethyl Sulfoxide (DMSO) is an excellent alternative.[9][10] It can dissolve 5-methyl-D-tryptophan at high concentrations, creating a stock that can be diluted into aqueous buffers or cell culture media. This method typically avoids the precipitation issues associated with pH neutralization.

Q4: I dissolved 5-methyl-D-tryptophan in NaOH, but it precipitated when I adjusted the pH to 7.4. Why did this happen and how can I fix it?

This is the most common issue researchers encounter. The precipitation occurs because 5-methyl-D-tryptophan's solubility is lowest near its isoelectric point, which is close to neutral pH. When you neutralize the highly alkaline NaOH solution with acid, you cross this insolubility threshold, causing the compound to crash out of solution.[9]

Solutions:

• Primary Recommendation (Use DMSO): Prepare your stock solution in DMSO. When diluted to the final working concentration, the small amount of residual DMSO usually keeps the compound soluble and is tolerated by most experimental systems (typically <0.5% v/v in cell culture).[9]

• High Dilution Method: If you must use an aqueous stock, prepare a highly concentrated stock in 1M NaOH or HCl. Then, rapidly dilute a small volume of this stock into a large volume of your final, vigorously stirring (or vortexing) buffer. This "shock dilution" can sometimes keep the compound in solution at lower working concentrations.

• Use of Co-solvents: For in vivo or other specialized applications, a DMSO stock can be further diluted into a vehicle containing co-solvents like PEG300 and Tween-80 to maintain solubility in an aqueous system.[10]

Section 3: Stability & Degradation

Q5: How should I store my prepared stock solutions?

To ensure stability and prevent degradation, stock solutions should be handled as follows:

• Aliquoting: Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound.[10]

• Storage Temperature: Store aliquots at -80°C for long-term stability (up to 6 months) or at -20°C for shorter-term use (up to 1 month).[10]

• Light Protection: Store aliquots in amber or foil-wrapped tubes to protect them from light.[3][4]

Q6: What are the main factors that cause 5-methyl-D-tryptophan to degrade in solution?

The stability of 5-methyl-D-tryptophan, like its parent compound tryptophan, is influenced by several environmental factors.[6][7]

• Light Exposure: UV and even visible light can induce photo-oxidation of the indole ring, leading to the formation of various degradation products.[7][11] This is a primary cause of solution discoloration.

• Elevated Temperature: Storing solutions at room temperature or 37°C significantly accelerates degradation compared to storage at 4°C or frozen.[11]

• Oxygen and Oxidizing Agents: The presence of dissolved oxygen, trace metal ions, or other oxidizing agents can promote the oxidative degradation of the tryptophan ring system.[6][12] Using degassed buffers can mitigate this for sensitive applications.

• pH Extremes (prolonged exposure): While high or low pH is required for initial dissolution, prolonged storage under harsh pH conditions, especially at elevated temperatures, can lead to hydrolysis and other degradation pathways.[13]

Q7: What are the visual signs of degradation?

A freshly prepared, pure solution of 5-methyl-D-tryptophan should be colorless.[3][4] The most common sign of degradation is a change in color .

• Yellowing/Browning: This is a classic indicator of oxidative degradation of the indole ring, similar to what is observed in aging parenteral amino acid solutions containing tryptophan.[7][11][14] If your solution turns yellow or brown over time, it should be discarded.

• Note on Initial Dissolution: Some suppliers note that dissolving the powder in HCl may produce a "colorless to slightly rose-colored" solution, and in NaOH a "colorless to slightly yellow" solution.[3][4] This initial slight coloration may be acceptable, but any progressive darkening upon storage indicates degradation.

Q8: How can I analytically verify the stability and concentration of my solution?

Visual inspection is not sufficient for quantitative experiments. For rigorous validation, analytical methods are required:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or fluorescence detection is a standard method to quantify the parent compound and detect the appearance of degradation products.[15]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and specific method for accurately quantifying 5-methyl-D-tryptophan and identifying its various degradation products or metabolites.[11][16][17]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Precipitation during preparation or upon storage	Low solubility at or near neutral pH.	• Best Practice: Prepare stock in 100% DMSO and dilute ≥1:1000 into aqueous media.[9]• For aqueous stocks, perform a rapid, high-ratio dilution into vigorously stirring final buffer.• Ensure stock is fully dissolved before freezing; if precipitate forms after thawing, warm gently and vortex to redissolve before use.
Solution turns yellow/brown over time	Oxidative degradation due to exposure to light, oxygen, or elevated temperatures.	• Prepare solutions fresh , ideally on the day of use.• Always work in a low-light environment or use amber tubes.• Store all stock and working solutions protected from light at ≤ -20°C.[10]• For maximal stability, use high-purity water and consider degassing buffers before use.
Inconsistent or poor experimental results	Degradation of the compound leading to a lower effective concentration; loss of activity.	• Implement all stability best practices: Aliquot, store at -80°C, protect from light.[10]• Prepare fresh working solutions for each experiment from a frozen stock aliquot.• If the problem persists, prepare a completely new stock solution from fresh powder.• For critical applications, verify stock concentration and purity periodically using HPLC.[7][15]

Key Experimental Protocols

Protocol 1: Preparation of a 50 mM Stock Solution in DMSO

This is the recommended method for most cell culture and biochemical assays.

• Preparation: Work in a low-light environment. Allow the solid 5-methyl-D-tryptophan powder to equilibrate to room temperature before opening the vial to prevent condensation.

• Weighing: Accurately weigh out 10.91 mg of 5-methyl-D-tryptophan (MW: 218.25 g/mol ).

• Dissolution: Add the powder to a sterile, light-protected tube (e.g., an amber microcentrifuge tube). Add 1.0 mL of anhydrous, cell-culture grade DMSO.

• Mixing: Vortex the solution for 2-3 minutes or until all solid material is completely dissolved. The resulting solution should be clear and colorless.

• Aliquoting & Storage: Dispense the stock solution into single-use aliquots in light-protected tubes. Store immediately at -80°C for long-term storage (up to 6 months).[10]

Critical Note: When preparing working solutions, ensure the final concentration of DMSO does not exceed a level toxic to your experimental system (typically <0.5% v/v).

Protocol 2: Workflow for Assessing Solution Stability

This protocol outlines a general workflow to empirically determine the stability of 5-methyl-D-tryptophan under your specific experimental conditions.

Caption: Factors influencing the stability of 5-methyl-D-tryptophan solutions.

References

• Höld, K. M., & Pscheidt, B. (2018). Stability of Tryptophan in Parenteral Amino Acid Solutions: Identification of Degradation Products and Development of HPLC Analy. ResearchGate. Retrieved from [Link]

• Johnson, D. A. (1983). A Procedure for the Separation and Quantitation of Tryptophan and Amino Sugars on the Amino Acid Analyzer. Analytical Biochemistry, 130(2), 475-479. Retrieved from [Link]

• Handrick, E., et al. (2021). Degradation Products of Tryptophan in Cell Culture Media: Contribution to Color and Toxicity. PMC - NIH. Retrieved from [Link]

• Fera Science Ltd. (n.d.). Analytical Methods. Royal Society of Chemistry. Retrieved from [Link]

• Nielsen, H. K., de Weck, D., & Finot, P. A. (1985). Stability of tryptophan during food processing and storage. 1. Comparative losses of tryptophan, lysine and methionine in different model systems. British Journal of Nutrition, 53(2), 281-292.

• Rutherfurd, S. M., & Moughan, P. J. (2015). The Stability of Tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan During NaOH Hydrolysis of Selected Foods. PubMed. Retrieved from [Link]

• Pscheidt, B. (2018). Stability of Tryptophan in Parenteral Amino Acid Solutions: Identification of Degradation Products and Development of HPLC Analysis Methods. ResearchGate. Retrieved from [Link]

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• PubChem. (n.d.). 5-Methyl-DL-tryptophan. National Center for Biotechnology Information. Retrieved from [Link]

• Rutherfurd, S. M., & Moughan, P. J. (2015). The stability of tryptophan, 5-methyl-tryptophan and α-methyl-tryptophan during NaOH hydrolysis of selected foods. ResearchGate. Retrieved from [Link]

• Badawy, A. (2017). Kynurenine Pathway of Tryptophan Metabolism: Regulatory and Functional Aspects. PMC. Retrieved from [Link]

• Liu, Y., et al. (2023). Tryptophan Metabolism Disorder-Triggered Diseases, Mechanisms, and Therapeutic Strategies: A Scientometric Review. MDPI. Retrieved from [Link]

• Chen, Y.-L., et al. (2023). Assisted Reductive Amination for Quantitation of Tryptophan, 5-Hydroxytryptophan, and Serotonin by Ultraperformance Liquid Chromatography Coupled with Tandem Mass Spectrometry. PMC - PubMed Central. Retrieved from [Link]

• Santos-Biteco, T., & Fernando-Silva, B. (2022). Tryptophan Metabolism in Depression: A Narrative Review with a Focus on Serotonin and Kynurenine Pathways. MDPI. Retrieved from [Link]

• Friedman, M. (2018). Tryptophan Biochemistry: Structural, Nutritional, Metabolic, and Medical Aspects in Humans. PMC - PubMed Central. Retrieved from [Link]

• Wang, Y., et al. (2022). Development of [18F]F-5-OMe-Tryptophans through Photoredox Radiofluorination: A New Method to Access Trp-based PET Agents. PMC - NIH. Retrieved from [Link]

• JJ Medicine. (2018). Tryptophan Metabolism (Degradation) and the Kynurenine Pathway. YouTube. Retrieved from [Link]

• Gao, K., et al. (2023). The tryptophan metabolic pathway of the microbiome and host cells in health and disease. PMC - PubMed Central. Retrieved from [Link]

• Muszynska, B., et al. (2020). 5-Hydroxytryptophan (5-HTP): Natural Occurrence, Analysis, Biosynthesis, Biotechnology, Physiology and Toxicology. International Journal of Molecular Sciences, 22(1), 181. Retrieved from [Link]

• Midttun, Ø., et al. (2011). Quantitative profiling of tryptophan metabolites in serum, urine, and cell culture supernatants by liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 401(10), 3249-61. Retrieved from [Link]

• ResearchGate. (2013). Any advice on stock solution preparation of 1-DL-Methyl Tryptophan? ResearchGate. Retrieved from [Link]

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• Staropoli, J. F., & Brunger, A. T. (2021). Detecting in-solution conformational changes in viral fusogens using tryptophan-induced fluorescence quenching. PMC - PubMed Central. Retrieved from [Link]

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Technical Support Center: 5-Methyl-D-Tryptophan-Sensitive Mutants in Saccharomyces cerevisiae

Welcome to the technical support center for researchers working with 5-methyl-D-tryptophan (5-MT) sensitive mutants in Saccharomyces cerevisiae. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to facilitate your research in genetics, drug discovery, and metabolic engineering.

I. Frequently Asked Questions (FAQs)

Q1: What is 5-methyl-D-tryptophan (5-MT), and why is it used in yeast genetics?

5-methyl-D-tryptophan (5-MT) is a toxic analog of the amino acid tryptophan. In wild-type Saccharomyces cerevisiae, it causes only a slight reduction in growth rate. This is because its uptake is limited, and its presence can actually lead to an increase in the activity of tryptophan-biosynthetic enzymes[1][2]. However, this toxicity can be exploited as a powerful selection tool. By screening for mutants that are hypersensitive to 5-MT, researchers can identify genes involved in tryptophan biosynthesis, uptake, and its regulation.

Q2: What is the primary mechanism of 5-MT toxicity in yeast?

The primary mode of action for 5-MT is the feedback inhibition of anthranilate synthase, the first and rate-limiting enzyme in the tryptophan biosynthesis pathway.[1][2][3] This inhibition starves the cell of tryptophan, an essential amino acid for protein synthesis.

Q3: What are the different classes of 5-MT-sensitive mutants?

5-MT-sensitive mutants are generally categorized into three classes based on their underlying genetic and biochemical defects[1][2][3]:

• Class I: These mutants have an altered anthranilate synthase that is more sensitive to feedback inhibition by 5-MT.

• Class II: These mutants exhibit elevated uptake of 5-MT, leading to higher intracellular concentrations of the toxic analog. This is often due to mutations in genes regulating amino acid permeases.

• Class III: These mutants have defects in the regulation of the tryptophan biosynthetic pathway. They are unable to increase the expression of tryptophan biosynthesis enzymes in response to 5-MT-induced tryptophan starvation. These often fall under the "General Control Non-derepressible" (Gcn⁻) phenotype.[1][4]

Q4: What is the General Amino Acid Control (GAAC) pathway, and how does it relate to 5-MT sensitivity?

The General Amino Acid Control (GAAC) pathway is a conserved signaling pathway in yeast that responds to amino acid starvation. When activated, it leads to the increased expression of genes involved in amino acid biosynthesis. Mutants with a defective GAAC pathway (Gcn⁻ mutants) cannot upregulate the tryptophan biosynthesis pathway to counteract the inhibitory effects of 5-MT. This makes them hypersensitive to 5-MT and other amino acid analogs.[4]

II. Troubleshooting Guide

Problem 1: I am not getting any 5-MT-sensitive mutants in my screen.

Possible Causes & Solutions:

• Incorrect 5-MT Concentration: The concentration of 5-MT is critical. If it's too high, it will kill all cells; if it's too low, the selective pressure will be insufficient.

  • Recommendation: Perform a dose-response curve with your wild-type strain to determine the optimal concentration that allows for some background growth but is still inhibitory.

• Plate Media Composition: The composition of your media can affect 5-MT uptake and toxicity.

  • Recommendation: Use a minimal defined medium. Avoid rich media like YPD, as the presence of tryptophan and other amino acids will compete with 5-MT for uptake.

• Ineffective Mutagenesis: Your mutagenesis protocol may not be efficient enough to generate a sufficient number of mutations.

  • Recommendation: Optimize your mutagenesis protocol (e.g., UV dose, EMS concentration) to achieve a kill rate of 50-95%.[5] Always include a positive control to verify the efficiency of mutagenesis.

Problem 2: I have isolated a 5-MT-sensitive mutant, but I don't know which class it belongs to.

Experimental Workflow for Mutant Classification:

The following workflow will help you systematically classify your 5-MT-sensitive mutant.

Caption: Workflow for classifying 5-MT-sensitive mutants.

Problem 3: My 5-MT-sensitive phenotype is not stable or is difficult to reproduce.

Possible Causes & Solutions:

• Suppressor Mutations: Yeast can acquire secondary mutations that suppress the original sensitive phenotype, especially during prolonged culturing.[6]

  • Recommendation: Always work with freshly streaked isolates from a frozen stock. Minimize the number of passages in liquid culture.

• Aneuploidy/Disomy: Chromosomal abnormalities can mask the phenotype.[6]

  • Recommendation: Periodically check the ploidy of your mutant strains using flow cytometry.

• Environmental Factors: Temperature can influence amino acid uptake. For instance, tryptophan permease activity is reduced at lower temperatures.[7]

  • Recommendation: Maintain consistent incubation temperatures and other environmental conditions throughout your experiments.

III. Experimental Protocols

Protocol 1: Isolation of 5-MT-Sensitive Mutants

This protocol describes a general method for isolating 5-MT-sensitive mutants following chemical mutagenesis with Ethyl MethaneSulfonate (EMS).

• Preparation of Wild-Type Culture: Inoculate a single colony of your wild-type S. cerevisiae strain into 5 mL of liquid YPD medium and grow overnight at 30°C with shaking.

• Mutagenesis:

  • Harvest the cells by centrifugation and wash twice with sterile water.

  • Resuspend the cells in 1 mL of sterile phosphate buffer (pH 7.0).

  • Add EMS to a final concentration of 3% (v/v). Caution: EMS is a potent carcinogen. Handle with appropriate safety precautions.

  • Incubate at 30°C for 1 hour with gentle shaking.

  • To stop the reaction, add an equal volume of 5% sodium thiosulfate and incubate for 10 minutes.

  • Wash the cells three times with sterile water.

• Selection of Mutants:

  • Plate serial dilutions of the mutagenized cells onto minimal medium plates containing a selective concentration of 5-MT.

  • Also, plate a dilution series onto non-selective minimal medium to determine the survival rate.

  • Incubate the plates at 30°C for 3-5 days.

• Identification and Purification of Sensitive Mutants:

  • Colonies that grow on the non-selective plates but not on the 5-MT plates are potential sensitive mutants.

  • Pick these colonies and re-streak them onto both selective and non-selective plates to confirm the sensitive phenotype.

Protocol 2: Characterizing the Gcn⁻ Phenotype

A common feature of Class III 5-MT-sensitive mutants is a general sensitivity to other amino acid analogs due to a defect in the GAAC pathway.[1][2] 3-amino-1,2,4-triazole (3-AT), a histidine analog, is commonly used to test for a Gcn⁻ phenotype.

• Prepare Test Plates: Prepare minimal medium plates containing various concentrations of 3-AT (e.g., 0 mM, 10 mM, 30 mM, 50 mM).

• Spot Assay:

  • Grow your wild-type and putative mutant strains overnight in liquid minimal medium.

  • Normalize the cell densities to an OD₆₀₀ of 1.0.

  • Create a 10-fold serial dilution series for each strain.

  • Spot 5 µL of each dilution onto the 3-AT plates.

• Analysis: Incubate the plates at 30°C for 2-3 days. A Gcn⁻ mutant will show significantly reduced growth at lower concentrations of 3-AT compared to the wild-type.

Quantitative Data Summary:

Strain	5-MT Sensitivity	3-AT Sensitivity (Growth at 30mM)	Probable Class
Wild-Type	Low	++	N/A
Mutant A	High	++	Class I or II
Mutant B	High	--	Class III (Gcn⁻)

++ indicates robust growth, -- indicates no or very poor growth.

IV. Signaling and Regulatory Pathways

Tryptophan Biosynthesis and Regulation

The biosynthesis of tryptophan is tightly regulated to prevent the overproduction of this energetically expensive amino acid.[8] 5-MT exploits this regulatory network.

Caption: Regulation of the tryptophan biosynthetic pathway in S. cerevisiae.

V. References

• Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants. Journal of Bacteriology. [Link]

• Mutations in Saccharomyces cerevisiae which confer resistance to several amino acid analogs. PubMed. [Link]

• Regulation of tryptophan biosynthesis in Saccharomyces cerevisiae: mode of action of 5-methyl-tryptophan and 5-methyl-tryptophan-sensitive mutants. PubMed. [Link]

• Identification of Genes in Saccharomyces cerevisiae that Are Haploinsufficient for Overcoming Amino Acid Starvation. G3: Genes, Genomes, Genetics. [Link]

• Transport of L-tryptophan in Saccharomyces cerevisiae. PubMed. [Link]

• Tryptophan Permease Gene TAT2 Confers High-Pressure Growth in Saccharomyces cerevisiae. Journal of Bacteriology. [Link]

• Yeast Cycloheximide-resistant crl Mutants Are Proteasome Mutants Defective in Protein Degradation. Molecular Biology of the Cell. [Link]

• Growth Inhibition by Amino Acids in Saccharomyces cerevisiae. MDPI. [Link]

• Synthetic lethality between toxic amino acids, retrograde target genes and chaperones in Saccharomyces cerevisiae. bioRxiv. [Link]

• Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants. Semantic Scholar. [Link]

• Regulation of Amino Acid Transport in Saccharomyces cerevisiae. ASM Journals. [Link]

• A comprehensive review and comparison of L-tryptophan biosynthesis in Saccharomyces cerevisiae and Escherichia coli. Frontiers in Bioengineering and Biotechnology. [Link]

• A counterselection for the tryptophan pathway in yeast: 5-fluoroanthranilic acid resistance. Yeast. [Link]

• Tryptophan biosynthesis is important for resistance to replicative stress in Saccharomyces cerevisiae. Yeast. [Link]

• Yeast genetic interaction screens in the age of CRISPR/Cas. FEMS Yeast Research. [Link]

• Isolation and characterization of S. cerevisiae mutants deficient in amino acid-inducible peptide transport. Current Genetics. [Link]

• The art and design of genetic screens: yeast. Nature Reviews Genetics. [Link]

• A counterselection for the tryptophan pathway in yeast: 5-fluoroanthranilic acid resistance. ResearchGate. [Link]

• Sensitivity of Tryptophan, Tyrosine and Phenylalanine Mutants of SACCHAROMYCES CEREVISIAE to Phenethyl Alcohol. Journal of General Microbiology. [Link]

• Examples for genetic screens in yeast. ETH Zurich. [Link]

• Genetic Screen for Saccharomyces cerevisiae Mutants That Fail to Enter Quiescence. G3: Genes, Genomes, Genetics. [Link]

• A genomewide screen in Saccharomyces cerevisiae for genes that suppress the accumulation of mutations. PNAS. [Link]

• A counterselection for the tryptophan pathway in yeast: 5-fluoroanthranilic acid resistance. Request PDF. [Link]

• [A Simple Method of Selecting Saccharomyces Cerevisiae ade1 and ade2 Mutants]. PubMed. [Link]

• High levels of Tryptophan reduce cell wall or membrane stress tolerance in Saccharomyces cerevisiae. Bioscience, Biotechnology, and Biochemistry. [Link]

• A high-efficiency method to replace essential genes with mutant alleles in yeast. Yeast. [Link]

• Systematic Exploration of Essential Yeast Gene Functions with Temperature-sensitive Mutants. University of Toronto.

• Mutagenesis in Yeast. Springer Nature Experiments. [Link]

• A counterselection for the tryptophan pathway in yeast: 5‐fluoroanthranilic acid resistance. Wiley Online Library. [Link]

• Genome-Scale Screening of Saccharomyces cerevisiae Deletion Mutants to Gain Molecular Insight into Tolerance to Mercury Ions. MDPI. [Link]

• Tryptophan. Wikipedia. [Link]

• Tryptophan plays an important role in yeast's tolerance to isobutanol. Biotechnology for Biofuels. [Link]

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• 2. Regulation of tryptophan biosynthesis in Saccharomyces cerevisiae: mode of action of 5-methyl-tryptophan and 5-methyl-tryptophan-sensitive mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants | Semantic Scholar [semanticscholar.org]
• 4. Identification of Genes in Saccharomyces cerevisiae that Are Haploinsufficient for Overcoming Amino Acid Starvation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mutagenesis in Yeast | Springer Nature Experiments [experiments.springernature.com]
• 6. Yeast genetic interaction screens in the age of CRISPR/Cas - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tryptophan biosynthesis is important for resistance to replicative stress in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]

Technical Support Center: Investigating Feedback Inhibition of Anthranilate Synthase by 5-Methyl-Tryptophan

Welcome to the technical support center for researchers, scientists, and drug development professionals working on the feedback inhibition of anthranilate synthase by 5-methyl-tryptophan. This guide is designed to provide in-depth technical assistance, troubleshooting strategies, and validated protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the allosteric regulation of anthranilate synthase.

Q1: What is anthranilate synthase and what is its role in tryptophan biosynthesis?

Anthranilate synthase (AS) is a key enzyme that catalyzes the first committed step in the tryptophan biosynthesis pathway in microorganisms and plants.[1][2][3] It converts chorismate and glutamine into anthranilate, pyruvate, and glutamate.[4][5] Anthranilate is a crucial intermediate for the synthesis of the amino acid tryptophan.[4]

Q2: How is anthranilate synthase typically regulated?

The primary regulatory mechanism for anthranilate synthase is allosteric feedback inhibition by the end-product of the pathway, L-tryptophan.[5][6] Tryptophan binds to a regulatory site on the enzyme that is distinct from the active site where chorismate binds.[7][8][9] This binding induces a conformational change that reduces the enzyme's catalytic activity, thus controlling the metabolic flux through the tryptophan biosynthesis pathway.[6]

Q3: What is 5-methyl-tryptophan and why is it used to study feedback inhibition?

5-methyl-tryptophan (5-MT) is a synthetic analog of tryptophan. It is often used as a tool to study the feedback inhibition of anthranilate synthase because it can mimic the inhibitory effects of tryptophan.[10][11] In many organisms, 5-MT can bind to the allosteric site of anthranilate synthase and inhibit its activity, leading to a reduction in tryptophan synthesis.[10][11] This property makes it useful for selecting for mutant organisms with altered feedback regulation of the tryptophan pathway.[12]

Q4: What is the structural basis for feedback inhibition of anthranilate synthase?

Anthranilate synthase is typically a heterotetrameric complex composed of two α (TrpE) and two β (TrpG) subunits.[6] The α subunit contains the catalytic site for chorismate conversion and the allosteric binding site for tryptophan.[6] The β subunit is responsible for hydrolyzing glutamine to provide ammonia for the reaction.[6] The binding of tryptophan to the allosteric site on the TrpE subunit induces a conformational change that is transmitted to the active site, thereby inhibiting catalysis.[8][9]

Troubleshooting Guide

This section provides solutions to common problems encountered during experiments on the feedback inhibition of anthranilate synthase by 5-methyl-tryptophan.

Problem	Potential Cause(s)	Recommended Solution(s)
No or low enzyme activity	Inactive enzyme due to improper storage or handling.	Ensure the enzyme is stored at the correct temperature and handled on ice. Avoid repeated freeze-thaw cycles.
Incorrect assay buffer composition (pH, cofactors).	Verify the pH of the assay buffer and ensure the presence of required cofactors like Mg²⁺.[13]
Substrate degradation.	Prepare fresh substrate solutions, especially for the unstable substrate chorismate.
High background signal	Contamination of reagents with fluorescent compounds.	Use high-purity reagents and check for background fluorescence of all assay components individually.
Non-enzymatic conversion of chorismate.	Run a control reaction without the enzyme to quantify the rate of non-enzymatic substrate degradation.
Inconsistent results between replicates	Pipetting errors.	Use calibrated pipettes and ensure thorough mixing of all reaction components.[14]
Temperature fluctuations during the assay.	Use a temperature-controlled plate reader or water bath to maintain a constant assay temperature.
Air bubbles in the wells.	Be careful during pipetting to avoid introducing air bubbles, which can interfere with absorbance or fluorescence readings.[14][15]
No inhibition observed with 5-methyl-tryptophan	The specific anthranilate synthase isoform is not sensitive to 5-MT.	Confirm from the literature if the enzyme from your source organism is known to be inhibited by 5-MT. Some isoforms may have mutations in the allosteric site that reduce inhibitor binding.[16]
Incorrect concentration of 5-MT.	Perform a dose-response experiment with a wide range of 5-MT concentrations to determine the IC₅₀ value.
The enzyme preparation contains interfering substances.	If using a crude extract, consider further purification of the enzyme to remove any molecules that might compete with 5-MT binding.[13]

Experimental Protocols

Protocol 1: Anthranilate Synthase Activity Assay (Fluorescence-Based)

This protocol describes a continuous fluorescence-based assay to measure the activity of anthranilate synthase by monitoring the production of anthranilate.[5][17]

Materials:

• Purified anthranilate synthase

• Chorismate solution

• L-glutamine solution

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.8, 5 mM MgCl₂, 1 mM DTT)

• 96-well black microplate, clear bottom

• Fluorescence microplate reader (Excitation: 313 nm, Emission: 390 nm)[18]

Procedure:

• Prepare a reaction mixture in a microcentrifuge tube containing the assay buffer and L-glutamine at the desired final concentration.

• Add the purified anthranilate synthase to the reaction mixture and gently mix.

• Equilibrate the plate and the reaction mixture to the desired assay temperature (e.g., 37°C).

• To initiate the reaction, add the chorismate solution to the reaction mixture, mix quickly, and immediately transfer the desired volume (e.g., 200 µL) to a well of the microplate.

• Place the microplate in the pre-warmed fluorescence plate reader.

• Measure the increase in fluorescence over time (e.g., every 30 seconds for 10-15 minutes).

• Calculate the initial reaction velocity from the linear portion of the fluorescence versus time plot. A standard curve of known anthranilate concentrations should be used to convert the rate of fluorescence change to the rate of product formation.

Protocol 2: Determination of the Inhibition Constant (Kᵢ) for 5-Methyl-Tryptophan

This protocol outlines the steps to determine the Kᵢ of 5-methyl-tryptophan for anthranilate synthase.

Materials:

• All materials from Protocol 1

• 5-methyl-tryptophan stock solution

Procedure:

• Determine the Michaelis-Menten constant (Kₘ) for chorismate:

  • Perform the anthranilate synthase activity assay (Protocol 1) with a fixed, saturating concentration of L-glutamine and varying concentrations of chorismate.

  • Plot the initial velocities against the chorismate concentrations and fit the data to the Michaelis-Menten equation to determine Vₘₐₓ and Kₘ.[19][20]

• Perform inhibition studies:

  • Set up a series of reactions with a fixed concentration of anthranilate synthase and varying concentrations of chorismate.

  • For each chorismate concentration, perform the assay in the absence and presence of several different fixed concentrations of 5-methyl-tryptophan.

  • Measure the initial velocities for all reactions.

• Analyze the data:

  • Generate a Lineweaver-Burk plot (1/velocity vs. 1/[chorismate]) for each concentration of 5-methyl-tryptophan.[19]

  • The pattern of the lines will indicate the type of inhibition (competitive, non-competitive, or uncompetitive).

  • Alternatively, use non-linear regression analysis to fit the data directly to the appropriate inhibition model to determine the Kᵢ value. The Cheng-Prusoff equation can also be used to calculate Kᵢ from the IC₅₀ value if the inhibition is competitive.

Visualizations

Feedback Inhibition of Anthranilate Synthase

Caption: Workflow for determining the enzyme inhibition constant (Kᵢ).

References

• Baughn, A. D., & Garforth, S. J. (2011). The role of two Pseudomonas aeruginosa anthranilate synthases in tryptophan and quorum signal production. Journal of Bacteriology, 193(21), 5947-5956. [Link]

• M-CSA. (n.d.). Anthranilate synthase. Retrieved from [Link]

• Poulsen, C., Bongaerts, R. J., & Verpoorte, R. (1993). Purification and characterization of anthranilate synthase from Catharanthus roseus. European Journal of Biochemistry, 212(2), 431-440. [Link]

• Fallon, C. E., Jacobowitz, J. R., & Maeda, H. A. (2024). Anthranilate at the interface of tryptophan and specialized metabolite biosynthesis. Frontiers in Plant Science, 15, 1369004. [Link]

• Ito, J., & Yanofsky, C. (1966). Anthranilate synthetase, an enzyme specified by the tryptophan operon of Escherichia coli: purification and characterization of component I. The Journal of biological chemistry, 241(18), 4112–4114. [Link]

• Schürch, A., Miozzari, G., & Hütter, R. (1974). Regulation of tryptophan biosynthesis in Saccharomyces cerevisiae: mode of action of 5-methyl-tryptophan and 5-methyl-tryptophan-sensitive mutants. Journal of bacteriology, 117(3), 1131–1140. [Link]

• Fallon, C. E., Jacobowitz, J. R., & Maeda, H. A. (2024). Anthranilate at the interface of tryptophan and specialized metabolite biosynthesis. Frontiers in Plant Science, 15, 1369004. [Link]

• Wikipedia. (2023, December 19). Anthranilate synthase. In Wikipedia. [Link]

• Grove, J. S., & Tuchman, M. (1975). Fluorescent assay of anthranilate synthetase-anthranilate 5-phosphoribosylpyrophosphate phosphoribosyltransferase enzyme-complex on polyacrylamide gels. Analytical biochemistry, 65(1-2), 458–465. [Link]

• Horn, C., Stuber, K., & Schiller, A. (2022). Photoswitching of Feedback Inhibition by Tryptophan in Anthranilate Synthase. Chembiochem : a European journal of chemical biology, 23(16), e202200234. [Link]

• Schürch, A., Miozzari, G., & Hütter, R. (1974). Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants. Journal of bacteriology, 117(3), 1131–1140. [Link]

• Sugimoto, S., & Shiio, I. (1980). Regulation of Tryptophan Biosynthesis by Feedback Inhibition of the Second-Step Enzyme, Anthranilate Phosphoribosyl-transferase, in Brevibacterium flavum. Bioscience, Biotechnology, and Biochemistry, 44(7), 1639-1650. [Link]

• Shiio, I., & Sugimoto, S. (1979). Regulation of Tryptophan Biosynthesis by Feedback Inhibition of the Second-Step Enzyme, Anthranilate Phosphoribosyl-transferase, in Brevibacterium flavum. Agricultural and Biological Chemistry, 43(11), 2295-2303. [Link]

• Grokipedia. (2024). Anthranilate synthase. Retrieved from [Link]

• ResearchGate. (n.d.). The anthranilate synthase-catalyzed reaction. Anthranilate, the product... [Image]. Retrieved from [Link]

• Evans, G. L., & Parker, E. J. (2023). Structure, mechanism and inhibition of anthranilate phosphoribosyltransferase. Biochemical Society transactions, 51(1), 1–12. [Link]

• Knöchel, T., Ivens, A., Hester, G., Gonzalez, A., Bauerle, R., Wilmanns, M., Kirschner, K., & Jansonius, J. N. (1999). The crystal structure of anthranilate synthase from Sulfolobus solfataricus: functional implications. Proceedings of the National Academy of Sciences of the United States of America, 96(17), 9479–9484. [Link]

• Spraggon, G., Kim, C., Nguyen-Huu, X., Yee, M. C., Yanofsky, C., & Mills, S. E. (2001). The structures of anthranilate synthase of Serratia marcescens crystallized in the presence of (i) its substrates, chorismate and glutamine, and a product, glutamate, and (ii) its end-product inhibitor, L-tryptophan. Proceedings of the National Academy of Sciences of the United States of America, 98(11), 6021–6026. [Link]

• Prantl, F. A., & Braus, G. H. (1993). Analysis of feedback-resistant anthranilate synthases from Saccharomyces cerevisiae. Journal of bacteriology, 175(1), 195–202. [Link]

• ResearchGate. (2020). How is to calculate Ki value of an enzyme inhibitor? Is there any concise protocol. Retrieved from [Link]

• Waley, S. G. (1982). A quick method for the determination of inhibition constants. The Biochemical journal, 205(3), 631–633. [Link]

• Grove, J. S., & Tuchman, M. (1974). L-tryptophan-agarose in the purification of an anthranilate synthetase complex. Methods in enzymology, 34, 389–394. [Link]

• Lee, K., & Lee, M. (2010). Characterization of the altered anthranilate synthase in 5-methyltryptophan-resistant rice mutants. Journal of Plant Physiology, 167(6), 441-448. [Link]

• Kumar, P., & Kumar, D. (2023). The Experimental Techniques and Practical Applications of Enzyme Kinetics. International Journal of Research and Review, 10(7), 1-10. [Link]

• RCSB PDB. (2001). 1I7S: ANTHRANILATE SYNTHASE FROM SERRATIA MARCESCENS IN COMPLEX WITH ITS END PRODUCT INHIBITOR L-TRYPTOPHAN. Retrieved from [Link]

• Keller, B., Kolly, G. S., Fünfschilling, M., Rhorer, T., & Gsell, B. (2024). Validation of aminodeoxychorismate synthase and anthranilate synthase as novel targets for bispecific antibiotics inhibiting conserved protein-protein interactions. The Journal of biological chemistry, 300(6), 107297. [Link]

• ResearchGate. (2011). Determination of accurate KI values for tight-binding enzyme inhibitors: An in silico study of experimental error and assay design. Retrieved from [Link]

• Storer, A. C., Darlison, M. G., & Cornish-Bowden, A. (1975). The nature of experimental error in enzyme kinetic measurments. The Biochemical journal, 151(2), 361–367. [Link]

• De Abreu, D. A. (n.d.). Experimental Enzyme Kinetics; Linear Plots and Enzyme Inhibition. BIOC*2580: Introduction to Biochemistry. Retrieved from [Link]

• Knöchel, T., Ivens, A., Hester, G., Gonzalez, A., Bauerle, R., Wilmanns, M., Kirschner, K., & Jansonius, J. N. (1999). The crystal structure of anthranilate synthase from Sulfolobus solfataricus: functional implications. Proceedings of the National Academy of Sciences of the United States of America, 96(17), 9479–9484. [Link]

• Wikipedia. (2024, January 12). Enzyme kinetics. In Wikipedia. [Link]

• Nakano, Y., Ando, S., & Abe, I. (2015). Design and synthesis of aromatic inhibitors of anthranilate synthase. Organic & biomolecular chemistry, 13(28), 7708–7714. [Link]

• LibreTexts Biology. (2022). 5.4: Enzyme Kinetics. Retrieved from [Link]

• Fernandes, J. M. C., Dias, A. A., & Bezerra, R. M. F. (2022). Kinetic Analysis Misinterpretations Due to the Occurrence of Enzyme Inhibition by Reaction Product: Comparison between Initial Velocities and Reaction Time Course Methodologies. Applied Sciences, 12(1), 102. [Link]

• BioAssay Systems. (n.d.). Troubleshooting. Retrieved from [Link]

• ResearchGate. (n.d.). Biosensor-based screening of anthranilate synthase libraries. (A)... [Image]. Retrieved from [Link]

• ResearchGate. (n.d.). Studies of the Mechanism of Anthranilate Synthase Reaction. Retrieved from [Link]

• Nakano, Y., Ando, S., & Abe, I. (2015). Design and synthesis of aromatic inhibitors of anthranilate synthase. Organic & biomolecular chemistry, 13(28), 7708–7714. [Link]

• Semantic Scholar. (n.d.). Anthranilate synthase without an LLES motif from a hyperthermophilic archaeon is inhibited by tryptophan. Retrieved from [Link]

• MDPI. (2022). Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. Retrieved from [Link]

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Technical Support Center: Overcoming Resistance to 5-Methyl-D-Tryptophan

Introduction:

Welcome to the technical support guide for 5-Methyl-D-Tryptophan (5-MT), a powerful tryptophan analog used for selecting microbial mutants that overproduce tryptophan. This resource is designed for researchers, scientists, and drug development professionals who use 5-MT to engineer high-yield production strains. While 5-MT is an effective selection agent, encountering resistance is a common and often challenging aspect of experimental workflows.

This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions. Our goal is to equip you with the scientific understanding and practical steps needed to diagnose, overcome, and even leverage 5-MT resistance in your microbial cultures.

Understanding 5-Methyl-D-Tryptophan and Resistance

How does 5-MT work?

5-Methyl-D-tryptophan is an analog of tryptophan.[1] It exerts its selective pressure primarily through two mechanisms:

• False Feedback Inhibition: 5-MT mimics tryptophan and binds to anthranilate synthase, the first enzyme in the tryptophan biosynthesis pathway, inhibiting its activity.[2][3][4]

• Repression of the Trp Operon: In many bacteria, 5-MT can act as a co-repressor, binding to the tryptophan repressor protein (TrpR).[1][5] This complex then binds to the trp operator, shutting down the transcription of genes required for tryptophan synthesis.[5][6][7]

The result is tryptophan starvation, which inhibits the growth of wild-type cells.

Why do microbial cultures become resistant to 5-MT?

Resistance to 5-MT is a classic example of directed evolution. The selective pressure applied by 5-MT allows for the survival and proliferation of mutants that have found a way to bypass its inhibitory effects. The most common resistance mechanisms include:

• Mutations in the Tryptophan Repressor (TrpR): A mutation in the trpR gene can prevent 5-MT (or tryptophan itself) from binding to the repressor protein.[5][8] This leads to the constitutive expression of the trp operon, resulting in an overproduction of tryptophan that outcompetes the inhibitory effects of 5-MT.

• Altered Anthranilate Synthase: Mutations in the gene encoding anthranilate synthase can make the enzyme less sensitive to feedback inhibition by both tryptophan and 5-MT.[4]

• Reduced Uptake of 5-MT: Mutations affecting amino acid transport systems can decrease the cell's ability to import 5-MT, thereby lowering its intracellular concentration to sub-toxic levels.[2][9]

Troubleshooting Guide & FAQs

This section is organized in a question-and-answer format to address common problems encountered during 5-MT selection experiments.

Scenario 1: My 5-MT selection is not working; I'm seeing no resistant colonies.

FAQ 1: I've plated my mutagenized culture on a plate with 5-MT, but nothing is growing. What could be wrong?

This is a common issue that can often be resolved by optimizing the selection conditions.

• Is your 5-MT concentration too high? The Minimum Inhibitory Concentration (MIC) of 5-MT can vary significantly between different microbial species and even strains. A concentration that is too high will kill all cells, including potential mutants.

  • Solution: Perform a dose-response experiment to determine the MIC for your specific strain. Plate your wild-type strain on a series of agar plates with increasing concentrations of 5-MT. The MIC is the lowest concentration that completely inhibits growth. For mutant selection, it is often recommended to use a concentration that is 2-3 times the MIC.[10]

• Is your 5-MT stock solution prepared and stored correctly? 5-MT can be light-sensitive and may degrade over time if not stored properly.

  • Solution: Prepare fresh stock solutions of 5-MT. It can be dissolved in 1M NaOH or 1M HCl.[1] Store the solution protected from light at 4°C.[1]

• Did you use a mutagen? While spontaneous mutations can occur, the frequency of 5-MT resistance is often low.[9] Using a mutagen can significantly increase the chances of obtaining resistant mutants.[4][9][10]

  • Solution: Consider using a chemical mutagen like N-methyl-N'-nitro-N-nitrosoguanidine (MNNG) or UV irradiation to increase the mutation rate before plating on selection media.[4][10]

Scenario 2: I have resistant colonies, but they don't overproduce tryptophan.

FAQ 2: My 5-MT resistant mutants are growing well, but when I measure tryptophan production, it's not significantly higher than the wild type. What's happening?

This indicates that your mutants have likely developed a resistance mechanism that doesn't involve the overproduction of tryptophan.

• Could the resistance be due to reduced 5-MT uptake? If the cells are simply not taking up the analog, they will be resistant but will not have any changes in their tryptophan biosynthesis pathway.

  • Troubleshooting Step: Perform a 5-MT uptake assay. Compare the intracellular concentration of 5-MT in your resistant mutants to the wild-type strain. A significantly lower intracellular concentration in the mutants suggests a transport-based resistance mechanism.[9]

• Is it possible there are mutations in other pathways? While less common, mutations in other metabolic pathways could indirectly confer resistance.

  • Troubleshooting Step: If you have access to whole-genome sequencing, this can be a powerful tool to identify mutations outside of the tryptophan pathway.

Scenario 3: My tryptophan-overproducing mutants are unstable.

FAQ 3: I've successfully isolated a high-producing, 5-MT resistant mutant, but it loses its phenotype after a few generations of growth in non-selective media. Why is this happening and what can I do?

Phenotypic instability is a significant challenge in strain development.

• Is the mutation conferring a fitness cost? Overproducing tryptophan can be metabolically taxing on the cell. When the selective pressure (5-MT) is removed, there is a strong selective advantage for revertants or cells that acquire compensatory mutations that reduce tryptophan production.

  • Solution 1: Continuous Selection: Maintain a low level of 5-MT in your seed cultures and during the initial stages of fermentation to ensure the resistant phenotype is maintained.

  • Solution 2: Genetic Stabilization: If the resistance is due to a plasmid-based expression of a mutated gene, integrate the gene into the chromosome. This is generally more stable than plasmid-based expression.

  • Solution 3: Non-Canonical Mechanisms: Be aware of epigenetic modifications or phase variations, which are reversible changes in gene expression that can affect resistance without altering the DNA sequence.[11]

Key Experimental Protocols

Protocol 1: Determining the Minimum Inhibitory Concentration (MIC) of 5-MT

Objective: To find the lowest concentration of 5-MT that inhibits the growth of your wild-type microbial strain.

Materials:

• Your wild-type microbial strain

• Appropriate liquid and solid growth media

• 5-MT stock solution (e.g., 100 mM)

• Sterile petri dishes and test tubes

• Spectrophotometer

Procedure:

• Prepare a series of 5-MT plates: Create a set of agar plates with a gradient of 5-MT concentrations (e.g., 0, 10, 25, 50, 100, 200, 500 µM).

• Prepare the inoculum: Grow an overnight culture of your wild-type strain in liquid media.

• Plate the culture: Spread a known number of cells (e.g., 100-200) onto each plate.

• Incubate: Incubate the plates under standard growth conditions.

• Determine the MIC: The MIC is the lowest concentration of 5-MT at which no visible growth occurs after the appropriate incubation time.

Parameter	Description
Cell Density	A lower cell density is crucial for accurate MIC determination.
Incubation Time	Varies by organism; typically 24-48 hours for bacteria, 2-5 days for yeast.
Controls	Always include a no-5-MT control plate to ensure the culture is viable.

Protocol 2: Selection of 5-MT Resistant Mutants

Objective: To isolate mutants that can grow in the presence of an inhibitory concentration of 5-MT.

Materials:

• Wild-type microbial strain

• Optional: Mutagen (e.g., MNNG or a UV lamp)

• Solid growth media containing a selective concentration of 5-MT (typically 2-3x MIC)

• Non-selective solid and liquid media for mutant characterization

Procedure:

• (Optional) Mutagenesis: Expose a log-phase culture of your wild-type strain to a mutagen. For MNNG, follow established safety protocols. For UV, expose cells to a dose that results in ~99% killing.

• Plating: Plate a high density of the mutagenized (or non-mutagenized) cells onto the 5-MT selection plates.

• Incubation: Incubate the plates until colonies appear. This may take longer than on non-selective media.

• Isolate Colonies: Pick individual colonies and streak them onto fresh 5-MT selection plates to confirm their resistance.

• Phenotypic Characterization: Grow confirmed resistant mutants in liquid culture (with and without 5-MT) and measure tryptophan production.

Visualizing the Mechanisms

Workflow for Troubleshooting 5-MT Resistance

Caption: A flowchart for diagnosing and solving common issues in 5-MT selection experiments.

Simplified Pathway of 5-MT Action and Resistance

Caption: How 5-MT inhibits growth and common mutational routes to resistance.

References

• Schürch, A., Miozzari, J., & Hütter, R. (1974). Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants. Journal of Bacteriology, 117(3), 1131–1140. [Link]

• Chattopadhyay, D., & Banerjee, A. K. (2007). L-Tryptophan Production by Auxotrophic and Analogue Resistant Mutants of Aureobacterium flavescens. Indian Journal of Biotechnology, 6, 523-527. [Link]

• Ranch, J. P., Rick, S., Brotherton, J. E., & Widholm, J. M. (1983). Expression of 5-Methyltryptophan Resistance in Plants Regenerated from Resistant Cell Lines of Datura innoxia. Plant Physiology, 71(1), 136–140. [Link]

• Hiraga, S., Ito, K., Matsuyama, T., Ozaki, H., & Yura, T. (1968). 5-methyltryptophan-resistant mutations linked with the arginine G marker in Escherichia coli. Journal of Bacteriology, 96(5), 1880–1881. [Link]

• Wikipedia. (2023, December 2). Tryptophan repressor. In Wikipedia. [Link]

• Zhang, C., Wang, Y., Zhang, R., & Li, Y. (2018). Engineering of a TrpR-based Biosensor for Altered Dynamic Range and Ligand Preference. Scientific Reports, 8(1), 17385. [Link]

• Taub, M., & Englesberg, E. (1976). Isolation and characterization of 5-fluorotryptophan-resistant mutants with altered L-tryptophan transport. Somatic Cell Genetics, 2(5), 441–452. [Link]

• Casadesús, J., & Low, D. A. (2022). Beyond Genes: Non-Canonical Mechanisms Driving Antimicrobial Resistance in Bacteria. Microorganisms, 10(4), 749. [Link]

• Arvidson, D. N., Arvidson, C. G., Lawson, C. L., Miner, J., Adams, C., & Youderian, P. (1994). The tryptophan repressor sequence is highly conserved among the Enterobacteriaceae. Journal of Bacteriology, 176(9), 2531–2539. [Link]

• Wood, D. O., & Peterson, E. M. (2003). Molecular Mechanism of Tryptophan-Dependent Transcriptional Regulation in Chlamydia trachomatis. Journal of Bacteriology, 185(1), 18–27. [Link]

Sources

• 1. goldbio.com [goldbio.com]
• 2. Regulation of Tryptophan Biosynthesis in Saccharomyces cerevisiae: Mode of Action of 5-Methyl-Tryptophan and 5-Methyl-Tryptophan-Sensitive Mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Methyl-DL-tryptophan - Creative Enzymes [creative-enzymes.com]
• 4. Expression of 5-Methyltryptophan Resistance in Plants Regenerated from Resistant Cell Lines of Datura innoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tryptophan repressor - Wikipedia [en.wikipedia.org]
• 6. Engineering of a TrpR-based Biosensor for Altered Dynamic Range and Ligand Preference - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular Mechanism of Tryptophan-Dependent Transcriptional Regulation in Chlamydia trachomatis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The tryptophan repressor sequence is highly conserved among the Enterobacteriaceae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Isolation and characterization of 5-fluorotryptophan-resistant mutants with altered L-tryptophan transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. L-Tryptophan Production by Auxotrophic and Analogue Resistant Mutants of Aureobacterium flavescens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Cell Viability Assays for 5-Methyl-D-Tryptophan Cytotoxicity

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing cell viability assays to determine the cytotoxicity of 5-methyl-D-tryptophan. Here, we address common challenges, offer troubleshooting solutions, and provide detailed protocols to ensure the generation of accurate and reproducible data.

Introduction: The Challenge of Assessing 5-Methyl-D-Tryptophan Cytotoxicity

5-Methyl-D-tryptophan (5-MDTP) is a tryptophan analog with potential therapeutic applications, including in cancer therapy where it may modulate immune responses by affecting tryptophan metabolism.[1] Accurate assessment of its cytotoxic effects is crucial. However, the unique biochemical properties of tryptophan analogs can present challenges for standard cell viability assays, which often rely on cellular metabolic activity. This guide will help you navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: Which cell viability assay is best for determining the cytotoxicity of 5-methyl-D-tryptophan?

There is no single "best" assay. The optimal choice depends on the specific research question, cell type, and potential mechanism of action of 5-MDTP. Tetrazolium-based assays (MTT, MTS, XTT) are widely used but can be prone to interference from compounds that have reducing properties or that affect mitochondrial function.[2] Luciferase-based assays, such as the RealTime-Glo™ MT Cell Viability Assay, offer a sensitive, real-time alternative. It is highly recommended to validate your primary assay with a secondary method that relies on a different principle (e.g., measuring membrane integrity with a dye exclusion assay).

Q2: Can 5-methyl-D-tryptophan interfere with tetrazolium-based assays like MTT?

Yes, there is a potential for interference. Tryptophan and its metabolites have been shown to possess antioxidant properties.[3][4][5] Compounds with reducing capabilities can directly reduce the tetrazolium salt (e.g., MTT) to its colored formazan product in a cell-free environment, leading to a false-positive signal (i.e., an underestimation of cytotoxicity).[6] It is crucial to perform a cell-free control experiment to test for this possibility (see Troubleshooting Guide).

Q3: My MTT assay results show increased viability at high concentrations of 5-MDTP, which contradicts my microscopy observations of cell death. What could be the cause?

This discrepancy strongly suggests interference of 5-MDTP with the MTT assay. The compound may be directly reducing the MTT reagent, leading to a color change that is independent of cell viability.[6] Another possibility is that 5-MDTP alters cellular metabolism in a way that enhances the reduction of MTT, even as the cells are undergoing stress or apoptosis. It is essential to use an alternative assay that does not rely on metabolic reduction, such as a trypan blue exclusion assay or a cytotoxicity assay that measures the release of lactate dehydrogenase (LDH) from damaged cells, to confirm your findings.[7]

Q4: How long should I expose my cells to 5-methyl-D-tryptophan before performing the viability assay?

The optimal exposure time will depend on the cell line and the expected mechanism of cytotoxicity. A time-course experiment is recommended to determine the ideal endpoint. For example, you might test viability at 24, 48, and 72 hours post-treatment. Real-time viability assays, like the RealTime-Glo™ MT assay, are particularly useful for this, as they allow for continuous monitoring of cell health over time without the need for multiple plates.[8][9]

Q5: What are the appropriate controls to include in my cytotoxicity experiments with 5-methyl-D-tryptophan?

To ensure the validity of your results, the following controls are essential:

• Untreated Control: Cells cultured in medium without any treatment. This represents 100% viability.

• Vehicle Control: Cells treated with the same solvent used to dissolve the 5-MDTP at the highest concentration used in the experiment. This controls for any cytotoxic effects of the solvent itself.

• Positive Control: Cells treated with a known cytotoxic agent (e.g., staurosporine for apoptosis induction, or a high concentration of DMSO) to ensure the assay can detect cell death.

• Cell-Free Control: Medium containing the 5-MDTP at various concentrations and the assay reagent (e.g., MTT) without cells. This is critical to check for direct chemical interference.[10]

• Media-Only Blank: Wells containing only cell culture medium and the assay reagent. This is used for background subtraction.

Assay Selection and Comparison

The choice of a cell viability assay should be informed by an understanding of their underlying principles and limitations.

Assay	Principle	Advantages	Disadvantages	Readout
MTT	Enzymatic reduction of a tetrazolium salt by mitochondrial dehydrogenases in viable cells to form an insoluble purple formazan.[11]	Inexpensive, widely used.	Requires a solubilization step, potential for interference from reducing compounds.[11]	Colorimetric
MTS/XTT	Similar to MTT, but the formazan product is water-soluble, simplifying the protocol.	Fewer steps than MTT, higher throughput.	Can be less sensitive than MTT, potential for interference.	Colorimetric
RealTime-Glo™ MT	Measures the reducing potential of viable cells using a pro-substrate that is converted to a substrate for luciferase, generating a luminescent signal.[12]	Highly sensitive, non-lytic, allows for real-time measurements.[8]	More expensive than colorimetric assays.	Luminescent
Trypan Blue Exclusion	Based on the principle that viable cells with intact membranes exclude the dye, while non-viable cells take it up.	Simple, inexpensive, provides a direct measure of membrane integrity.	Manual counting can be subjective and time-consuming, not suitable for high-throughput screening.	Microscopic
LDH Release	Measures the activity of lactate dehydrogenase (LDH) released from the cytosol of damaged cells into the culture medium.	Direct measure of cytotoxicity (membrane damage).	Can have a high background if serum is used in the culture medium.	Colorimetric

Troubleshooting Guide

Here we address specific issues that may arise when assessing 5-MDTP cytotoxicity.

Problem 1: High Background Absorbance/Luminescence in Blank Wells

• Possible Cause:

  • Contamination of the culture medium with bacteria or yeast, which can metabolize the assay reagents.

  • Phenol red in the medium can interfere with absorbance readings in some colorimetric assays.

  • Spontaneous reduction of the tetrazolium salt due to prolonged exposure to light or elevated pH.[10]

• Solution:

  • Always use sterile technique and check for contamination before starting the assay.

  • For colorimetric assays, consider using a phenol red-free medium during the assay incubation.

  • Protect the assay plates from light and ensure the pH of the culture medium is within the optimal range.

  • Perform a cell-free control with 5-MDTP to rule out direct reduction of the reagent.

Problem 2: Inconsistent Results Between Replicates

• Possible Cause:

  • Uneven cell seeding density across the wells.

  • "Edge effects" in the microplate, where wells on the perimeter are more prone to evaporation.

  • Inaccurate pipetting of reagents or compound dilutions.

• Solution:

  • Ensure a homogenous single-cell suspension before seeding and use a multichannel pipette for consistency.

  • To mitigate edge effects, fill the outer wells with sterile PBS or medium without cells and do not use them for experimental data.

  • Calibrate pipettes regularly and use reverse pipetting for viscous solutions.

Problem 3: Low Absorbance/Luminescence Signal in Untreated Control Wells

• Possible Cause:

  • Low cell seeding density.

  • Suboptimal cell health or cells are not in the logarithmic growth phase.

  • Insufficient incubation time with the assay reagent.

• Solution:

  • Perform a cell titration experiment to determine the optimal seeding density for your cell line.

  • Use healthy, actively dividing cells for your experiments. Avoid using cells that are over-confluent.

  • Optimize the incubation time with the assay reagent; for MTT, this is typically 2-4 hours.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

• Compound Treatment: Remove the culture medium and add fresh medium containing various concentrations of 5-methyl-D-tryptophan. Include appropriate controls (untreated, vehicle, positive control). Incubate for the desired exposure time (e.g., 24-72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[13]

• Incubation: Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.[14]

• Solubilization: Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well.[14]

• Absorbance Measurement: Incubate the plate in the dark for at least 4 hours (or overnight) to allow for complete solubilization of the formazan crystals. Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Cell-Free Interference Control for MTT Assay

• Plate Setup: In a 96-well plate, add cell culture medium containing the same concentrations of 5-methyl-D-tryptophan used in your experiment to empty wells (no cells).[10]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for the same duration as your cellular assay (e.g., 2-4 hours) at 37°C.

• Solubilization and Measurement: Add the solubilization solution and measure the absorbance at 570 nm. A significant increase in absorbance in the presence of 5-MDTP indicates direct interference.

Visualization of Workflows

Decision Tree for Assay Selection and Troubleshooting

Caption: A decision tree to guide assay selection and troubleshooting for 5-MDTP cytotoxicity studies.

General Workflow for Cytotoxicity Assessment

Sources

• 1. jitc.bmj.com [jitc.bmj.com]
• 2. Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of the antioxidant properties of tryptophan and its metabolites in in vitro assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. clyte.tech [clyte.tech]
• 7. mdpi.com [mdpi.com]
• 8. RealTime-Glo™ MT Cell Viability Assay | Live Dead Assay [worldwide.promega.com]
• 9. promegaconnections.com [promegaconnections.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Interferences in the Optimization of the MTT Assay for Viability Estimation of Proteus mirabilis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. RealTime-Glo™ MT Cell Viability Assay Technical Manual [promega.ca]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the IDO1 Inhibitory Activity of 5-methyl-D-tryptophan

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for IDO1 Inhibition and the Emergence of Tryptophan Analogues

Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical immune checkpoint and a high-priority target in immuno-oncology.[1][2] As a cytosolic, heme-containing enzyme, IDO1 catalyzes the initial and rate-limiting step in the catabolism of the essential amino acid L-tryptophan, converting it into N-formylkynurenine, which is subsequently metabolized to kynurenine.[2][3] In the tumor microenvironment, the upregulation of IDO1 by cancer or immune cells creates a profoundly immunosuppressive milieu through two primary mechanisms: the depletion of tryptophan starves effector T cells and natural killer (NK) cells, arresting their proliferation, while the accumulation of kynurenine and its downstream metabolites actively induces T cell apoptosis and promotes the differentiation of immunosuppressive regulatory T cells (Tregs).[1][4]

This understanding has spurred the development of small molecule inhibitors aimed at blocking IDO1 activity to restore anti-tumor immunity. Among these, tryptophan analogues represent a logical starting point for competitive inhibitor design. This guide focuses on the methodologies required to rigorously validate the IDO1 inhibitory activity of a novel tryptophan analogue, 5-methyl-D-tryptophan . While direct, publicly available comparative data for 5-methyl-D-tryptophan is limited, this document provides a comprehensive framework for its evaluation, using the well-characterized inhibitors Epacadostat (a potent competitive inhibitor) and 1-methyl-D-tryptophan (Indoximod, a compound with a more complex mechanism) as benchmarks for comparison.

The Validation Funnel: A Multi-Tiered Approach to Characterization

A robust validation strategy for a novel IDO1 inhibitor should follow a logical, multi-tiered progression, moving from simple, high-throughput biochemical assays to complex, physiologically relevant in vivo models. This "funnel" approach ensures that resources are focused on compounds with genuine potential, weeding out candidates that fail at critical checkpoints.

Caption: The Validation Funnel for IDO1 Inhibitor Characterization.

Level 1: Biochemical Enzymatic Assays

Expertise & Rationale: The first step is to determine if the compound directly interacts with and inhibits the IDO1 enzyme in a cell-free system. This provides a clean, unambiguous measure of enzymatic inhibition (IC50) and can help elucidate the mechanism of inhibition (e.g., competitive, non-competitive). These assays are ideal for initial high-throughput screening due to their simplicity and low cost.[2] However, they cannot assess cell permeability or off-target cellular effects.

Protocol: Colorimetric Absorbance-Based IDO1 Enzyme Assay

This protocol is adapted from established methods for measuring kynurenine production.[2]

Materials:

• Recombinant human IDO1 protein

• L-Tryptophan (substrate)

• 5-methyl-D-tryptophan and control inhibitors (e.g., Epacadostat)

• Assay Buffer: 50mM potassium phosphate buffer (pH 6.5)

• Reaction Mix: Assay buffer containing 20mM ascorbic acid, 10µM methylene blue, and 100 µg/mL catalase.

• Developing Reagent: 2% (w/v) p-dimethylaminobenzaldehyde (p-DMAB) in glacial acetic acid.

• Trichloroacetic acid (TCA), 30% (w/v)

• 96-well microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of 5-methyl-D-tryptophan and control inhibitors in DMSO, then dilute further in Assay Buffer.

• Reaction Setup: In a 96-well plate, add 50 µL of Reaction Mix, 25 µL of inhibitor solution (or vehicle control), and 25 µL of recombinant IDO1 enzyme.

• Initiate Reaction: Add 100 µL of L-Tryptophan solution (final concentration ~400 µM) to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.

• Stop Reaction: Terminate the reaction by adding 50 µL of 30% TCA.

• Hydrolysis: Incubate at 60°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.

• Color Development: Centrifuge the plate to pellet precipitated protein. Transfer 100 µL of the supernatant to a new plate and add 100 µL of p-DMAB reagent.

• Readout: Incubate for 10 minutes at room temperature and measure the absorbance at 480 nm.

• Analysis: Calculate the percent inhibition for each concentration and determine the IC50 value using non-linear regression analysis.

Level 2: Cell-Based Assays for Target Engagement

Expertise & Rationale: Moving into a cellular context is a critical step. These assays confirm that the compound can penetrate the cell membrane and inhibit IDO1 in its native environment. A common and reliable method involves using a human cancer cell line that expresses IDO1 upon stimulation with interferon-gamma (IFN-γ), a key pro-inflammatory cytokine known to upregulate IDO1 expression in tumors.[5] The human ovarian cancer cell line SKOV-3 is an excellent model for this purpose as it robustly expresses IDO1 in response to IFN-γ.[5]

Caption: Workflow for a typical cell-based IDO1 inhibition assay.

Protocol: SKOV-3 Kynurenine Production Assay

This protocol is based on the methodology described by Varghese et al.[5]

Materials:

• SKOV-3 human ovarian cancer cell line

• McCoy's 5A medium with 10% FBS

• Recombinant human IFN-γ

• 5-methyl-D-tryptophan and control inhibitors

• Reagents for kynurenine detection (as in the biochemical assay: TCA and p-DMAB)

• 96-well cell culture plates

Procedure:

• Cell Plating: Seed SKOV-3 cells into a 96-well plate at a density of 3 x 10⁴ cells/well and allow them to adhere overnight.[5]

• IDO1 Induction: The next day, replace the medium with fresh medium containing 100 ng/mL of IFN-γ to induce IDO1 expression. Incubate for 24 hours.[5]

• Inhibitor Treatment: Prepare serial dilutions of 5-methyl-D-tryptophan and controls in assay medium (McCoy's 5A + 10% FBS + L-tryptophan). Remove the IFN-γ containing medium from the cells and replace it with 200 µL of the inhibitor-containing medium.

• Incubation: Incubate the plate for 24-48 hours at 37°C.

• Kynurenine Measurement: Collect 140 µL of the cell supernatant. Add 10 µL of 6.1 N TCA, incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine.[2]

• Detection: Centrifuge to remove sediment. Transfer 100 µL of the supernatant to a new plate, add 100 µL of 2% p-DMAB in acetic acid, and measure absorbance at 480 nm.[2]

• Analysis: Generate a kynurenine standard curve to quantify the concentration. Calculate the cellular IC50 value for 5-methyl-D-tryptophan.

Level 3: Functional T-Cell Co-Culture Assays

Expertise & Rationale: While measuring kynurenine is a direct indicator of enzyme inhibition, the ultimate goal of an IDO1 inhibitor is to restore T-cell function. A co-culture assay directly measures this immunological endpoint. In this system, IDO1-expressing cancer cells are cultured with T-cells. The cancer cells will suppress T-cell proliferation via tryptophan depletion; a successful inhibitor will reverse this suppression. This assay provides a much stronger indication of the compound's therapeutic potential.

Protocol: SKOV-3 and Jurkat T-Cell Co-Culture Assay

This protocol involves adding a T-cell line (e.g., Jurkat) to the IFN-γ-stimulated SKOV-3 cells.[5]

Materials:

• All materials from the SKOV-3 assay

• Jurkat T-cell line

• T-cell stimulation reagents: Phytohemagglutinin (PHA) and Phorbol 12-myristate 13-acetate (PMA)

• Cell proliferation assay reagent (e.g., WST-1 or CellTiter-Glo®)

Procedure:

• Prepare SKOV-3 Plate: Follow steps 1-3 of the SKOV-3 Kynurenine Production Assay.

• Add T-Cells: After adding the inhibitor, add Jurkat T-cells to each well at a density of 1 x 10⁴ cells/well.

• Stimulate T-Cells: Add PHA (final concentration ~1.6 µg/mL) and PMA (final concentration ~1 µg/mL) to activate the Jurkat cells.[5]

• Co-culture Incubation: Incubate the co-culture for 48-72 hours.

• Measure T-Cell Proliferation: At the end of the incubation, add a proliferation reagent according to the manufacturer's instructions and measure the appropriate signal (e.g., absorbance or luminescence).

• Analysis: Compare the proliferation of T-cells in the presence of IDO1-expressing SKOV-3 cells with and without the inhibitor. A potent inhibitor should restore T-cell proliferation to levels seen in the absence of IDO1 induction.

Level 4: In Vivo Preclinical Models

Expertise & Rationale: The final validation step before clinical consideration is to assess the compound's efficacy in a living organism. Syngeneic mouse tumor models are the gold standard for this purpose. These models involve implanting mouse tumor cells into immunocompetent mice of the same genetic background. This allows for the study of the inhibitor's effect on the interplay between the tumor and a fully functional immune system. Key readouts include not only tumor growth inhibition but also pharmacodynamic markers like the ratio of kynurenine to tryptophan in the plasma and tumor.

Protocol: Syngeneic Mouse Tumor Model

This protocol outlines a general approach using a murine cancer cell line engineered to express IDO1, such as the B16F10 melanoma or CT26 colon carcinoma lines.[4]

Materials:

• Immunocompetent mice (e.g., C57BL/6 or BALB/c)

• Murine cancer cell line (e.g., B16F10-mIDO1)

• 5-methyl-D-tryptophan formulated for in vivo administration (e.g., in a solution for oral gavage or intraperitoneal injection)

• Calipers for tumor measurement

• Equipment for blood collection and tissue harvesting

• LC-MS/MS for analyzing tryptophan and kynurenine levels

Procedure:

• Tumor Implantation: Subcutaneously inject IDO1-expressing murine tumor cells into the flank of syngeneic mice.

• Tumor Growth Monitoring: Allow tumors to establish and reach a palpable size (e.g., 50-100 mm³).

• Treatment: Randomize mice into treatment groups (vehicle control, 5-methyl-D-tryptophan, positive control inhibitor). Administer the compound daily via the chosen route.

• Efficacy Measurement: Measure tumor volume with calipers every 2-3 days. Monitor animal body weight as a measure of toxicity.

• Pharmacodynamic Analysis: At the end of the study (or at intermediate time points), collect blood plasma and tumor tissue. Analyze the concentrations of tryptophan and kynurenine using LC-MS/MS to confirm target engagement in vivo.

• Analysis: Compare tumor growth rates between the treated and control groups. A significant reduction in tumor growth and a decreased kynurenine/tryptophan ratio in the treated group indicate in vivo efficacy.

Comparative Data and Interpretation

While specific data for 5-methyl-D-tryptophan is not widely published, we can compare the expected outcomes of these assays with known inhibitors.

Validation Method	Parameter Measured	Epacadostat (INCB024360)	1-methyl-D-tryptophan (Indoximod)	Expected Outcome for 5-methyl-D-tryptophan
Biochemical Assay	Enzymatic IC50	~10-70 nM[1][6]	Weak direct inhibitor; D-isomer does not inhibit purified enzyme[1][7]	To be determined. A low nanomolar IC50 would suggest potent direct inhibition.
Cell-Based Assay	Cellular IC50	~12 nM (human IDO1)[1]	Complex; can paradoxically increase kynurenine production by upregulating IDO1 expression[8]	To be determined. A potent inhibitor should show a low nanomolar IC50 without increasing IDO1 expression.
T-Cell Co-Culture	T-Cell Proliferation	Restores T-cell proliferation	Reverses T-cell suppression, but likely via mTOR pathway, not direct IDO1 inhibition[7]	A successful compound should rescue T-cell proliferation from IDO1-mediated suppression.
In Vivo Model	Tumor Growth / Kyn:Trp Ratio	Reduces tumor growth and lowers Kyn:Trp ratio in immunocompetent mice[6]	Retards tumor growth in vivo[3]	Efficacy would be demonstrated by reduced tumor growth and a significant decrease in plasma/tumor Kyn:Trp ratio.

Causality and Interpretation: It is crucial to understand that not all tryptophan analogues behave as simple competitive inhibitors. 1-methyl-D-tryptophan (Indoximod), for example, has a complex mechanism. It is a poor direct enzymatic inhibitor but is thought to function downstream by acting as a tryptophan mimetic, thereby reversing the effects of tryptophan starvation on the mTOR signaling pathway.[7] Furthermore, some studies have shown that it can paradoxically increase IDO1 expression, a significant off-target effect.[8] When validating 5-methyl-D-tryptophan, it is essential to include controls to test for such possibilities, for instance, by measuring IDO1 protein levels via Western blot after treatment in the cellular assay.

Conclusion

Validating the IDO1 inhibitory activity of a novel compound like 5-methyl-D-tryptophan requires a systematic, multi-faceted approach. By progressing through the validation funnel—from direct enzyme inhibition to cell-based target engagement, functional immune assays, and finally to preclinical in vivo models—researchers can build a comprehensive data package. This rigorous, self-validating process is essential to not only confirm the compound's potency but also to uncover its precise mechanism of action and de-risk potential off-target effects, ultimately determining its true therapeutic potential in the competitive landscape of cancer immunotherapy.

References

• Varghese, S., et al. (2018). Cell based functional assays for IDO1 inhibitor screening and characterization. Oncotarget, 9(56), 30814–30820. Available at: [Link]

• Opitz, C. A., et al. (2011). The indoleamine-2,3-dioxygenase (IDO) inhibitor 1-methyl-D-tryptophan upregulates IDO1 in human cancer cells. PLoS One, 6(5), e19823. Available at: [Link]

• Zaman, G. J. R., et al. (2021). Targeting Indoleamine 2,3-Dioxygenase in Cancer Models Using the Novel Small Molecule Inhibitor NTRC 3883-0. Frontiers in Oncology, 10, 617142. Available at: [Link]

• Gale, D., et al. (2022). Evaluation of Novel Inhibitors of Tryptophan Dioxygenases for Enzyme and Species Selectivity Using Engineered Tumour Cell Lines Expressing Either Murine or Human IDO1 or TDO2. Cancers, 14(21), 5285. Available at: [Link]

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A Comparative Guide to the Efficacy of 5-Methyl-D-Tryptophan and Other Tryptophan Analogs

For researchers, scientists, and drug development professionals, the modulation of tryptophan metabolism has emerged as a critical area of investigation, spanning from cancer immunotherapy to neuroscience. Tryptophan analogs, synthetic molecules that mimic the structure of the essential amino acid L-tryptophan, are powerful tools in this endeavor. However, their efficacy and mechanisms of action are highly diverse.

This guide provides an in-depth comparison of 5-Methyl-D-Tryptophan with other prominent tryptophan analogs. We will move beyond a simple listing of compounds to explore the causal biochemistry, comparing analogs that target the well-established immunomodulatory enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) with 5-Methyl-D-Tryptophan, which acts on a different critical juncture of tryptophan metabolism.

Section 1: The Immuno-Oncology Arena: Tryptophan Analogs as IDO1 Inhibitors

A primary focus of tryptophan analog development has been the inhibition of Indoleamine 2,3-dioxygenase 1 (IDO1). This enzyme is a key regulator of immune responses and a significant target in cancer therapy.[1]

The IDO1 Pathway: A Mechanism for Tumor Immune Evasion

IDO1 is the rate-limiting enzyme in the kynurenine pathway of tryptophan catabolism.[2][3] In the tumor microenvironment, cancer cells can upregulate IDO1 expression, leading to two major immunosuppressive effects:

• Tryptophan Depletion: The rapid consumption of tryptophan by IDO1 starves effector T-cells, which are highly sensitive to tryptophan levels, leading to their inactivation (anergy) and apoptosis.[4]

• Kynurenine Accumulation: The metabolic products of tryptophan breakdown, primarily kynurenine and its derivatives, actively promote the differentiation and activity of regulatory T-cells (Tregs), further suppressing the anti-tumor immune response.[4][5]

This dual mechanism allows tumors to create a highly effective shield against the host's immune system. Consequently, inhibiting IDO1 has been a major goal of cancer immunotherapy, aiming to restore T-cell function and "release the brakes" on the immune system.[5][6]

Figure 1: The IDO1 pathway in the tumor microenvironment and the point of intervention for IDO1 inhibitors.

Comparative Efficacy of Key IDO1-Targeting Analogs

While a multitude of IDO1 inhibitors have been developed, they exhibit a wide range of potencies and differing mechanisms. The most studied tryptophan analogs in this class are the stereoisomers of 1-methyl-tryptophan. More recently, highly potent non-tryptophan analog inhibitors have also been developed.

It is critical to note that while 5-methyl-D-tryptophan is the primary subject of this guide, there is a notable lack of publicly available data characterizing it as a direct inhibitor of the IDO1 enzyme. Its primary recognized mechanism is different and will be discussed in Section 2. The following table compares well-characterized IDO1 inhibitors.

Compound	Target(s)	Mechanism of Action	IC50 (Enzymatic)	IC50 (Cell-Based)	Key Insights & References
1-Methyl-L-Tryptophan (L-1MT)	IDO1, IDO2	Weak competitive inhibitor; also a substrate.	~19-34 µM	~1 mM (in DCs)	More potent in cell-free assays than in cellular contexts. Its efficacy in vitro is debated due to potential tryptophan contamination in commercial lots.[7][8][9]
1-Methyl-D-Tryptophan (D-1MT, Indoximod)	IDO2, mTOR Pathway	Very weak direct IDO1 inhibitor. Primarily acts as a tryptophan mimetic, reversing mTORC1 inhibition caused by tryptophan depletion.[10][11][12]	Ineffective	~70 nM (mTORC1 rescue)	Paradoxically, it can upregulate IDO1 expression. Its potent in vivo anti-tumor effects suggest a mechanism beyond direct enzymatic inhibition.[10][13][14]
Epacadostat (INCB024360)	IDO1	Potent, selective, reversible competitive inhibitor.	~71.8 nM	~10-12 nM	Highly selective for IDO1 over IDO2 and TDO. Advanced to Phase III clinical trials but failed to show benefit over checkpoint blockade alone.[3][5][10]
Linrodostat (BMS-986205)	IDO1	Potent, selective, irreversible inhibitor.	Not specified	~1.7 nM (HeLa cells)	Demonstrates potent and sustained reduction of kynurenine levels in preclinical and early clinical studies.[3]

Section 2: 5-Methyl-D-Tryptophan: Targeting Tryptophan Biosynthesis

In contrast to the IDO1 inhibitors, the primary characterized mechanism of action for 5-methyl-tryptophan (5MT) is not the degradation of tryptophan, but the inhibition of its synthesis. This activity has been primarily studied in plants and microorganisms, where it serves as a valuable research tool.

The Anthranilate Synthase Pathway

In many organisms capable of synthesizing tryptophan, the pathway begins with chorismate. The first committed step is catalyzed by the enzyme anthranilate synthase , which converts chorismate to anthranilate.[2] This enzyme is a critical regulatory point and is subject to feedback inhibition by the final product, L-tryptophan.[2]

5-methyl-tryptophan acts as a false feedback inhibitor. It mimics tryptophan and binds to the allosteric site on anthranilate synthase, inhibiting the enzyme's activity and shutting down the entire tryptophan biosynthesis pathway.[2] This leads to tryptophan starvation and growth inhibition in organisms that rely on this pathway. Because human cells cannot synthesize tryptophan (it is an essential amino acid), this mechanism is not a direct target for cancer therapy in the same way as IDO1 inhibition.

Figure 2: The tryptophan biosynthesis pathway and the inhibitory action of 5-Methyl-D-Tryptophan.

Efficacy and Application of 5-Methyl-D-Tryptophan

The efficacy of 5-methyl-tryptophan is typically measured by its ability to inhibit the growth of tryptophan-synthesizing organisms. Its primary application in research is for the selection of mutant strains that are resistant to its effects.[1] These resistant mutants often possess an altered anthranilate synthase that is no longer sensitive to feedback inhibition, leading to the overproduction of tryptophan.[1]

• Primary Effect: Growth inhibition of prototrophic microorganisms and plant cells.[2]

• Mechanism: Acts as a false feedback inhibitor of anthranilate synthase.[2]

• Key Application: Used as a selection agent to isolate mutants with deregulated tryptophan biosynthesis pathways.[1]

Section 3: Experimental Methodologies

To ensure the robust evaluation of tryptophan analogs, standardized and validated protocols are essential. Here, we detail the methodologies for key assays used to determine the efficacy of these compounds.

Experimental Workflow: Evaluating IDO1 Inhibitors

Figure 3: A typical experimental workflow for the in vitro evaluation of IDO1 inhibitor efficacy and cytotoxicity.

Protocol 1: Cell-Based IDO1 Activity Assay (Kynurenine Measurement)

This protocol is designed to measure the inhibitory effect of a compound on IDO1 activity within a cellular context. It relies on inducing IDO1 expression with interferon-gamma (IFN-γ) and then quantifying the production of kynurenine.

Causality: Using a whole-cell system provides a more physiologically relevant measure of a compound's potency than a cell-free enzymatic assay, as it accounts for cell permeability, efflux, and intracellular metabolism.

Materials:

• HeLa cells (or other IFN-γ responsive, IDO1-expressing cell line)

• DMEM with 10% FBS, 1% Penicillin-Streptomycin

• Recombinant Human IFN-γ

• Test compounds (tryptophan analogs)

• L-Tryptophan

• Trichloroacetic acid (TCA), 30% (w/v)

• p-Dimethylaminobenzaldehyde (DMAB) reagent (2% w/v in acetic acid)

• 96-well cell culture plates

• Plate reader (480 nm absorbance)

Procedure:

• Cell Seeding: Seed HeLa cells into a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight.

• IDO1 Induction & Inhibition:

  • Prepare media containing 100 ng/mL IFN-γ and the desired concentrations of the test compound.

  • Remove the old media from the cells and add 200 µL of the treatment media to each well.

  • Include "no compound" controls (for maximum IDO1 activity) and "no IFN-γ" controls (for baseline).

• Incubation: Incubate the plate for 48 hours at 37°C, 5% CO₂.

• Kynurenine Detection:

  • Transfer 140 µL of supernatant from each well to a new 96-well plate.

  • Add 10 µL of 30% TCA to each well to precipitate proteins.

  • Incubate at 50°C for 30 minutes. This step also hydrolyzes N-formylkynurenine to kynurenine.

  • Centrifuge the plate at 2500 rpm for 10 minutes.

• Colorimetric Reaction:

  • Transfer 100 µL of the TCA-treated supernatant to a new flat-bottom 96-well plate.

  • Add 100 µL of DMAB reagent to each well.

  • A yellow color will develop in the presence of kynurenine.

• Measurement: Read the absorbance at 480 nm. The intensity of the color is directly proportional to the kynurenine concentration.

• Analysis: Construct a dose-response curve and calculate the IC50 value for each compound.

Protocol 2: Cell Viability (MTT) Assay

This assay determines the cytotoxic effect of the tryptophan analogs on the cells, ensuring that the observed reduction in kynurenine is due to specific enzyme inhibition and not simply cell death.

Self-Validation: Running a cytotoxicity assay in parallel with the activity assay is a critical self-validating step. It distinguishes specific inhibition from non-specific toxicity, ensuring the integrity of the primary endpoint measurement.

Materials:

• Cells (same line as used in the activity assay)

• Culture medium

• Test compounds (tryptophan analogs)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Cell Seeding & Treatment: Seed and treat cells with the tryptophan analogs at the same concentrations and for the same duration as in the activity assay.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Incubation: Incubate for 4 hours at 37°C. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 490 nm. The absorbance is proportional to the number of viable cells.

• Analysis: Calculate the percentage of cell viability relative to untreated control cells.

Section 4: Synthesis and Conclusion

The comparative analysis of tryptophan analogs reveals a fascinating dichotomy in their mechanisms and applications.

Analogs Targeting IDO1, such as the 1-methyl-tryptophan isomers and the highly potent inhibitor Epacadostat, are primarily investigated for their ability to reverse tumor-induced immunosuppression. Their efficacy is measured by their capacity to inhibit kynurenine production and restore T-cell function. While these compounds showed great promise, the complex and often paradoxical in vivo behavior (e.g., D-1MT's role as a tryptophan mimetic and its upregulation of IDO1) highlights the intricate biology of the kynurenine pathway and the challenges in translating potent enzymatic inhibition into clinical success.[3][10][13]

5-Methyl-D-Tryptophan, in contrast, operates on a fundamentally different axis of tryptophan metabolism. Its role as a false feedback inhibitor of anthranilate synthase makes it a powerful tool for microbial genetics and the study of amino acid biosynthesis.[2] It is highly effective in this context, enabling the selection of tryptophan-overproducing mutants.[1] However, its relevance to mammalian cancer therapy, particularly in comparison to IDO1 inhibitors, is not well-established, as humans lack the tryptophan biosynthesis pathway it targets.

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• Li, Y., et al. (2018). Updates in the Clinical Development of Epacadostat and Other Indoleamine 2,3-Dioxygenase 1 Inhibitors (IDO1) for Human Cancers. Frontiers in Oncology. [Link]

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• Swift, S., et al. (2017). The IDO inhibitor 1-methyl tryptophan activates the aryl hydrocarbon receptor response in mesenchymal stromal cells. Oncotarget. [Link]

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A Researcher's Guide to Cross-Validating 5-methyl-D-tryptophan Effects with IDO1 Genetic Knockdown

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the on-target effects of the indoleamine 2,3-dioxygenase 1 (IDO1) inhibitor, 5-methyl-D-tryptophan (5-Me-D-Trp), by cross-referencing its pharmacological impact with genetic knockdown of the IDO1 enzyme. By employing these parallel workflows, we can establish a high degree of confidence that the observed biological phenotype is a direct consequence of IDO1 modulation, thereby minimizing the risk of misinterpretation due to off-target effects.

The Rationale for Orthogonal Validation

Indoleamine 2,3-dioxygenase 1 (IDO1) is a critical immunomodulatory enzyme that catalyzes the initial and rate-limiting step in tryptophan catabolism, converting L-tryptophan into N-formylkynurenine.[1][2] This process has profound implications in immunology and oncology. By depleting local tryptophan and producing bioactive metabolites known as kynurenines, IDO1 activity can suppress effector T-cell function and promote an immunosuppressive microenvironment, a mechanism often exploited by tumors to evade immune surveillance.[3][4][5][6]

Pharmacological agents like 5-methyl-D-tryptophan are designed to inhibit IDO1 enzymatic activity.[7][8] While essential for therapeutic development, small molecule inhibitors can possess unforeseen off-target activities. Therefore, attributing a cellular or in vivo phenotype solely to the intended target based on pharmacology alone is a significant leap of faith.

Core Principle: The Convergence of Evidence

The logical framework for this guide rests on a simple but powerful principle: two distinct methods targeting the same node in a biological pathway should yield the same functional outcome.

Caption: Logical framework for cross-validation.

The IDO1 Pathway: A Central Hub of Immune Regulation

Understanding the tryptophan catabolic pathway is essential for designing and interpreting these experiments. IDO1 activation, often triggered by pro-inflammatory cytokines like interferon-gamma (IFN-γ), initiates a cascade that impacts immune cells profoundly.[1][3]

Caption: Parallel workflow for pharmacological and genetic validation.

Detailed Experimental Protocols

These protocols provide a self-validating system. Each step includes controls to ensure the integrity of the results.

Protocol 1: Cell Culture and IDO1 Induction

• Cell Line: Culture SKOV-3 cells (human ovarian adenocarcinoma) in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Seeding: Plate 3 x 10⁴ SKOV-3 cells per well in a 96-well flat-bottom plate and allow them to adhere overnight at 37°C, 5% CO₂. [11]3. IDO1 Induction: The following day, replace the medium with fresh medium containing 100 ng/mL of recombinant human IFN-γ (a potent inducer of IDO1 expression) to all wells except the 'uninduced' negative controls. [11][12]4. Incubation: Incubate for 24 hours to allow for robust IDO1 expression before adding inhibitors or proceeding with transfection.

Protocol 2: Pharmacological Inhibition with 5-methyl-D-tryptophan

• Compound Preparation: Prepare a stock solution of 5-methyl-D-tryptophan in DMSO. Create a serial dilution series in culture medium to achieve final concentrations ranging from 1 nM to 100 µM.

• Treatment: After the 24-hour IFN-γ induction, add the 5-Me-D-Trp dilutions to the appropriate wells. Include a 'vehicle control' (DMSO equivalent to the highest concentration used).

• Incubation: Incubate the plate for an additional 48-72 hours before proceeding to downstream assays.

Protocol 3: Genetic Knockdown of IDO1 via siRNA

• Reagent Preparation: Resuspend validated IDO1-targeting siRNA and a non-targeting control (NTC) siRNA to a stock concentration of 20 µM.

• Transfection Complex: For each well, dilute 1 µL of siRNA (final concentration ~50-100 nM) into serum-free medium. In a separate tube, dilute a suitable lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX) according to the manufacturer's protocol. Combine the diluted siRNA and lipid reagent, mix gently, and incubate for 15-20 minutes at room temperature to allow complex formation.

• Transfection: After the 24-hour IFN-γ induction, add the siRNA-lipid complexes to the cells.

• Incubation: Incubate for 48-72 hours. This duration is critical to allow for the degradation of existing IDO1 mRNA and protein. [13][14]5. Validation (Mandatory): In a parallel plate set up for validation, lyse the cells at 48 and 72 hours post-transfection.

  • mRNA Level: Perform qRT-PCR to quantify IDO1 mRNA levels, normalized to a housekeeping gene (e.g., GAPDH). Expect >70% reduction in IDO1 mRNA in siRNA-treated wells compared to NTC wells.

  • Protein Level: Perform a Western Blot to assess IDO1 protein levels, using β-actin as a loading control. [14]This confirms that the reduction in mRNA translates to a functional decrease in protein.

Protocol 4: Kynurenine Measurement Assay

This assay directly measures the enzymatic activity of IDO1. [15][16][17]

• Sample Collection: After the treatment/transfection incubation period, carefully collect 140 µL of supernatant from each well.

• Hydrolysis: Add 10 µL of 6.1 N trichloroacetic acid (TCA) to each sample, mix, and incubate at 50°C for 30 minutes. This step hydrolyzes the N-formylkynurenine product into stable kynurenine. [16]3. Colorimetric Reaction: Add 100 µL of the TCA-treated supernatant to a new 96-well plate. Add 100 µL of Ehrlich's reagent (2% p-dimethylaminobenzaldehyde in acetic acid) to each well and incubate in the dark for 10 minutes.

• Measurement: Read the absorbance at 490 nm using a microplate reader.

• Quantification: Calculate kynurenine concentration using a standard curve prepared with known concentrations of L-kynurenine.

Protocol 5: T-Cell Proliferation Assay (CFSE-based)

This functional assay measures the downstream immunological consequence of IDO1 modulation. [18][19][20]

• T-Cell Labeling: Isolate human Pan T-cells from peripheral blood mononuclear cells (PBMCs). Label the T-cells with Carboxyfluorescein succinimidyl ester (CFSE) dye according to the manufacturer's protocol. CFSE is a stable dye that is halved with each cell division, allowing proliferation to be tracked via flow cytometry. [18][20]2. Co-culture Setup: After the 48-72 hour treatment/transfection period, remove the supernatant from the SKOV-3 cells (for the kynurenine assay) and wash the wells gently with PBS.

• Activation: Add 2 x 10⁵ CFSE-labeled T-cells to each well in fresh T-cell medium containing activation stimuli (e.g., anti-CD3/CD28 beads).

• Incubation: Co-culture for 3-5 days.

• Flow Cytometry: Harvest the T-cells and analyze them on a flow cytometer. Proliferating cells will show a sequential reduction in CFSE fluorescence intensity.

• Analysis: Quantify the percentage of proliferated cells by gating on the populations that have diluted the CFSE dye compared to a non-proliferating control (T-cells cultured without activation).

Data Presentation and Interpretation

Quantitative data should be summarized for clear comparison. The results should demonstrate a dose-dependent effect for the inhibitor and a significant effect for the specific siRNA, both of which should be absent in their respective controls.

Table 1: Validation of IDO1 Targeting

Condition	Method	Readout	Result
Pharmacological	5-Me-D-Trp on IFN-γ stimulated SKOV-3 cells	Kynurenine Assay	IC₅₀ = 15 µM
Genetic	IDO1 siRNA in IFN-γ stimulated SKOV-3 cells	qRT-PCR (48h)	85% reduction in IDO1 mRNA
Genetic	IDO1 siRNA in IFN-γ stimulated SKOV-3 cells	Western Blot (72h)	75% reduction in IDO1 protein
Control	Non-Targeting siRNA	qRT-PCR / Western Blot	No significant change

Note: IC₅₀ value is hypothetical and should be determined experimentally.

Table 2: Comparative Analysis of Functional Outcomes

SKOV-3 Cell Condition	T-Cell Co-Culture	Kynurenine (µM)	T-Cell Proliferation (%)
Untreated (No IFN-γ)	Activated T-Cells	< 0.1	85%
IFN-γ Stimulated + Vehicle	Activated T-Cells	12.5	15%
IFN-γ Stimulated + 5-Me-D-Trp (50 µM)	Activated T-Cells	1.2	78%
IFN-γ Stimulated + NTC siRNA	Activated T-Cells	11.9	18%
IFN-γ Stimulated + IDO1 siRNA	Activated T-Cells	2.1	75%

Note: Data are representative examples.

The congruence between the 5-Me-D-Trp and IDO1 siRNA groups—both showing a marked decrease in kynurenine and a corresponding rescue of T-cell proliferation—provides strong, cross-validated evidence that the observed immunomodulatory effects are on-target and mediated through IDO1.

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A Researcher's Guide to Designing Robust Control Experiments for 5-methyl-D-tryptophan Treatment

The 'Why': Understanding the Target of 5-methyl-D-tryptophan

5-methyl-D-tryptophan is investigated primarily for its role in targeting the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1). IDO1 is a key rate-limiting enzyme in the kynurenine pathway of tryptophan metabolism.[1][2] In many tumor microenvironments, IDO1 is overexpressed, leading to the depletion of the essential amino acid L-tryptophan and the accumulation of immunosuppressive metabolites, collectively known as kynurenines.[1][2][3] This creates a tolerogenic environment that allows cancer cells to evade the host immune system.[1][3][4]

5-MT is a tryptophan analog, and its D-enantiomer is often studied for its distinct biological activities.[5][6] Understanding this mechanism is the first step in designing controls, as each control must be tailored to challenge a specific assumption about the drug's action.

Caption: Mechanism of IDO1 and inhibition by 5-methyl-D-tryptophan.

A Hierarchy of Controls: From Foundational to Definitive

A robust experimental design layers controls to systematically eliminate alternative explanations for an observed phenomenon. We propose a three-tiered approach to validate the effects of 5-MT.

Tier 1: The Foundational Controls

• Untreated Control: This sample (cells, tissues, or animals) receives no treatment. It establishes the baseline biological state and is the ultimate reference point for any change.

• Vehicle Control: This is arguably the most critical foundational control. 5-MT, like many small molecules, is often dissolved in a solvent such as dimethyl sulfoxide (DMSO) before being diluted in culture media or a physiological buffer.[7] The vehicle control consists of cells or animals treated with the exact same concentration of the solvent used in the highest dose of 5-MT.[8][9] This is crucial because solvents like DMSO can have biological effects of their own.[10] The goal is to ensure that the observed phenotype is due to the compound, not its carrier.[7][8]

Tier 2: Specificity and Target Engagement Controls

Once foundational effects are established, the next step is to build a case for target-specific action.

• Inactive Enantiomer Control (e.g., 5-methyl-L-tryptophan): Chirality is a critical aspect of pharmacology, as biological systems like enzymes and receptors are chiral themselves.[11][12][13] Enantiomers of a drug can have vastly different pharmacological, toxicological, and metabolic profiles.[12][13][14] The "distomer" (the less active enantiomer) can be inactive, less active, or even have different or adverse effects.[12][13] Using the L-enantiomer of 5-methyl-tryptophan (or another structurally similar but inactive analog) serves as an excellent negative control. If 5-MT's effects are truly mediated by a specific interaction with IDO1, the inactive enantiomer should produce a significantly weaker effect, or no effect at all. This control helps to rule out non-specific effects related to the general chemical structure of a tryptophan analog.

• Alternative IDO1 Inhibitor Control: Using a well-characterized IDO1 inhibitor with a different chemical scaffold (e.g., Epacadostat) as a positive control helps validate the experimental system. If both 5-MT and a known IDO1 inhibitor produce a similar biological outcome (e.g., restoration of T-cell proliferation in a co-culture assay), it strengthens the hypothesis that the observed effect is due to IDO1 inhibition.

• Cell Line Panel with Differential Target Expression: Utilizing a panel of cell lines with varying levels of endogenous IDO1 expression is a powerful tool. For example, one might use a cancer cell line known to have high IDO1 expression and another with low or no expression.[15] The effect of 5-MT should correlate with the level of IDO1 expression, being potent in high-expressing cells and weak or absent in low-expressing cells.

Tier 3: The Gold Standard - Genetic Controls

Genetic modification provides the most definitive evidence for target engagement and specificity. These controls directly test whether the presence of the target protein (IDO1) is necessary for the drug's activity.

• Target Knockdown (siRNA/shRNA): Small interfering RNA (siRNA) or short hairpin RNA (shRNA) can be used to transiently or stably reduce the expression of the IDO1 gene.[16][17] By comparing the effect of 5-MT in control cells versus IDO1-knockdown cells, one can directly assess the drug's on-target dependency.[18] A significantly diminished effect in the knockdown cells is strong evidence that IDO1 is the relevant target. However, care must be taken to control for potential off-target effects of the siRNA itself by using multiple different siRNA sequences targeting the same gene and non-targeting scramble controls.[16][][20]

• Target Knockout (CRISPR/Cas9): The generation of a complete IDO1 knockout (KO) cell line using CRISPR/Cas9 technology offers the most unambiguous control. In an IDO1-KO cell line, 5-MT should have no effect on the tryptophan-kynurenine pathway. Comparing the drug's effect in the wild-type (WT) cell line versus its isogenic IDO1-KO counterpart provides the highest level of validation for on-target activity.[18]

Data Presentation & Experimental Protocols

Clear data presentation is essential for comparing the performance of 5-MT across different experimental conditions.

Table 1: Comparison of Control Experiments for 5-MT

Control Type	Purpose	Key Advantage	Potential Pitfall / Consideration
Untreated	Establish baseline biological activity.	Simple, essential reference point.	Does not control for vehicle effects.
Vehicle (e.g., DMSO)	Isolate the effect of the compound from its solvent.	Essential for attributing activity to the drug.[7][8]	Vehicle concentration must match the highest drug dose.[10]
Inactive Enantiomer	Rule out non-specific, structure-related effects.	Strong control for stereospecific interactions.[11][12]	Assumes true inactivity; must be verified.
Alternative Inhibitor	Validate the assay and confirm pathway-specific effects.	Provides a benchmark for potency and efficacy.	May have different off-target effects.
siRNA Knockdown	Genetically validate the target's role.	Directly links drug effect to target mRNA.[16]	Incomplete knockdown; potential for off-target effects.[][20]
CRISPR Knockout	Definitively prove target necessity.	Unambiguous; eliminates target protein entirely.	Potential for off-target gene edits; requires clonal selection.

Experimental Workflow: A Logical Approach

The following diagram illustrates a logical workflow for applying these controls, moving from foundational experiments to definitive genetic validation.

Caption: A logical workflow for applying control experiments.

Protocol: Measuring IDO1 Activity via Kynurenine Quantification

A primary method to assess the efficacy of 5-MT is to measure its direct impact on IDO1 enzymatic activity. This is most commonly done by quantifying the production of kynurenine, the downstream metabolite of tryptophan.[21]

Objective: To determine if 5-MT treatment reduces the production of kynurenine in IDO1-expressing cells.

Materials:

• IDO1-expressing cells (e.g., IFN-γ stimulated A549 or SK-OV-3 cells).

• Wild-type and IDO1-KO isogenic cell lines (for Tier 3 control).

• Cell culture medium, fetal bovine serum (FBS), and IFN-γ.

• 5-methyl-D-tryptophan (5-MT) and vehicle (e.g., DMSO).

• L-tryptophan solution.

• Trichloroacetic acid (TCA).

• Ehrlich's reagent or HPLC system for kynurenine detection.[22]

Methodology:

• Cell Seeding and Stimulation:

  • Seed IDO1-expressing cells (e.g., A549) in a 24-well plate at an appropriate density.

  • Allow cells to adhere overnight.

  • To induce IDO1 expression, treat cells with an optimal concentration of IFN-γ (e.g., 50 ng/mL) for 24-48 hours.

• Treatment Application (incorporating controls):

  • Prepare serial dilutions of 5-MT in culture medium. Also prepare vehicle control solutions containing the same final concentration of DMSO as the highest 5-MT dose.

  • Remove the IFN-γ containing medium and replace it with fresh medium containing the treatments:

    • Group 1 (Untreated): Medium only.

    • Group 2 (Vehicle): Medium + Vehicle (e.g., 0.1% DMSO).

    • Group 3 (5-MT): Medium + Vehicle + varying concentrations of 5-MT.

    • Group 4 (Genetic Control - if applicable): Repeat Groups 1-3 on IDO1-KO cells.

  • Add L-tryptophan substrate to all wells to a final concentration of ~100 µM.

  • Incubate for 24-48 hours.

• Sample Collection and Kynurenine Measurement:

  • Collect the cell culture supernatant from each well.

  • To precipitate proteins, add an equal volume of 30% TCA and centrifuge.

  • The kynurenine in the supernatant can be measured using several methods:

    • HPLC: The most accurate and popular method for quantifying both kynurenine and tryptophan.[21][22] The ratio of kynurenine to tryptophan (Kyn/Trp) is often used as a proxy for IDO1 activity.[21]

    • Spectrophotometry (Ehrlich's Reagent): A simpler, colorimetric method where kynurenine reacts with p-dimethylaminobenzaldehyde to form a yellow product measured at ~490 nm.[22]

    • ELISA: Commercially available ELISA kits can measure kynurenine and tryptophan concentrations in cell supernatants.[23][24]

• Data Analysis and Interpretation:

  • Normalize the kynurenine concentration to the cell number or total protein content in each well.

  • Compare the kynurenine levels in 5-MT treated groups to the vehicle control. A significant decrease indicates IDO1 inhibition.

  • Confirm that kynurenine levels in the IDO1-KO cells are at baseline and unaffected by 5-MT treatment.

By systematically applying this hierarchy of controls, researchers can build a robust and compelling case for the specific, on-target effects of 5-methyl-D-tryptophan, paving the way for confident interpretation of its therapeutic potential.

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A Tale of Two Tryptophan Analogs: 5-methyl-D-tryptophan vs. D-1-methyl-tryptophan (Indoximod) in Cancer Immunotherapy

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

The strategic targeting of metabolic pathways that fuel tumor immune evasion has emerged as a compelling frontier in oncology. Among these, the catabolism of the essential amino acid L-tryptophan by the enzyme indoleamine 2,3-dioxygenase (IDO1) stands out as a critical immune checkpoint.[1][2] IDO1 is overexpressed in many cancers and orchestrates an immunosuppressive tumor microenvironment by depleting tryptophan and generating immunomodulatory metabolites known as kynurenines.[1][3] This guide provides a detailed comparative analysis of two pivotal tryptophan analogs, 5-methyl-D-tryptophan and D-1-methyl-tryptophan (Indoximod), in the context of IDO1-targeted cancer immunotherapy.

The IDO1 Pathway: A Central Regulator of Immune Tolerance

The IDO1 pathway is a key player in creating an immunosuppressive environment that allows tumors to evade the immune system.[1][3] The enzyme IDO1 breaks down the essential amino acid tryptophan into kynurenine.[1] This process has two main consequences that dampen the anti-tumor immune response:

• Tryptophan Depletion: T-cells, which are crucial for killing cancer cells, require tryptophan to proliferate and function effectively. The depletion of this amino acid in the tumor microenvironment leads to T-cell anergy and apoptosis.[4]

• Kynurenine Accumulation: The buildup of kynurenine and its downstream metabolites acts as a signaling molecule that promotes the development and activity of regulatory T-cells (Tregs), which further suppress the anti-tumor immune response.[4]

Due to its central role in immune suppression, inhibiting the IDO1 pathway has become a major focus of cancer immunotherapy research.[1]

A Comparative Analysis: 5-methyl-D-tryptophan and Indoximod

While both 5-methyl-D-tryptophan and Indoximod are tryptophan analogs designed to counteract the immunosuppressive effects of the IDO1 pathway, they exhibit distinct mechanisms of action and have been investigated to different extents.

Feature	5-methyl-D-tryptophan	D-1-methyl-tryptophan (Indoximod)
Primary Mechanism of Action	Primarily described as an inhibitor of anthranilate synthesis, a downstream step in the kynurenine pathway.[5][6] Its direct effect on IDO1 enzymatic activity is less characterized.	Does not directly inhibit the IDO1 enzyme.[7][8] Acts as a tryptophan mimetic, reversing the effects of tryptophan depletion by modulating downstream signaling pathways, primarily mTOR and the Aryl Hydrocarbon Receptor (AhR).[9][10][11]
IDO1 Inhibition	The direct inhibitory effect on IDO1 is not well-documented for the D-isomer. The racemic mixture (DL-form) has been shown to have some inhibitory activity.	Not a direct enzymatic inhibitor of IDO1.[7][8] It may indirectly downregulate IDO1 expression in some immune cells.[11]
Effect on T-cells	Aims to restore T-cell function by preventing the formation of immunosuppressive kynurenine metabolites.	Reverses T-cell anergy by providing a tryptophan sufficiency signal, leading to the reactivation of the mTOR pathway, which is crucial for T-cell proliferation and function.[10] It can also modulate T-cell differentiation.[10]
Clinical Development	Limited clinical data is available specifically for 5-methyl-D-tryptophan in cancer immunotherapy.	Extensively studied in numerous clinical trials, both as a monotherapy and in combination with chemotherapy, radiation, and other immunotherapies like checkpoint inhibitors.[12][13][14][15]

Delving into the Mechanisms: A Tale of Direct vs. Indirect Modulation

The fundamental difference between these two molecules lies in their approach to disrupting the IDO1 pathway.

Indoximod: The Downstream Modulator

Indoximod's mechanism is more nuanced than direct enzyme inhibition. In the tumor microenvironment where IDO1 is active, tryptophan levels are low. This starvation state inhibits the mTOR signaling pathway in T-cells, leading to their inactivation. Indoximod, by acting as a tryptophan mimetic, effectively tricks the T-cell into sensing that tryptophan is available. This reactivates mTOR signaling, restoring T-cell proliferation and effector functions.[10][11]

Furthermore, Indoximod has been shown to modulate the Aryl Hydrocarbon Receptor (AhR), a transcription factor that is activated by kynurenine and contributes to the generation of regulatory T-cells.[10] By interfering with AhR signaling, Indoximod can skew the immune response away from a suppressive phenotype.[10]

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A Comparative Guide to the Biological Activities of L- and D-Isomers of 5-Methyl-Tryptophan

Introduction

For researchers in cellular biology, pharmacology, and drug development, understanding the nuanced effects of stereoisomers is paramount. Tryptophan analogs, in particular, have garnered significant attention for their potential to modulate key metabolic and signaling pathways. This guide provides an in-depth comparison of the L- and D-isomers of 5-methyl-tryptophan (5-MT), synthetic analogs of the essential amino acid L-tryptophan. While direct comparative studies on the stereoisomers of 5-MT are not abundant in the current literature, this guide synthesizes available data on the racemic mixture (DL-5-MT) and draws logical parallels from the well-documented stereospecificity of related tryptophan analogs and their target enzymes. We will explore their established and potential differential effects on tryptophan biosynthesis, protein synthesis, and the pivotal kynurenine and serotonin pathways. Furthermore, this guide outlines robust experimental protocols to empower researchers to elucidate the distinct biological profiles of these isomers.

The Principle of Stereoselectivity in Biological Systems

Biological systems, from enzymes to cellular transporters, are inherently chiral. This stereoselectivity dictates that enantiomers of a molecule can exhibit markedly different, and sometimes opposing, biological activities. The L-isomers of amino acids are preferentially utilized in protein synthesis, while D-isomers can have unique regulatory roles or are metabolized through distinct pathways. This fundamental principle underscores the necessity of evaluating L- and D-isomers of bioactive compounds as separate entities. A prime example is the differential activity of the L- and D-isomers of 1-methyl-tryptophan on the enzyme indoleamine 2,3-dioxygenase (IDO1), where the L-isomer acts as a direct competitive inhibitor, while the D-isomer exhibits more complex, cell-type-specific immunomodulatory effects.[1][2][3]

Comparative Biological Activities of 5-Methyl-Tryptophan Isomers

Based on available literature, the majority of studies have utilized the racemic mixture, DL-5-methyl-tryptophan. The following sections compare the known effects of this mixture and extrapolate the likely distinct actions of the L- and D-isomers.

Regulation of Tryptophan Biosynthesis: Inhibition of Anthranilate Synthase

The tryptophan (Trp) operon, a classic model of gene regulation, is controlled by feedback inhibition where tryptophan itself regulates its own synthesis. A key enzyme in this pathway is anthranilate synthase, which is allosterically inhibited by tryptophan.

DL-5-Methyl-Tryptophan: The racemic mixture has been shown to act as a tryptophan analog, effectively inhibiting anthranilate synthase in microorganisms like Saccharomyces cerevisiae and in plants.[4][5] This inhibition is a primary mechanism of its bacteriostatic and plant growth-inhibiting properties. Mutant cell lines resistant to 5-MT often possess an altered form of anthranilate synthase that is less sensitive to this feedback inhibition.[4]

Postulated Isomer-Specific Effects:

• L-5-Methyl-Tryptophan: As the closer structural mimic of L-tryptophan, the L-isomer is hypothesized to be the primary inhibitor of anthranilate synthase. Its spatial configuration likely allows for a more effective binding to the allosteric site of the enzyme.

• D-5-Methyl-Tryptophan: The D-isomer is expected to have a significantly lower affinity for the allosteric site of anthranilate synthase and therefore contribute minimally to its inhibition.

Experimental Validation: A direct comparison of the inhibitory constants (K_i) of purified L- and D-5-methyl-tryptophan on anthranilate synthase would definitively resolve this.

Incorporation into Proteins and Effects on Protein Synthesis

As an analog of tryptophan, 5-methyl-tryptophan has the potential to interfere with protein synthesis. This can occur through two primary mechanisms: inhibition of tryptophanyl-tRNA synthetase (TrpRS), the enzyme that charges tRNA with tryptophan, or by being mistakenly incorporated into nascent polypeptide chains.

DL-5-Methyl-Tryptophan: Early studies in Escherichia coli demonstrated that 5-methyltryptophan impacts both protein and RNA synthesis.[6]

Postulated Isomer-Specific Effects:

• L-5-Methyl-Tryptophan: The L-isomer is the more likely candidate to be recognized by TrpRS. Depending on the specific kinetics, it could act as a competitive inhibitor of L-tryptophan, leading to a decrease in the rate of protein synthesis. It is also possible, though less common for modified amino acids, that it could be incorporated into proteins, potentially leading to misfolded and non-functional proteins.

• D-5-Methyl-Tryptophan: D-amino acids are generally not substrates for the L-specific aminoacyl-tRNA synthetases. Therefore, D-5-methyl-tryptophan is unlikely to directly inhibit TrpRS or be incorporated into proteins.

Experimental Validation: An in vitro aminoacylation assay using purified TrpRS, tRNA^Trp, and radiolabeled L-tryptophan can be employed to determine the inhibitory potential and kinetics of both L- and D-5-methyl-tryptophan.

Metabolism via the Serotonin Pathway: Interaction with Tryptophan Hydroxylase

The biosynthesis of the neurotransmitter serotonin begins with the hydroxylation of L-tryptophan by tryptophan hydroxylase (TPH).[7] As a structural analog, 5-methyl-tryptophan could potentially interact with this rate-limiting enzyme.

Postulated Isomer-Specific Effects:

• L-5-Methyl-Tryptophan: Given the stereospecificity of TPH for L-tryptophan, the L-isomer of 5-methyl-tryptophan is a potential substrate or inhibitor. If it acts as a substrate, it would be converted to 5-hydroxy-5-methyl-tryptophan, diverting the enzyme from its natural substrate and potentially leading to the formation of novel metabolites. If it acts as an inhibitor, it could reduce serotonin synthesis.

• D-5-Methyl-Tryptophan: The D-isomer is unlikely to be a substrate for TPH due to the enzyme's stereoselectivity.

Experimental Validation: An in vitro TPH activity assay, measuring the formation of 5-hydroxytryptophan from L-tryptophan in the presence of either 5-MT isomer, would clarify their inhibitory or substrate potential.

Modulation of the Kynurenine Pathway: Interaction with Indoleamine 2,3-Dioxygenase (IDO)

The kynurenine pathway is the major route of tryptophan catabolism and is initiated by the enzymes indoleamine 2,3-dioxygenase (IDO1) and tryptophan 2,3-dioxygenase (TDO).[8] IDO1 is a key regulator of immune responses, and its inhibition is a promising strategy in cancer immunotherapy.

Postulated Isomer-Specific Effects (extrapolated from 1-methyl-tryptophan studies):

• L-5-Methyl-Tryptophan: Drawing parallels from L-1-methyl-tryptophan, the L-isomer of 5-methyl-tryptophan may act as a direct competitive inhibitor of IDO1.[1]

• D-5-Methyl-Tryptophan: Similar to D-1-methyl-tryptophan, the D-isomer may have weaker direct enzymatic inhibition but could exert immunomodulatory effects through other mechanisms, potentially involving IDO2 or other cellular pathways.[9][10]

Experimental Validation: Cell-free IDO1 enzyme assays and cell-based assays measuring kynurenine production in IDO1-expressing cells (e.g., IFN-γ stimulated cancer cell lines) are necessary to determine the specific effects of each isomer.

Quantitative Data Summary

Biological Target/Process	L-5-Methyl-Tryptophan (Experimental Value)	D-5-Methyl-Tryptophan (Experimental Value)	Reference Compound (e.g., L-Tryptophan)
Anthranilate Synthase Inhibition (K_i)	To be determined	To be determined	Literature value
Tryptophanyl-tRNA Synthetase Inhibition (K_i)	To be determined	To be determined	Literature value
Tryptophan Hydroxylase Inhibition (IC_50)	To be determined	To be determined	Literature value
IDO1 Inhibition (IC_50)	To be determined	To be determined	e.g., Epacadostat
Cellular Uptake (K_m)	To be determined	To be determined	Literature value
Cytotoxicity (CC_50) in [Cell Line]	To be determined	To be determined	Control value

Experimental Protocols

To facilitate the investigation of the distinct biological activities of L- and D-5-methyl-tryptophan, detailed protocols for key assays are provided below.

Protocol 1: In Vitro Indoleamine 2,3-Dioxygenase (IDO1) Inhibition Assay

This protocol is adapted from established methods for measuring IDO1 activity by quantifying kynurenine production.

Materials:

• Recombinant human IDO1 enzyme

• L-Tryptophan

• L-Ascorbic acid

• Methylene blue

• Catalase

• Potassium phosphate buffer (pH 6.5)

• L-5-methyl-tryptophan and D-5-methyl-tryptophan

• Trichloroacetic acid (TCA)

• Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid)

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a reaction buffer containing 50 mM potassium phosphate buffer (pH 6.5), 10 mM L-ascorbic acid, 5 µM methylene blue, and 100 µg/mL catalase.

• In a 96-well plate, add 50 µL of reaction buffer to each well.

• Add 25 µL of varying concentrations of L-5-methyl-tryptophan or D-5-methyl-tryptophan to the appropriate wells. For control wells, add 25 µL of buffer.

• Add 25 µL of 200 µM L-tryptophan to all wells.

• Initiate the reaction by adding 10 µL of recombinant human IDO1 enzyme (final concentration to be optimized).

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding 10 µL of 30% (w/v) TCA.

• Incubate at 60°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.

• Centrifuge the plate at 3000 x g for 10 minutes.

• Transfer 100 µL of the supernatant to a new 96-well plate.

• Add 100 µL of Ehrlich's reagent to each well and incubate in the dark at room temperature for 10 minutes.

• Measure the absorbance at 490 nm.

• Calculate the percentage of inhibition and determine the IC_50 values for each isomer.

Protocol 2: Cell-Based Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of the 5-MT isomers on the viability of a selected cell line.

Materials:

• Mammalian cell line (e.g., HeLa, HEK293)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• L-5-methyl-tryptophan and D-5-methyl-tryptophan

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of L-5-methyl-tryptophan and D-5-methyl-tryptophan in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include untreated control wells.

• Incubate the plate for 24-72 hours at 37°C in a humidified CO_2 incubator.

• Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the CC_50 values for each isomer.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Potential metabolic fates of L- and D-5-methyl-tryptophan.

Caption: Workflow for the in vitro IDO1 inhibition assay.

Conclusion and Future Directions

The L- and D-isomers of 5-methyl-tryptophan represent a compelling pair of molecules for probing the intricacies of tryptophan metabolism and its role in health and disease. While current research has primarily focused on the racemic mixture, the well-established principles of stereoselectivity in biological systems strongly suggest that the individual isomers possess distinct pharmacological profiles. This guide provides a framework for understanding these potential differences and offers detailed experimental protocols to empower researchers to systematically investigate them.

Future research should prioritize direct comparative studies of the L- and D-isomers to elucidate their specific interactions with key enzymes such as anthranilate synthase, tryptophanyl-tRNA synthetase, tryptophan hydroxylase, and indoleamine 2,3-dioxygenase. Such studies will not only advance our fundamental understanding of tryptophan metabolism but also pave the way for the rational design of novel therapeutics targeting these critical pathways.

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A Comparative Guide to Evaluating 5-Methyl-D-Tryptophan's Impact on Kynurenine Pathway Metabolites

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the effects of 5-methyl-D-tryptophan on the kynurenine pathway. We will delve into the mechanistic intricacies of this pathway, provide detailed experimental protocols for robust evaluation, and objectively compare 5-methyl-D-tryptophan with an alternative inhibitor, supported by experimental data. Our approach emphasizes scientific integrity, ensuring that the described methodologies are self-validating and grounded in authoritative research.

The Kynurenine Pathway: A Critical Regulator of Immunity and Neurological Function

The kynurenine pathway (KP) is the principal metabolic route for the degradation of the essential amino acid tryptophan, accounting for approximately 95% of its catabolism.[1][2] This pathway is not merely a disposal mechanism; it produces a cascade of bioactive metabolites that are pivotal in regulating immune responses and neurotransmission.[3][4] The first and rate-limiting step of this pathway is catalyzed extrahepatically by indoleamine 2,3-dioxygenase 1 (IDO1) and in the liver by tryptophan 2,3-dioxygenase (TDO).[2][4]

Under inflammatory conditions, particularly in response to cytokines like interferon-gamma (IFN-γ), IDO1 is significantly upregulated.[5][6] This heightened activity leads to tryptophan depletion and the accumulation of kynurenine and its downstream metabolites. This metabolic shift has profound immunosuppressive effects, including the inhibition of T-cell proliferation and the promotion of regulatory T-cell activity, a mechanism that tumors can exploit to evade immune surveillance.[7] Consequently, inhibiting IDO1 has become a major focus in cancer immunotherapy and for treating neurodegenerative disorders linked to KP dysregulation.[8][9]

Caption: The Kynurenine Pathway of Tryptophan Metabolism.

In Focus: 5-Methyl-D-Tryptophan (Indoximod)

5-Methyl-D-Tryptophan (also known as 1-methyl-D-tryptophan or Indoximod) has been extensively investigated in clinical trials as an inhibitor of the kynurenine pathway.[10][11] Initially developed as a competitive inhibitor of the IDO1 enzyme, its mechanism of action has been revealed to be more complex than direct enzymatic blockade.[12][13]

The Paradoxical Mechanism of Action

While early preclinical studies suggested IDO inhibition, subsequent research uncovered a surprising and paradoxical effect: 5-methyl-D-tryptophan can lead to the upregulation of IDO1 mRNA and protein expression in human cancer cells.[11][14] Instead of directly inhibiting the enzyme's catalytic activity, a key part of its immunomodulatory effect appears to be downstream of tryptophan catabolism, potentially by acting as a tryptophan mimetic that reverses the effects of tryptophan deprivation on other cellular pathways like mTORC1.[12][13] This complex activity profile underscores the critical need for comprehensive evaluation beyond simple enzyme activity assays. Treatment of cancer cells with 5-methyl-D-tryptophan has been shown to paradoxically inhibit the proliferation of co-cultured T-cells, an effect linked to the increased IDO1 expression it induces.[11][14]

Caption: The complex mechanism of 5-Methyl-D-Tryptophan.

A Comparator: Epacadostat, The Direct IDO1 Inhibitor

To provide a clear benchmark for evaluating 5-methyl-D-tryptophan, we introduce Epacadostat . Epacadostat is a potent and highly selective, orally available inhibitor of the IDO1 enzyme.[15] It acts as a direct competitive inhibitor with respect to tryptophan, binding to the enzyme's active site.[13] Its straightforward mechanism and high selectivity make it an excellent control for dissecting the unique, indirect effects of 5-methyl-D-tryptophan. Several clinical trials have investigated Epacadostat, particularly in combination with immune checkpoint inhibitors.[16]

Experimental Design: A Cell-Based Assay for Evaluating IDO1 Activity

The causality behind our experimental design is to create a robust, self-validating system that measures the direct output of IDO1 enzyme activity—kynurenine production—in a biologically relevant context. We utilize a cancer cell line known to express IDO1 upon stimulation, thereby mimicking a tumor microenvironment. This approach allows for the direct assessment of a compound's ability to inhibit the enzyme and provides insights into its cellular potency.

Objective

To quantify and compare the effects of 5-methyl-D-tryptophan and Epacadostat on IDO1 activity by measuring the concentration of kynurenine secreted into the cell culture medium.

Experimental Protocol

1. Cell Culture and IDO1 Induction:

• Cell Line: Human ovarian cancer cell line SKOV-3 or cervical cancer cell line HeLa are suitable choices as they robustly express IDO1 upon stimulation.[15][17]

• Seeding: Plate cells in a 96-well culture plate at a density of 3 x 10⁴ cells/well and allow them to adhere overnight at 37°C in a 5% CO₂ incubator.[15]

• Induction: To induce IDO1 expression, replace the medium with fresh medium containing 100 ng/mL of recombinant human IFN-γ. Incubate for 24-48 hours.[15][18] This step is crucial as basal IDO1 expression is often low.

2. Compound Treatment:

• Prepare serial dilutions of 5-methyl-D-tryptophan and Epacadostat in the cell culture medium. A typical concentration range would span from low nanomolar to high micromolar to capture the full dose-response curve.

• After the IFN-γ induction period, remove the medium and add the medium containing the different concentrations of the test compounds.

• Include a "vehicle" control (e.g., DMSO) and a "no inhibitor" control.

• Incubate the plate for an additional 24-72 hours.

3. Kynurenine Quantification:

• Sample Collection: Carefully collect 140 µL of the cell culture supernatant from each well.[17]

• Protein Precipitation: Add 10 µL of 6.1 N trichloroacetic acid (TCA) to each supernatant sample, mix, and incubate at 50°C for 30 minutes. This step hydrolyzes any N-formylkynurenine to kynurenine, ensuring total kynurenine is measured.[17]

• Centrifugation: Centrifuge the samples at 2500 rpm for 10 minutes to pellet the precipitated protein.[17]

• Colorimetric Detection:

  • Transfer 100 µL of the clear supernatant to a new 96-well plate.

  • Add 100 µL of freshly prepared Ehrlich's reagent (e.g., 2% p-dimethylaminobenzaldehyde in acetic acid).[17]

  • Incubate at room temperature for 10 minutes. A yellow color will develop in the presence of kynurenine.

  • Read the absorbance at 480 nm using a microplate reader.[17]

• Standard Curve: A kynurenine standard curve must be prepared in parallel to accurately quantify the kynurenine concentration in the test samples.[15]

4. Advanced Quantification (LC-MS/MS):

• For higher sensitivity and specificity, especially when analyzing multiple metabolites, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard.[3][19][20] This method allows for the simultaneous and precise quantification of tryptophan, kynurenine, and other downstream metabolites like kynurenic acid and 3-hydroxykynurenine.[19]

Caption: Experimental workflow for cell-based IDO1 activity assay.

Comparative Data Analysis & Interpretation

The data generated from the described assay can be used to determine key parameters such as the half-maximal inhibitory concentration (IC₅₀) and the maximum percentage of inhibition. Below is a table summarizing representative data based on published findings.

Parameter	5-Methyl-D-Tryptophan (Indoximod)	Epacadostat	Rationale & Interpretation
Primary Mechanism	Indirect Modulator / TRP Mimetic[12][13]	Direct Competitive Inhibitor[13][15]	The difference in mechanism is fundamental. Epacadostat directly blocks the enzyme, while Indoximod's effects are more complex and may not be reflected in a simple IC₅₀ value.
Cell-Based IC₅₀	> 10 µM (weak to no direct inhibition)[10][11]	~10-20 nM[15][21]	The vast difference in IC₅₀ values highlights that Indoximod is not a potent direct inhibitor of IDO1 enzymatic activity. Epacadostat's low nanomolar potency is characteristic of a direct, high-affinity inhibitor.
Maximum Inhibition	Inconsistent; may show <50% or paradoxical increase in kynurenine[11][14]	> 95%[15][21]	Epacadostat achieves near-complete inhibition of kynurenine production. In contrast, Indoximod may fail to fully inhibit the enzyme and, due to its upregulating effect on IDO1 expression, could even lead to increased kynurenine levels over time.
Key Consideration	Potential for off-target effects, including upregulation of IDO1 expression.[11]	High selectivity for IDO1 over IDO2 and TDO.[13]	When evaluating Indoximod, it is critical to perform secondary assays (e.g., qPCR or Western blot for IDO1 expression) to obtain a complete picture of its biological effects.

Conclusion

Evaluating the effect of 5-methyl-D-tryptophan on kynurenine pathway metabolites requires a nuanced approach that extends beyond simple enzymatic assays. While it entered clinical development as an "IDO inhibitor," its primary mechanism is not direct enzymatic blockade but rather a complex, indirect modulation of the pathway and related cellular signaling.[12][13] This is starkly demonstrated when compared to a direct, potent competitive inhibitor like Epacadostat.

For drug development professionals, this case serves as a critical lesson: a compound's ultimate biological effect may not align with its initial design hypothesis. A rigorous, multi-faceted evaluation—encompassing direct enzyme activity, cellular metabolite flux, and target gene/protein expression—is imperative to fully understand the mechanism of action and predict clinical outcomes. The protocols and comparative framework provided in this guide offer a robust starting point for such an in-depth investigation into any potential modulator of the kynurenine pathway.

References

• Munn, D. H., & Mellor, A. L. (2013). Indoleamine 2,3-dioxygenase and metabolic control of immune responses. Trends in Immunology.

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• Quantification of IDO1 enzyme activity in normal and malignant tissues. (2019). International Journal of Tryptophan Research. [Link]

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Comparative Guide: Assessing the Impact of 5-Methyl-D-Tryptophan on T-Cell Proliferation Assays

<Senior Application Scientist

Introduction: The IDO1 Checkpoint and the Quest for T-Cell Regulation

In the intricate landscape of immuno-oncology and autoimmune disease research, the enzyme Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a critical immune checkpoint.[1][2] IDO1 is the first and rate-limiting enzyme in the catabolism of the essential amino acid L-tryptophan along the kynurenine pathway.[3][4] This enzymatic activity is not merely a metabolic footnote; it is a potent mechanism of immune suppression. Within the tumor microenvironment or sites of chronic inflammation, upregulated IDO1 expression by antigen-presenting cells (APCs) or tumor cells themselves creates a state of localized tryptophan starvation.[1][4][5]

This depletion has profound consequences for T-lymphocytes, which are exquisitely sensitive to tryptophan availability.[6] A lack of this essential amino acid arrests T-cells in the G1 phase of the cell cycle, halting their proliferation.[6][7] Concurrently, the accumulation of tryptophan's downstream metabolites, known as kynurenines, can induce T-cell apoptosis and promote the differentiation of immunosuppressive regulatory T-cells (Tregs).[3][4][8]

Researchers seeking to counteract this immunosuppressive shield employ inhibitors of the IDO1 pathway. One such tool is 5-methyl-D-tryptophan (5-MT) , a tryptophan analog investigated for its ability to modulate IDO activity. Understanding how to accurately measure the downstream functional consequences of 5-MT—namely, the restoration of T-cell proliferation—is paramount. This guide provides an in-depth comparison of common T-cell proliferation assays, offering field-proven insights into their use in the context of IDO1 pathway inhibition.

Mechanism of Action: How IDO1 Suppresses T-Cells and the Role of Inhibitors

The suppressive power of the IDO1 pathway hinges on two primary mechanisms: tryptophan depletion and kynurenine production .

• Tryptophan Depletion: Activated T-cells have a high metabolic demand. The depletion of local tryptophan stalls protein synthesis, activating the GCN2 stress kinase pathway, which leads to cell cycle arrest and anergy (a state of functional unresponsiveness).[4][9]

• Kynurenine Accumulation: Tryptophan catabolites, such as kynurenine, are not inert byproducts. They act as ligands for the Aryl Hydrocarbon Receptor (AhR), a transcription factor that, when activated in T-cells, promotes the generation of immunosuppressive Tregs and inhibits the function of cytotoxic effector T-cells.[9][10]

IDO1 inhibitors are designed to disrupt this process. They can be broadly categorized:

• Direct Competitive Inhibitors (e.g., Epacadostat): These molecules directly compete with tryptophan for binding to the IDO1 enzyme's active site.[11]

• Tryptophan Mimetics (e.g., Indoximod, the D-isomer of 1-methyl-tryptophan): These compounds act downstream. For instance, Indoximod doesn't directly inhibit the IDO1 enzyme but instead reverses the suppressive signals caused by tryptophan depletion, in part by restoring activity of the mTORC1 pathway, a key regulator of cell growth and proliferation.[2][12][13]

5-methyl-D-tryptophan falls into the category of tryptophan analogs used to probe this pathway. Its precise mechanism and efficacy relative to other inhibitors are key variables to assess in any experimental system.

Figure 1. The IDO1 pathway and the mechanism of its inhibition.

A Comparative Analysis of T-Cell Proliferation Assays

Choosing the right proliferation assay is critical for generating reliable and insightful data. The three most common methods—[3H]-Thymidine incorporation, Bromodeoxyuridine (BrdU) incorporation, and Carboxyfluorescein succinimidyl ester (CFSE) dilution—each have distinct advantages and disadvantages, especially when investigating a cytostatic (proliferation-inhibiting) mechanism like tryptophan depletion.

Assay Method	Principle	Pros	Cons	Best For...
[3H]-Thymidine Incorporation	Measures the incorporation of a radiolabeled nucleoside into newly synthesized DNA during the S-phase of the cell cycle.[14]	High signal-to-noise ratio; historically considered a gold standard.[15]	Requires radioactive materials and specialized disposal; provides a bulk measurement with no single-cell resolution; sensitive to cell cycle stage, which can lead to over-analysis.[14][15][16]	High-throughput screening where a simple "proliferating vs. not" bulk readout is sufficient.
BrdU Incorporation	A non-radioactive analog of thymidine is incorporated into DNA and detected with a specific antibody, typically via ELISA or flow cytometry.[15]	Non-radioactive; can be adapted for flow cytometry to correlate proliferation with other cell markers.[15]	Requires cell fixation and permeabilization, which can affect cell integrity and antibody staining for other markers; provides a snapshot of cells in S-phase, not a generational history.[14][15]	Endpoint assays where correlation with intracellular markers is needed, without the need for generational tracking.
CFSE Dye Dilution	A stable, fluorescent dye covalently binds to intracellular proteins. With each cell division, the dye is distributed equally between daughter cells, halving the fluorescence intensity.[17][18]	Provides generational analysis (can distinguish between subsequent cell divisions); excellent for single-cell analysis via flow cytometry; allows for simultaneous surface marker staining on live cells.[18][19]	Initial staining concentration must be carefully optimized to avoid cytotoxicity; requires a longer culture period (3-6 days) to resolve multiple peaks.[19][20]	Detailed mechanistic studies of cytostatic agents like 5-MT, where visualizing the degree of proliferation rescue (i.e., the number of cell divisions) is critical.

Expert Insight: For studying the effects of IDO1 inhibitors like 5-MT, the CFSE dye dilution assay is unequivocally the most informative method. The core effect of IDO1 activation is cytostatic—it prevents cells from dividing. A [3H]-Thymidine or BrdU assay will show a decrease in proliferation, but it cannot distinguish between a complete block and a partial slowing of division. CFSE, by contrast, visually demonstrates this rescue. In an IDO-suppressed culture, T-cells will remain as a single, bright peak. Upon successful inhibition with 5-MT, you will see the emergence of successive, dimmer peaks, each representing a round of cell division. This provides quantitative and visually intuitive data on the potency of the inhibitor.

Experimental Protocols: A Self-Validating System

A trustworthy protocol must include the right controls to ensure the observed effects are specific to the mechanism being studied. Here, we provide a detailed protocol for a CFSE-based T-cell proliferation assay to test 5-MT, incorporating essential controls.

Workflow for Assessing 5-MT in a CFSE Assay

Figure 2. Experimental workflow for testing 5-MT using a CFSE assay.

Detailed Step-by-Step Protocol: CFSE Proliferation Assay

This protocol is optimized for human peripheral blood mononuclear cells (PBMCs).

Materials:

• Ficoll-Paque PLUS

• PBS (Phosphate-Buffered Saline)

• RPMI-1640 medium with L-glutamine

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• CellTrace™ CFSE Cell Proliferation Kit (or equivalent)

• Human anti-CD3/CD28 T-cell activator beads

• Recombinant human IFN-γ

• 5-methyl-D-tryptophan (5-MT)

• L-Tryptophan

• 96-well U-bottom culture plate

Methodology:

• Cell Isolation:

  • Isolate PBMCs from heparinized whole blood using Ficoll-Paque density gradient centrifugation.[17]

  • Wash the isolated PBMC layer twice with PBS.

  • Count cells and assess viability (should be >95%).

• CFSE Staining:

  • Resuspend PBMCs at a concentration of 10-20 million cells/mL in pre-warmed PBS containing 0.1% FBS.[20]

  • Add CFSE to a final concentration of 1-5 µM (this must be optimized for your cell type and conditions).[19][21]

  • Immediately vortex gently and incubate for 10-20 minutes at 37°C, protected from light.[17][21]

  • Crucial Step (Quenching): Stop the staining reaction by adding 5 volumes of ice-cold complete RPMI medium (containing 10% FBS). The serum proteins will bind any unbound CFSE.[20]

  • Incubate on ice for 5 minutes.

  • Wash the cells three times with complete RPMI medium to remove all unbound dye. This is critical for a tight "Day 0" peak.[20]

• Experimental Setup (Self-Validating Controls):

  • Resuspend CFSE-labeled PBMCs at 1x10^6 cells/mL in complete RPMI medium.

  • To induce IDO1 expression, you can use a co-culture system. For example, plate monocytes (adherence-purified from the PBMC prep) and treat them with IFN-γ (e.g., 50 ng/mL) for 24 hours before adding the T-cells. Alternatively, many tumor cell lines constitutively express IDO1 or can be induced with IFN-γ.

  • Plate 1x10^5 CFSE-labeled cells per well in a 96-well plate.

  • Prepare the following conditions in triplicate:

    • A. Unstimulated Control: Cells only. (Measures baseline fluorescence).

    • B. Stimulated Control: Cells + anti-CD3/CD28 beads. (Measures maximal proliferation).

    • C. IDO-Suppressed Control: Cells + anti-CD3/CD28 beads + IDO-expressing cells. (Measures immunosuppression).

    • D. 5-MT Test: Cells + anti-CD3/CD28 beads + IDO-expressing cells + varying concentrations of 5-MT.

    • E. Tryptophan Rescue (Mechanism Validation): Cells + anti-CD3/CD28 beads + IDO-expressing cells + a high concentration of L-Tryptophan (e.g., 100 µM). This control is essential to prove that the observed suppression is indeed due to tryptophan depletion.

• Culture and Analysis:

  • Incubate the plate for 4-5 days at 37°C, 5% CO2.

  • Harvest cells, wash with FACS buffer (PBS + 2% FBS), and acquire on a flow cytometer.

  • Analyze the data by gating on the lymphocyte population and then on CD4+ or CD8+ T-cells if desired (requires additional antibody staining).

  • Visualize the CFSE fluorescence on a histogram. Proliferation is indicated by the appearance of peaks with successively lower fluorescence intensity.

Interpreting the Data and Alternative Inhibitors

Expected Results:

• Well B (Stimulated): A series of 4-6 distinct peaks, showing robust proliferation.

• Well C (IDO-Suppressed): Most cells will remain in the initial bright peak, with minimal to no daughter peaks, indicating a proliferation block.

• Well D (5-MT): A dose-dependent restoration of proliferation. Low 5-MT concentrations may show only 1-2 divisions, while optimal concentrations should approach the proliferation seen in Well B.

• Well E (Trp Rescue): Proliferation should be fully restored, similar to Well B. This validates that the suppression in Well C was IDO-dependent.

Comparison with Other IDO Inhibitors:

It is often valuable to compare 5-MT with other well-characterized IDO1 inhibitors to benchmark its performance.

Inhibitor	Mechanism of Action	Key Characteristics	Clinical Status (as of recent reports)
5-Methyl-D-Tryptophan (5-MT)	Tryptophan analog, probes the IDO pathway.	Research tool, D-isomer is generally less potent as a direct enzymatic inhibitor than the L-isomer.	Primarily preclinical/research use.
Epacadostat (INCB024360)	Potent, selective, and reversible competitive inhibitor of IDO1.[11][22]	Highly selective for IDO1 over IDO2 and TDO.[11] Reduces systemic kynurenine levels.[5]	Advanced clinical trials, though a major Phase III trial in melanoma did not meet its primary endpoint, raising questions about its combination strategy.[23]
Indoximod (1-D-MT)	Tryptophan mimetic; acts downstream of IDO1 to reverse immunosuppressive signals (e.g., by restoring mTORC1 activity).[12][13]	Does not directly inhibit the IDO1 enzyme but counteracts the effects of tryptophan starvation.[12][13] May also have off-target effects.[24]	Investigated in multiple clinical trials, often in combination with chemotherapy or other immunotherapies.[22][25]
Navoximod (NLG-919)	Potent, non-competitive inhibitor of IDO1.[9]	Exhibits non-competitive kinetics with respect to tryptophan.[9]	Has been in clinical development.

Conclusion

Assessing the impact of 5-methyl-D-tryptophan on T-cell proliferation requires more than a simple binary readout. The choice of assay profoundly influences the quality and depth of the resulting data. By leveraging the generational analysis provided by CFSE dye dilution and incorporating a self-validating experimental design that includes both negative (IDO-suppressed) and positive (tryptophan rescue) controls, researchers can generate robust, interpretable, and trustworthy data. This approach allows for the precise quantification of 5-MT's ability to reverse IDO1-mediated immune suppression and provides a solid foundation for comparing its efficacy against other modulators of this critical immunometabolic checkpoint.

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A Senior Application Scientist's Guide to Comparing the Potency of IDO1 Inhibitors Using In Vitro Enzyme Assays

For researchers, scientists, and drug development professionals dedicated to the advancement of novel cancer immunotherapies, the rigorous evaluation of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors is of paramount importance. This guide provides an in-depth, technical comparison of in vitro enzyme assays designed to determine the potency of these promising therapeutic agents. We will delve into the causality behind experimental choices, ensuring that every protocol described is a self-validating system, grounded in authoritative scientific principles.

The Critical Role of IDO1 in Immuno-Oncology

Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of the essential amino acid L-tryptophan (Trp) to N-formylkynurenine (NFK).[1][2] This enzymatic activity is a key mechanism of immune suppression, particularly within the tumor microenvironment.[3][4] By depleting tryptophan and producing immunosuppressive metabolites like kynurenine (Kyn), cancer cells can evade immune destruction.[4][5] Consequently, the development of potent and specific IDO1 inhibitors has become a major focus in cancer research.[3][6]

The IDO1 Catalytic Pathway: A Target for Inhibition

The enzymatic conversion of tryptophan to kynurenine by IDO1 is a complex process that can be targeted by small molecule inhibitors. Understanding this pathway is crucial for designing and interpreting potency assays.

Caption: The IDO1 enzymatic pathway, illustrating the conversion of tryptophan to kynurenine and the point of inhibitor intervention.

Principles of In Vitro IDO1 Enzyme Assays: A Comparative Overview

The potency of an IDO1 inhibitor is typically quantified by its half-maximal inhibitory concentration (IC50), the concentration of the inhibitor required to reduce enzyme activity by 50%. Several in vitro assay formats are available to determine IC50 values, each with its own advantages and limitations. The choice of assay depends on factors such as throughput requirements, sensitivity, and the potential for compound interference.

Assay Type	Principle	Advantages	Disadvantages
Colorimetric (Absorbance) Assay	Measures the absorbance of kynurenine after a chemical reaction, often with p-dimethylaminobenzaldehyde (p-DMAB), at a specific wavelength (e.g., 480 nm).[1]	Simple, low cost, and widely used.[1]	Lower sensitivity, potential for interference from colored compounds.
Fluorometric Assay	Detects the fluorescence of kynurenine itself or a fluorescent product formed by reacting kynurenine with a probe.[7][8]	High sensitivity, suitable for high-throughput screening (HTS).[9][10]	Potential for interference from fluorescent compounds.[11]
HPLC-Based Assay	Separates and quantifies tryptophan and kynurenine using high-performance liquid chromatography (HPLC) with UV or mass spectrometry detection.[11][12]	Highly accurate, sensitive, and specific; considered a gold standard.[1][11]	Low throughput, requires specialized equipment and expertise.
Coupled Enzyme Assay	The product of the IDO1 reaction is used as a substrate for a second enzyme, which produces a detectable signal.	Can be designed for continuous monitoring of enzyme activity.	More complex to set up and optimize.

Experimental Design: Ensuring Scientific Integrity and Trustworthiness

A well-designed experiment is a self-validating system. For IDO1 inhibitor potency assays, this means careful consideration of enzyme and substrate concentrations, buffer conditions, and appropriate controls.

Key Experimental Parameters:

• Enzyme Concentration: The concentration of recombinant human IDO1 should be in the linear range of the assay, where the reaction rate is proportional to the enzyme concentration.

• Substrate (Tryptophan) Concentration: The L-tryptophan concentration is typically set at or near its Michaelis-Menten constant (Km) to ensure sensitivity to competitive inhibitors. The Km for human IDO1 is in the micromolar range.[1][13]

• Cofactors and Reducing Agents: IDO1 activity in vitro requires the presence of a reducing system, such as methylene blue and ascorbate, and catalase to remove inhibitory hydrogen peroxide.[11][14]

• Incubation Time and Temperature: The reaction should be incubated at a physiological temperature (e.g., 37°C) for a duration that allows for sufficient product formation without substrate depletion.[1]

• Controls:

  • No-Enzyme Control: To determine background signal.

  • No-Inhibitor (Vehicle) Control: Represents 100% enzyme activity.

  • Reference Inhibitor Control: A known IDO1 inhibitor (e.g., Epacadostat) to validate assay performance.

Workflow for Determining Inhibitor Potency (IC50)

The following diagram illustrates a typical workflow for an in vitro IDO1 enzyme assay to determine the IC50 of a test compound.

Caption: A generalized workflow for determining the IC50 of an IDO1 inhibitor in vitro.

Detailed Experimental Protocols

Here, we provide detailed, step-by-step methodologies for two common in vitro IDO1 enzyme assays.

Protocol 1: Colorimetric (Absorbance-Based) IDO1 Inhibition Assay

This protocol is adapted from established methods and is suitable for initial screening and potency determination.[1]

Materials:

• Recombinant Human IDO1 Enzyme

• L-Tryptophan

• IDO1 Assay Buffer (e.g., 50 mM potassium phosphate, pH 6.5)

• Methylene Blue

• Ascorbic Acid

• Catalase

• Trichloroacetic Acid (TCA)

• p-Dimethylaminobenzaldehyde (p-DMAB) in acetic acid

• 96-well microplate

• Microplate reader capable of measuring absorbance at 480 nm

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of the test inhibitor in DMSO and create a serial dilution series.

  • Prepare a complete reaction buffer containing methylene blue, ascorbic acid, and catalase in the IDO1 assay buffer.

• Set up the Reaction:

  • In a 96-well plate, add the test inhibitor dilutions or vehicle (DMSO) to the appropriate wells.

  • Add the recombinant IDO1 enzyme to all wells except the no-enzyme control.

  • Pre-incubate the plate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the Reaction:

  • Add L-tryptophan to all wells to start the enzymatic reaction.

• Incubation:

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).[1]

• Stop the Reaction:

  • Terminate the reaction by adding TCA to each well.[1]

  • Incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[1]

• Color Development and Detection:

  • Centrifuge the plate to pellet any precipitated protein.

  • Transfer the supernatant to a new plate.

  • Add the p-DMAB reagent to each well and incubate at room temperature for 10 minutes.[15]

  • Measure the absorbance at 480 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Fluorescence-Based IDO1 Inhibition Assay

This protocol offers higher sensitivity and is well-suited for high-throughput screening.[9][16]

Materials:

• Recombinant Human IDO1 Enzyme

• L-Tryptophan

• IDO1 Assay Buffer

• Cofactors and reducing agents as in the colorimetric assay

• Fluorescent probe specific for kynurenine or a coupled enzyme system that generates a fluorescent product

• Black, opaque 96- or 384-well microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents and Set up the Reaction:

  • Follow steps 1-3 from the colorimetric assay protocol, using a black microplate.

• Incubation:

  • Incubate the plate at 37°C for the optimized reaction time.

• Signal Development and Detection:

  • Stop the reaction according to the specific requirements of the fluorescent probe or coupled enzyme system. This may involve adding a stop solution or the detection reagent itself.

  • Incubate for the recommended time to allow for fluorescent signal development.

  • Measure the fluorescence intensity at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Calculate the percent inhibition and determine the IC50 value as described for the colorimetric assay.

Comparative Data of Known IDO1 Inhibitors

The following table summarizes the reported IC50 values for several well-characterized IDO1 inhibitors, providing a benchmark for comparison.

Inhibitor	Mechanism of Action	Reported Biochemical IC50	Reported Cellular IC50	Selectivity vs. TDO2
Epacadostat (INCB024360)	Competitive with tryptophan	~70 nM[17]	~15.3 nM[15], 19 nM[17]	>100-fold[18]
Navoximod (GDC-0919)	Non-competitive with tryptophan	Ki of 7 nM[19]	75 nM[19]	~20-fold[18][19]
BMS-986205 (Linrodostat)	Irreversible	-	~9.5 nM[15]	Highly selective[18]
Indoximod (1-Methyl-D-tryptophan)	Not a direct enzyme inhibitor; acts downstream[18]	Weak binding[5]	-	L-isomer is more active against IDO2[5]

Note: IC50 values can vary depending on the specific assay conditions and cell lines used.

Concluding Remarks for the Practicing Scientist

The selection of an appropriate in vitro enzyme assay is a critical first step in the evaluation of novel IDO1 inhibitors. While HPLC-based methods provide the highest accuracy, fluorescence and absorbance-based assays offer practical advantages for higher throughput screening. It is imperative to meticulously optimize assay conditions and include appropriate controls to ensure the generation of reliable and reproducible data. For a comprehensive understanding of an inhibitor's potential, it is also advisable to progress from biochemical assays to cell-based assays, which provide a more physiologically relevant context.[15][20] By adhering to the principles of scientific integrity and rigorous experimental design outlined in this guide, researchers can confidently compare the potency of different IDO1 inhibitors and contribute to the development of the next generation of cancer immunotherapies.

References

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• Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells - PMC - NIH. (URL: [Link])

• Full article: Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells - Taylor & Francis Online. (URL: [Link])

• Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells - Taylor & Francis Online. (URL: [Link])

• High-throughput fluorescence-based screening assays for tryptophan-catabolizing enzymes. (URL: [Link])

• IDO1 Activity Assay Kit for Inhibitor Screening - Aurora Biolabs. (URL: [Link])

• Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells - ResearchGate. (URL: [Link])

• Indoleamine 2,3-Dioxygenase (IDO) Activity: A Perspective Biomarker for Laboratory Determination in Tumor Immunotherapy - MDPI. (URL: [Link])

• Discovery of IDO1 Inhibitors: From Bench to Bedside | Cancer Research - AACR Journals. (URL: [Link])

• A fluorescence-based assay for indoleamine 2,3-dioxygenase - PubMed. (URL: [Link])

• Purification and kinetic characterization of human indoleamine 2,3-dioxygenases 1 and 2 (IDO1 and IDO2) and discovery of selective IDO1 inhibitors - PubMed. (URL: [Link])

• IDO1 Fluorogenic Inhibitor Screening Assay Kit - BPS Bioscience. (URL: [Link])

• Differences in IDO1 (red) and IDO2 (blue) enzyme kinetics as functions... - ResearchGate. (URL: [Link])

• Cell-based assay developed to identify IDO1 inhibitors for immuno-oncology. (URL: [Link])

• IDO1 Inhibitor Screening Assay Kit IDO1 72021 - BPS Bioscience. (URL: [Link])

• The HPLC-DAD results for IDO1 activity mixture alone (A) and in... - ResearchGate. (URL: [Link])

• Virtual screening procedures and activity assays for IDO1 in vitro. (A)... - ResearchGate. (URL: [Link])

• Expression, purification, and kinetic characterization of the human strep-IDO1 - PMC - NIH. (URL: [Link])

• Lens IDO1 Enzyme Kinetics Graphs | Download Scientific Diagram - ResearchGate. (URL: [Link])

• Cell based functional assays for IDO1 inhibitor screening and characterization - PMC - NIH. (URL: [Link])

• IDO1 Inhibitor Mechanism of Action Assay Kit - BPS Bioscience. (URL: [Link])

• What are IDO1 inhibitors and how do they work? - Patsnap Synapse. (URL: [Link])

• Cell‐Based Identification of New IDO1 Modulator Chemotypes - PMC - NIH. (URL: [Link])

• A fluorescence-based assay for indoleamine 2,3-dioxygenase | Request PDF. (URL: [Link])

• Immune-modulating enzyme indoleamine 2,3-dioxygenase is effectively inhibited by targeting its apo-form | PNAS. (URL: [Link])

• IDO1 Inhibitor Mechanism of Action Assay Kit - BPS Bioscience. (URL: [Link])

• IDO and TDO inhibitors in cancer immunotherapy: mechanisms, clinical development, and future directions - Frontiers. (URL: [Link])

• IDO1 Activity Assay Kit for Inhibitor Screening - Aurora Biolabs. (URL: [Link])

• Targeting IDO1 for cancer: Novel degraders show promise in preclinical studies. (URL: [Link])

• Inhibition Mechanism of Indoleamine 2, 3-Dioxygenase 1 (IDO1) by Amidoxime Derivatives and Its Revelation in Drug Design: Comparative Molecular Dynamics Simulations - NIH. (URL: [Link])

• Cell based functional assays for IDO1 inhibitor screening and characterization | Oncotarget. (URL: [Link])

• Identification of a Compound Inhibiting Both the Enzymatic and Nonenzymatic Functions of Indoleamine 2,3-Dioxygenase 1 | ACS Pharmacology & Translational Science. (URL: [Link])

• Kinetic analysis for enzymatic IDO1 inhibition by galanal and IC 50... - ResearchGate. (URL: [Link])

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-methyl-D-tryptophan

This guide provides an in-depth, procedural framework for the safe handling and disposal of 5-methyl-D-tryptophan. As laboratory professionals, our commitment to safety extends beyond the bench to the entire lifecycle of a chemical, including its final disposition. This document is structured to provide not just a set of instructions, but a logical, scientifically-grounded methodology that aligns with institutional best practices and regulatory standards.

Core Profile and Hazard Assessment

Before addressing disposal, a clear understanding of the compound's characteristics is essential. 5-methyl-D-tryptophan is an analog of the amino acid tryptophan.[1][2] While extensive, specific toxicity data is not available, this absence of information dictates a conservative approach. The toxicological properties have not been fully investigated, and therefore, the compound should be handled with the standard care afforded to all laboratory chemicals.[3][4]

Safety Data Sheets (SDS) for the stereoisomer L-Tryptophan and the DL-racemic mixture do not classify the substance as hazardous for transport.[3][5] However, thermal decomposition may produce hazardous vapors, including nitrogen and carbon oxides.[3][4][6] Therefore, the primary operational principle is the prevention of uncontrolled release into the environment and the protection of personnel from potential exposure to the dust or its combustion byproducts.

Table 1: Key Properties of 5-methyl-D-tryptophan

Property	Value	Source
Molecular Formula	C₁₂H₁₄N₂O₂	PubChem[7], Fisher Scientific[3]
Molecular Weight	218.25 g/mol	PubChem[7], Fisher Scientific[3]
Appearance	Off-white to faint yellow/pink powder/solid	Fisher Scientific[3], MySkinRecipes[8]
Melting Point	~275 - 282 °C (decomposes)	ChemicalBook[9], Fisher Scientific[3]
Solubility	No information available in provided sources	Fisher Scientific[3]
Storage	Store desiccated at 4°C or room temperature, protected from light	ZellBio GmbH[1], MySkinRecipes[8]

The Regulatory Framework: Causality Behind Disposal Choices

The procedures outlined below are not arbitrary; they are mandated by a hierarchy of regulations designed to ensure safety and environmental protection. In the United States, the primary authorities are the Environmental Protection Agency (EPA), under the Resource Conservation and Recovery Act (RCRA), and the Occupational Safety and Health Administration (OSHA), through its Laboratory Standard (29 CFR 1910.1450).[10][11][12][13]

The core tenet of these regulations is that the waste generator—the laboratory—is responsible for the "cradle-to-grave" management of the chemical.[13] This involves:

• Hazardous Waste Determination: The generator must first determine if the waste is classified as hazardous under EPA guidelines.[12][14] Given the lack of comprehensive data for 5-methyl-D-tryptophan, treating it as a non-hazardous chemical waste suitable for landfill disposal is a common practice, but this must be verified against local and state regulations.[3][5]

• Proper Containment: Waste must be collected in containers that are compatible, in good condition, and securely sealed when not in use.[14][15]

• Clear Labeling: All waste containers must be accurately and clearly labeled to prevent accidental mixing of incompatible wastes and to inform handlers of the contents.[11][14][15]

Pre-Disposal Protocol: Spill Management

A common scenario for chemical waste generation is an accidental spill. Proper cleanup is the first step in the disposal process.

Step-by-Step Spill Cleanup Methodology:

• Assess and Secure the Area: Evacuate non-essential personnel. Ensure the area is well-ventilated.[5]

• Don Personal Protective Equipment (PPE): At a minimum, this includes:

  • Nitrile gloves[4]

  • Safety glasses or goggles[3][5]

  • A lab coat

  • For major spills, a dust respirator may be necessary.[5]

• Contain the Spill: Use dry, inert material (e.g., sand, vermiculite) to cover the powder. Avoid using water unless necessary for decontamination, as this can create a solution that is harder to contain.

• Clean the Area:

  • For Minor Spills: Carefully sweep or shovel the material into a designated waste container.[5] Avoid generating dust.[5] Use a vacuum cleaner only if it is explosion-proof and designed for chemical dust.[5] Do not use compressed air for cleaning.[5]

  • For Major Spills: Follow the same procedure as for minor spills but alert your institution's Environmental Health & Safety (EHS) department immediately.[5]

• Decontaminate: Wipe the spill area with a damp cloth. If a solvent is used for cleaning, the resulting wipes and solution must also be disposed of as chemical waste.

• Package and Label Waste: Place all contaminated materials (spilled product, absorbent, gloves, wipes) into a clean, dry, sealable, and properly labeled container for disposal.[5]

Standard Operating Procedure (SOP) for Disposal of 5-methyl-D-tryptophan

This SOP applies to unused, expired, or contaminated 5-methyl-D-tryptophan.

Step-by-Step Disposal Protocol:

• Waste Characterization: Confirm that the waste is solely 5-methyl-D-tryptophan or is mixed with compatible materials. Do not mix with incompatible chemicals, such as strong oxidizing agents.[3][4]

• Select an Appropriate Waste Container:

  • Use a clean, sturdy, screw-cap container (e.g., a polyethylene bottle) that can be securely sealed.

  • Ensure the container is compatible with the chemical.

  • The original product container is often a suitable choice if it is in good condition.[6]

• Transfer the Waste: Carefully transfer the solid waste into the container. Minimize dust generation during this process. A fume hood may be used if significant dust is anticipated.[16]

• Label the Container: The label must be clear, legible, and securely affixed. It should include, at a minimum:

  • The words "Waste" or "Hazardous Waste" (consult your EHS office for specific requirements).

  • The full chemical name: "Waste 5-methyl-D-tryptophan".

  • The date accumulation started.

  • An indication of the hazards (e.g., "Handle with Care," "Potential Irritant").

• Store the Waste: Store the sealed container in a designated, secondary containment area away from general lab traffic.[16] The storage area should be secure and under the supervision of laboratory personnel.[16]

• Arrange for Pickup: Contact your institution's EHS or hazardous waste management office to schedule a pickup. Do not dispose of this chemical down the drain or in the regular trash.[4][5] Chemical waste must be handled by a licensed professional waste disposal service.[12][17]

Visualized Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-methyl-D-tryptophan.

Caption: Decision workflow for 5-methyl-D-tryptophan disposal.

Emergency Procedures for Accidental Exposure

In the event of an accidental exposure, follow these first-aid measures and seek medical attention.[6][18]

• After Inhalation: Move the affected person to fresh air. If breathing is difficult, seek immediate medical attention.[3][6][18]

• In Case of Skin Contact: Remove contaminated clothing and rinse the skin thoroughly with plenty of water.[6][18]

• In Case of Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.[6][18]

• If Swallowed: Do NOT induce vomiting. Wash out the mouth with water and consult a physician.[18]

Always have the Safety Data Sheet (SDS) available when seeking medical advice.

References

• US Bio-Clean. (n.d.). OSHA Compliance For Laboratories. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 92852, 5-Methyl-DL-tryptophan. Retrieved from [Link]

• ZellBio GmbH. (n.d.). 5-Methyl-DL-tryptophan. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. Retrieved from [Link]

• Michigan State University. (n.d.). The OSHA Lab Standard and the MSC Chemical Safety Manual. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Proper Handling of Hazardous Waste Guide. Retrieved from [Link]

• MySkinRecipes. (n.d.). 5-Methyl-DL-tryptophan. Retrieved from [Link]

• Lab Manager. (2024). Hazard Communication Standard Corrections Update OSHA's Chemical Safety Rules. Retrieved from [Link]

• Capot Chemical. (2019). Material Safety Data Sheet: 5-Methyl-d-tryptophan. Retrieved from [Link]

• GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• AEG Environmental. (2016). Best Practices for Hazardous Waste Disposal. Retrieved from [Link]

• Fisher Scientific. (2025). Safety Data Sheet: 5-Methyl-DL-tryptophan. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

• MDPI. (2023). Effects of Environmental Pollutants on Tryptophan Metabolism. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• Chemistry For Everyone. (2024). What Regulations Govern Hazardous Waste Management? Retrieved from [Link]

• World Health Organization. (1999). Guidelines for Safe Disposal of Unwanted Pharmaceuticals in and after Emergencies. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: D-Tryptophan. Retrieved from [Link]

• National Institutes of Health. (2012). Toxicology and pharmacokinetics of 1-methyl-[D]-tryptophan: absence of toxicity due to saturating absorption. Retrieved from [Link]

• Genetic-ID. (n.d.). Summary of the Tryptophan Toxicity Incident. Retrieved from [Link]

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A Researcher's Guide to the Safe Handling of 5-methyl-D-tryptophan

As a novel derivative of the essential amino acid tryptophan, 5-methyl-D-tryptophan is a compound of significant interest in metabolic and cellular research.[1][2] Its structural similarity to tryptophan allows it to act as an inhibitor of anthranilate synthesis and a repressor of the Trp operon, making it a valuable tool for studying metabolic pathways.[3] However, as with any research chemical, particularly one whose toxicological properties are not fully characterized, a comprehensive understanding and strict adherence to safety protocols are paramount.[4]

This guide provides an in-depth operational plan for the safe handling, use, and disposal of 5-methyl-D-tryptophan, grounded in established laboratory safety principles from the Occupational Safety and Health Administration (OSHA) and the National Institute for Occupational Safety and Health (NIOSH).[5][6][7] Our objective is to empower researchers with the knowledge to minimize exposure risks and maintain a safe laboratory environment.

Hazard Assessment: A Proactive Approach

The available Safety Data Sheets (SDSs) for 5-methyl-D-tryptophan and its stereoisomers present some inconsistencies in hazard classification. While some sources indicate no available data for specific hazards, others suggest that similar compounds may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[8][9] A prudent approach, therefore, is to handle 5-methyl-D-tryptophan as a potentially hazardous substance, in line with OSHA's Laboratory Standard, which mandates minimizing chemical exposures.[10][11]

Key Physical and Chemical Properties:

• Appearance: Off-white to white solid powder.[3][4]

• Molecular Formula: C12H14N2O2.[1][4]

• Molecular Weight: 218.25 g/mol .[4]

• Melting Point: Approximately 280 - 282 °C.[4]

• Solubility: Soluble in 1M NaOH and 1M HCl.[3]

• Stability: Stable under normal conditions.[4]

• Incompatibilities: Strong oxidizing agents.[4]

Given the limited toxicological data, all handling procedures should be designed to prevent direct contact, inhalation, and ingestion.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing exposure to 5-methyl-D-tryptophan.[12][13][14] The following table summarizes the minimum required PPE for handling this compound.

Body Part	Required PPE	Rationale and Best Practices
Eyes/Face	ANSI Z87.1 compliant safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes of solutions or airborne particles. A face shield should be worn in addition to goggles when there is a significant splash hazard.[14]
Hands	Chemical-resistant nitrile gloves.	Provides a barrier against skin contact. Inspect gloves for any signs of degradation or puncture before use. For prolonged handling or when working with solutions, consider double-gloving.[14] Promptly remove and replace contaminated gloves, and always wash hands after removing gloves.
Body	A flame-resistant laboratory coat.	Protects personal clothing and skin from contamination.[13][14] Lab coats should be fully buttoned and removed before leaving the laboratory.
Feet	Closed-toe shoes.	Protects feet from spills and falling objects.[14]
Respiratory	A NIOSH-approved respirator may be necessary.	A risk assessment should be conducted to determine the potential for airborne dust or aerosol generation. If weighing or transferring the solid compound outside of a chemical fume hood, a respirator is recommended.[14][15]

Donning and Doffing PPE Workflow

Proper procedure for putting on and taking off PPE is crucial to prevent cross-contamination.

Figure 1. A flowchart illustrating the correct sequence for donning and doffing Personal Protective Equipment.

Operational Plan: From Receipt to Use

A systematic approach to handling 5-methyl-D-tryptophan at every stage is essential for safety.

Receiving and Storage

• Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Labeling: Ensure the container is clearly labeled with the chemical name, hazard information, and date of receipt.

• Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][16] The recommended storage temperature is typically 4°C, and the material should be protected from light.[3]

Handling and Preparation of Solutions

• Designated Area: All work with 5-methyl-D-tryptophan should be conducted in a designated area, such as a chemical fume hood, to minimize the risk of inhalation.[17][18]

• Weighing: When weighing the solid compound, use a balance inside a chemical fume hood or a ventilated balance enclosure to control dust.[16]

• Solution Preparation:

  • Add the solid 5-methyl-D-tryptophan to the solvent slowly to avoid splashing.

  • If sonication is required to dissolve the compound, ensure the container is securely capped.

  • Clearly label all solutions with the chemical name, concentration, solvent, and date of preparation.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Situation	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[4][8]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[8][16]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[8][18]
Minor Spill	Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.[9][16] Clean the spill area with a suitable solvent.
Major Spill	Evacuate the area and notify the appropriate emergency response personnel.[16]

Disposal Plan: Responsible Waste Management

All waste containing 5-methyl-D-tryptophan must be treated as hazardous waste.

Chemical Waste Disposal Workflow

Figure 2. A workflow for the proper segregation and disposal of chemical waste generated from handling 5-methyl-D-tryptophan.

• Segregation: Do not mix waste containing 5-methyl-D-tryptophan with other waste streams.

• Containers: Use separate, clearly labeled, and sealed containers for solid and liquid waste.

• Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[9] Contact your institution's Environmental Health and Safety (EHS) office for specific guidance on hazardous waste pickup and disposal.

By integrating these safety protocols into your laboratory's standard operating procedures, you can effectively mitigate the risks associated with handling 5-methyl-D-tryptophan, ensuring a safe and productive research environment.

References

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. U.S. Department of Labor. Retrieved from [Link]

• USA Safety. (2023, July 11). OSHA Standards to Know Before Starting Your Lab. Retrieved from [Link]

• ASPR. (n.d.). OSHA Standards for Biological Laboratories. U.S. Department of Health & Human Services. Retrieved from [Link]

• Vanderbilt University. (n.d.). The Laboratory Standard. Office of Clinical and Research Safety. Retrieved from [Link]

• MasterControl. (n.d.). 29 CFR 1910.1450 — OSHA Laboratory Standard. Retrieved from [Link]

• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling. Retrieved from [Link]

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